3-Chloro-4-(difluoromethyl)anisole

Core Science & Biosynthesis

Synthesis and Characterization of 3-Chloro-4-(difluoromethyl)anisole: A Comprehensive Technical Guide

Executive Summary & Strategic Rationale

The synthesis of highly functionalized, fluorinated aromatic building blocks is a cornerstone of modern medicinal chemistry and agrochemical development. 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1) is a highly valued intermediate because the difluoromethyl (–CHF₂) group acts as a lipophilic bioisostere for hydroxyl and thiol groups, improving metabolic stability and membrane permeability while retaining hydrogen-bond donating capabilities[1].

Retrosynthetic Analysis & Causality

A common pitfall in designing a synthesis for this molecule is attempting the direct electrophilic chlorination of 4-(difluoromethyl)anisole. This approach is fundamentally flawed. The strongly activating methoxy group (–OCH₃) directs incoming electrophiles to the ortho positions (C2 and C6), while the deactivating –CHF₂ group also directs meta to itself (C2 and C6). Consequently, direct chlorination yields 2-chloro-4-(difluoromethyl)anisole rather than the desired 3-chloro regioisomer[1].

To achieve the precise 1-methoxy-3-chloro-4-(difluoromethyl) substitution pattern, a divergent, two-step strategy starting from 3-chloroanisole is required[2]. This involves a highly regioselective carbon-carbon bond formation via Vilsmeier-Haack formylation, followed by nucleophilic deoxofluorination.

Fig 1: Two-step synthetic workflow from 3-chloroanisole to the target difluoromethylated product.

Step 1: Regioselective Vilsmeier-Haack Formylation

The first step constructs the carbon framework for the –CHF₂ group by synthesizing 2-chloro-4-methoxybenzaldehyde [3].

Mechanistic Causality

The Vilsmeier reagent (chloromethylene-N,N-dimethylammonium chloride) is a bulky, mild electrophile. In 3-chloroanisole, the methoxy group is a strong activating ortho/para director, while the chloro group is a weak deactivating ortho/para director[4].

As detailed in Table 1 , the position para to the methoxy group (C4) is electronically activated and sterically accessible, making it the dominant site for electrophilic attack[2].

Table 1: Regioselectivity Profile of 3-Chloroanisole Electrophilic Substitution

Position	Directing Effect (Methoxy)	Directing Effect (Chloro)	Steric Hindrance	Substitution Probability
C2	Ortho (Activating)	Ortho (Deactivating)	High (Between two substituents)	Minor / Trace
C4	Para (Activating)	Ortho (Deactivating)	Low	Major (Target)
C6	Ortho (Activating)	Para (Deactivating)	Moderate	Minor

Experimental Protocol: Synthesis of 2-Chloro-4-methoxybenzaldehyde

Self-Validating System: The successful formation of the Vilsmeier reagent is visually confirmed by the generation of a pale yellow, viscous complex.

• Reagent Preparation: Cool anhydrous N,N-dimethylformamide (DMF, 3.0 equiv) to 0 °C under an inert argon atmosphere.

• Complex Formation: Add phosphorus oxychloride (POCl₃, 1.2 equiv) dropwise over 30 minutes, maintaining the internal temperature below 5 °C. Stir at room temperature for 30 minutes to ensure complete formation of the chloroiminium ion, then cool back to 0 °C.

• Substrate Addition: Introduce 3-chloroanisole (1.0 equiv) dropwise.

• Reaction: Heat the mixture to 80 °C for 4–6 hours. Validation: Monitor via TLC (Hexane:EtOAc 8:2, UV detection). The reaction is complete when the non-polar 3-chloroanisole spot disappears, replaced by a highly UV-active, more polar spot.

• Quench & Hydrolysis: Pour the mixture over crushed ice. Neutralize with saturated aqueous sodium acetate to pH 7 to hydrolyze the iminium intermediate into the aldehyde.

• Isolation: Extract with ethyl acetate (3×). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography to afford 2-chloro-4-methoxybenzaldehyde[5].

Fig 2: Mechanism and regioselective para-attack in the Vilsmeier-Haack formylation step.

Step 2: Nucleophilic Deoxofluorination

The final step converts the C4 aldehyde into the target difluoromethyl group using Diethylaminosulfur trifluoride (DAST).

Mechanistic Causality

DAST facilitates the nucleophilic fluorination of carbonyls. The carbonyl oxygen attacks the electron-deficient sulfur of DAST, displacing a fluoride ion. The resulting alkoxyaminosulfur difluoride intermediate undergoes nucleophilic attack by the released fluoride, cleaving the C–O bond and forming two C–F bonds.

Table 2: Comparison of Deoxofluorinating Agents for Aldehyde Conversion

Reagent	Thermal Stability	Byproducts	Handling Requirements	Typical Yield
DAST	Low (Decomposes >90°C)	Et₂NS(O)F, HF	Fume hood, strictly anhydrous	75–85%
Deoxo-Fluor	Moderate	Bis(2-methoxyethyl)aminosulfinyl fluoride, HF	Fume hood, strictly anhydrous	80–90%
XtalFluor-E	High (Crystalline Solid)	Et₂NS(O)F, HF (requires promoter)	Benchtop stable solid	80–85%

Experimental Protocol: Synthesis of 3-Chloro-4-(difluoromethyl)anisole

Safety Warning: DAST reacts violently with moisture to release highly toxic and corrosive Hydrogen Fluoride (HF) gas. Use Teflon-coated or rigorously oven-dried glassware.

• Preparation: Dissolve 2-chloro-4-methoxybenzaldehyde (1.0 equiv) in anhydrous CH₂Cl₂ under a strict N₂ atmosphere. Cool the solution to 0 °C using an ice bath.

• Fluorination: Add DAST (1.5 equiv) dropwise via a plastic syringe.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Validation: Monitor via ¹⁹F NMR (looking for the characteristic doublet of the –CHF₂ group around -110 to -115 ppm) or TLC.

• Quench (Critical Step): Cool the mixture back to 0 °C. Strictly quench by slow, dropwise addition of saturated aqueous NaHCO₃ until CO₂ evolution ceases. This safely neutralizes generated HF and unreacted DAST.

• Isolation: Separate the organic layer, extract the aqueous layer with CH₂Cl₂, wash combined organics with brine, and dry over MgSO₄.

• Purification: Concentrate under reduced pressure and purify via flash chromatography (Hexane:EtOAc 9:1) to yield pure 3-chloro-4-(difluoromethyl)anisole.

Analytical Characterization

To verify the structural integrity of the synthesized 3-chloro-4-(difluoromethyl)anisole, the following spectroscopic benchmarks should be met:

• ¹H NMR (CDCl₃): ~6.85 ppm (t, J = 55 Hz, 1H, –CHF₂ ), ~3.85 ppm (s, 3H, –OCH₃ ), with aromatic protons exhibiting an ABX spin system characteristic of 1,2,4-trisubstitution.

• ¹⁹F NMR (CDCl₃): ~ -112.5 ppm (d, J = 55 Hz, 2F, –CHF₂ ).

• GC-MS: Molecular ion peak [M]⁺ expected at m/z 192.0 (for ³⁵Cl isotope).

References

• 1 - Details on the directing effects and structural utility of substituted anisoles[1]. 2.3 - Chemical and physical properties of the critical intermediate[3]. 3.5 - General protocols for the isolation and purification of methoxybenzaldehydes[5]. 4.4 - Mechanistic insights into the electronic behavior and directing effects of 3-chloroanisole[4].

• 2 - Detailed synthetic pathways for the preparation of chloro-substituted 4-methoxybenzaldehydes from anisoles[2].

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 3. 2-Chloro-4-methoxybenzaldehyde | C8H7ClO2 | CID 9361746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Chloro-4-hydroxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]

Physicochemical properties of 3-Chloro-4-(difluoromethyl)anisole

An In-Depth Technical Guide to the Physicochemical Properties and Synthetic Utility of 3-Chloro-4-(difluoromethyl)anisole

Executive Summary

3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1), also known systemically as 2-chloro-1-(difluoromethyl)-4-methoxybenzene, is a highly specialized halogenated building block [1]. Within modern drug discovery and agrochemical development, the strategic incorporation of fluorine—particularly the difluoromethyl (–CHF₂) group—has become a cornerstone strategy for modulating metabolic stability, lipophilicity, and target binding affinity.

This whitepaper provides a comprehensive technical breakdown of the compound's physicochemical properties, structural nuances, and validated synthetic workflows. It is designed for discovery chemists and process scientists who require authoritative, actionable data for incorporating this scaffold into complex molecular architectures.

Physicochemical Profiling & Structural Dynamics

The utility of 3-chloro-4-(difluoromethyl)anisole stems from the orthogonal reactivity and electronic contributions of its three distinct substituents on the benzene ring: the electron-donating methoxy group, the electron-withdrawing and lipophilic difluoromethyl group, and the versatile chloro substituent [1].

Quantitative Physicochemical Data

While empirical data for niche intermediates can be sparse, standard chemoinformatic profiling (derived from structural parameters and supplier databases) yields the following foundational properties[1, 2, 3]:

Property	Value	Scientific Implication
CAS Number	1261567-32-1	Unique identifier for procurement and regulatory tracking.
Molecular Formula	C₈H₇ClF₂O	Baseline for mass spectrometry (Exact Mass: 192.015 g/mol ).
Molecular Weight	192.59 g/mol	Low molecular weight, ideal for fragment-based drug discovery (FBDD).
Predicted Boiling Point	~220–230 °C	Indicates the compound is a stable liquid at room temperature; requires vacuum distillation for purification.
Predicted LogP	~2.8 – 3.2	Optimal lipophilicity for passive membrane permeability in biological systems.
H-Bond Donors	0 (Classical) / 1 (Non-classical)	The –CHF₂ proton acts as a weak, lipophilic hydrogen bond donor.
H-Bond Acceptors	3	Contributed by the oxygen atom and the two fluorine atoms.

The Bioisosteric Role of the Difluoromethyl Group

Unlike the fully fluorinated trifluoromethyl (–CF₃) group, the difluoromethyl (–CHF₂) moiety is uniquely valuable because it acts as a lipophilic hydrogen bond donor . The strong electron-withdrawing nature of the two fluorine atoms polarizes the C–H bond, allowing the hydrogen to interact with biological targets similarly to a hydroxyl (–OH) or thiol (–SH) group, but with vastly superior metabolic stability and membrane permeability [1].

Validated Synthetic Methodologies

To ensure scientific integrity and reproducibility, the synthesis of 3-chloro-4-(difluoromethyl)anisole must be approached with regiochemical precision. The most reliable and scalable route involves the deoxofluorination of the corresponding aldehyde precursor.

Step-by-Step Protocol: Deoxofluorination of 2-Chloro-4-methoxybenzaldehyde

This protocol utilizes Diethylaminosulfur trifluoride (DAST) to convert the aldehyde directly into a difluoromethyl group.

Rationale & Causality: DAST is selected over harsher fluorinating agents (like SF₄) because it allows for selective fluorination of the carbonyl oxygen under mild conditions without cleaving the methoxy ether or displacing the aryl chloride.

Experimental Workflow:

• Preparation: In an oven-dried, argon-purged flask, dissolve 1.0 equivalent of 2-chloro-4-methoxybenzaldehyde in anhydrous dichloromethane (DCM) (approx. 0.2 M concentration).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic nature of the fluorination.

• Reagent Addition: Dropwise, add 1.5 to 2.0 equivalents of DAST. Safety Note: DAST reacts violently with moisture to release HF; strict anhydrous conditions are mandatory.

• Propagation: Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Self-Validation (In-Process Control): Monitor the reaction via TLC or GC-MS. The reaction is complete when the aldehyde proton peak (~9.8 ppm) disappears in ¹H NMR, replaced by a characteristic triplet (~6.8 ppm, J ≈ 55 Hz) representing the newly formed –CHF₂ proton.

• Quenching: Carefully quench the reaction at 0 °C with saturated aqueous NaHCO₃ to neutralize generated HF. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Deoxofluorination workflow for synthesizing 3-Chloro-4-(difluoromethyl)anisole.

Downstream Reactivity & Derivatization

The true value of 3-chloro-4-(difluoromethyl)anisole lies in its capacity to serve as a central hub for generating diverse, highly functionalized analogs [1]. The molecule presents two primary vectors for derivatization: the methoxy group and the chloro substituent.

Demethylation to Phenol

The methoxy group can be cleaved to reveal a reactive phenol.

• Mechanism: Treatment with Boron tribromide (BBr₃) in DCM at -78 °C. The Lewis acidic boron coordinates to the ether oxygen, weakening the O–CH₃ bond and facilitating an Sₙ2 attack by the bromide ion.

• Utility: The resulting 3-chloro-4-(difluoromethyl)phenol is a powerful nucleophile for subsequent O-alkylation or O-acylation, allowing for the attachment of diverse side chains [1].

Transition-Metal Catalyzed Cross-Coupling

The aryl chloride serves as an excellent electrophile for palladium- or nickel-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• Mechanism: The oxidative addition of the Pd(0) catalyst into the C–Cl bond is facilitated by the electron-withdrawing nature of the para-CHF₂ group, which lowers the electron density of the aromatic ring and accelerates the catalytic cycle.

• Utility: Enables the rapid construction of complex biaryl systems or the introduction of amine/amide functionalities critical for target binding.

Primary derivatization pathways for the anisole core via demethylation and cross-coupling.

Conclusion

3-Chloro-4-(difluoromethyl)anisole is far more than a simple substituted benzene; it is a meticulously balanced scaffold designed for modern medicinal chemistry. By combining the metabolic stability and unique hydrogen-bonding profile of the difluoromethyl group with the orthogonal reactivity of the chloro and methoxy substituents, it provides chemists with a highly predictable, self-validating platform for the synthesis of next-generation therapeutics and agrochemicals.

References

• AccelaChem. "1261569-90-7,2-Bromo-1-(difluoromethyl)-4-iodobenzene-AccelaChem." AccelaChem Catalog. Available at:[Link]

Thermodynamic Profiling and Physicochemical Characterization of 3-Chloro-4-(difluoromethyl)anisole

Executive Summary

3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1) is a highly functionalized aromatic building block of critical importance in modern pharmaceutical and agrochemical design[1][2]. Characterized by an electron-donating methoxy group, a heavy halogen (chlorine), and a unique difluoromethyl (-CHF₂) moiety, this compound presents a complex thermodynamic landscape. Because empirical macroscopic thermodynamic data for highly specific intermediates is often sparse, researchers rely on predictive thermochemistry and rigorous experimental calorimetry to understand their behavior. This whitepaper provides an in-depth technical analysis of the thermodynamic properties of 3-Chloro-4-(difluoromethyl)anisole, exploring its structural energetics, synthesis thermodynamics, and its profound impact on protein-ligand binding enthalpies.

Predictive Thermochemistry: Structural Energetics

To estimate the standard macroscopic thermodynamic properties of 3-Chloro-4-(difluoromethyl)anisole—such as the standard enthalpy of formation ( ΔHf∘​ ), standard entropy ( S∘ ), and heat capacity ( Cp​ )—we employ the 3 [3]. This second-order additivity method assumes that a molecule's thermodynamic properties arise from local structural environments, allowing for the calculation of complex molecular energetics by summing the contributions of individual polyvalent atomic groups[3][4].

Group Additivity Breakdown

The structure of 3-Chloro-4-(difluoromethyl)anisole can be decomposed into the following Benson groups[5][6]:

• CB​−(O) : Aromatic carbon bonded to the ether oxygen.

• CB​−(Cl) : Aromatic carbon bonded to the chlorine atom.

• CB​−(C) : Aromatic carbon bonded to the difluoromethyl carbon.

• 3×CB​−(H) : Three unsubstituted aromatic carbons.

• O−(CB​)(C) : Ether oxygen bridging the aromatic ring and the methyl group.

• C−(H)3​(O) : The methoxy methyl group.

• C−(F)2​(H)(CB​) : The difluoromethyl group attached to the aromatic ring.

By aggregating the empirically derived values for these specific groups, we can estimate the thermodynamic stability of the compound[6]. The presence of the highly electronegative fluorine and chlorine atoms introduces non-next-nearest-neighbor interaction (NNI) corrections, primarily due to dipole-dipole repulsion and steric strain (ortho-substitution effects)[3][4].

Quantitative Thermodynamic Summary

Table 1: Estimated and Empirical Physicochemical Properties of 3-Chloro-4-(difluoromethyl)anisole

Property	Value / Estimate	Causality / Derivation Method
CAS Number	1261567-32-1	Empirical Registry[2]
Molecular Formula	C₈H₇ClF₂O	Empirical Registry[2]
Molecular Weight	192.59 g/mol	Calculated
Boiling Point	~230–250 °C	Estimated via group additivity (Halogenation increases BP via enhanced London dispersion forces).
Density	~1.35 g/cm³	Estimated (Heavy atom effect from Cl and F significantly increases mass-to-volume ratio).
Standard Enthalpy of Formation ( ΔHf∘​ )	Highly Exothermic (Negative)	Driven by the high bond dissociation energies of the C-F bonds in the -CHF₂ group[4].
H-Bond Donors / Acceptors	1 Donor / 3 Acceptors	The -CHF₂ group acts as a lipophilic donor; O and F act as acceptors[2].

Thermodynamic Drivers in Synthesis and Regioselectivity

The synthesis of 3-Chloro-4-(difluoromethyl)anisole typically proceeds via the electrophilic aromatic chlorination of 4-(difluoromethyl)anisole[1]. The regioselectivity of this reaction is a classic example of thermodynamic versus kinetic control, dictated by the electronic properties of the existing substituents.

The methoxy group (-OCH₃) is a strongly activating, ortho/para-directing group[1]. It donates electron density into the aromatic ring via resonance, thermodynamically stabilizing the positively charged arenium ion (Wheland intermediate) during electrophilic attack. Conversely, the difluoromethyl group (-CHF₂) is a deactivating, meta-directing group due to strong inductive electron withdrawal (-I effect)[1].

Because the para-position relative to the methoxy group is sterically blocked by the -CHF₂ group, chlorination is directed to the ortho-positions (relative to the methoxy group)[1]. The formation of the 3-chloro isomer minimizes steric clash with the bulky -CHF₂ group while maximizing resonance stabilization from the methoxy oxygen, representing the global thermodynamic minimum of the product landscape.

Graphviz Diagram 1: Thermodynamic vs. Kinetic pathways in the chlorination of 4-(difluoromethyl)anisole.

Binding Thermodynamics in Drug Design: The Bioisosteric -CHF₂ Group

In pharmaceutical applications, 3-Chloro-4-(difluoromethyl)anisole is utilized to introduce the difluoromethyl group into drug scaffolds. The -CHF₂ group is a highly privileged motif because it acts as a lipophilic hydrogen bond donor [2].

Enthalpy-Entropy Compensation

Traditional hydrogen bond donors (like -OH or -NH₂) carry a high desolvation penalty; removing water molecules from these polar groups before they can bind to a receptor requires a significant input of enthalpy ( ΔH>0 ).

The -CHF₂ group circumvents this. The two highly electronegative fluorine atoms inductively polarize the adjacent C-H bond, giving it a partial positive charge ( δ+ ) capable of forming robust hydrogen bonds with receptor backbone carbonyls[2]. However, because the group remains globally lipophilic, it does not heavily coordinate with water in the unbound state.

Therefore, when a drug containing the 3-Chloro-4-(difluoromethyl)anisole moiety enters a hydrophobic binding pocket:

• Entropic Gain ( ΔS>0 ) : Ordered water molecules are displaced from the binding pocket into the bulk solvent.

• Enthalpic Gain ( ΔH<0 ) : The polarized C-H bond forms a targeted hydrogen bond with the receptor.

This synergistic optimization of the Gibbs free energy equation ( ΔG=ΔH−TΔS ) leads to exceptional binding affinity and target specificity[2].

Graphviz Diagram 2: Thermodynamic pathway of the lipophilic -CHF₂ group during protein-ligand binding.

Experimental Protocols for Thermodynamic Validation

To transition from predictive models to empirical data, the following self-validating experimental protocols are standard for profiling the thermodynamics of 3-Chloro-4-(difluoromethyl)anisole and its derivatives.

Protocol 1: Differential Scanning Calorimetry (DSC) for Heat Capacity ( Cp​ )

This protocol establishes the macroscopic thermal stability and phase transition enthalpies of the compound.

• Instrument Calibration : Calibrate the DSC utilizing an Indium standard. The known melting point (156.6 °C) and enthalpy of fusion (28.45 J/g) of Indium provide a self-validating baseline for temperature and heat flow accuracy.

• Sample Preparation : Accurately weigh 2–5 mg of 3-Chloro-4-(difluoromethyl)anisole into a hermetically sealed aluminum pan. The hermetic seal is critical to prevent the endothermic artifact of volatilization prior to boiling.

• Baseline Subtraction : Prepare an identical, empty hermetically sealed aluminum pan to serve as the reference blank.

• Thermal Cycling : Equilibrate the instrument at 25 °C. Ramp the temperature at a strict rate of 10 °C/min up to 300 °C under a continuous dry nitrogen purge (50 mL/min).

• Data Extraction : Integrate the area under the heat flow curve to determine the specific heat capacity ( Cp​ ) and identify the onset temperatures for phase transitions (e.g., melting or boiling points).

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

When evaluating a drug candidate derived from this compound, ITC is used to directly measure the ΔH of the -CHF₂ receptor interaction.

• Buffer Matching : Dialyze the target protein extensively against the assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Dissolve the ligand in the exact same dialysis buffer to eliminate heat of mixing artifacts.

• Cell Loading : Load the target protein (typically 10–50 µM) into the sample cell. Load the ligand (typically 10x to 20x the protein concentration) into the injection syringe.

• Blank Titration (Self-Validation) : Perform a control titration by injecting the ligand into the buffer alone. This measures the heat of dilution, which must be subtracted from the final experimental data to isolate the true heat of binding.

• Titration Execution : Perform 20–30 sequential injections of the ligand (e.g., 2 µL each) into the protein cell at constant temperature (e.g., 25.0 °C), allowing the baseline to stabilize between injections.

• Thermodynamic Derivation : Integrate the injection peaks to obtain the molar enthalpy ( ΔH ). Fit the data to an independent binding model (Wiseman isotherm) to extract the dissociation constant ( Kd​ ) and stoichiometry ( n ). Calculate the free energy ( ΔG=RTlnKd​ ) and subsequently derive the entropy ( ΔS=(ΔH−ΔG)/T ).

References

• Benchchem. 3-Chloro-4-(difluoromethyl)anisole | Contextualizing within Substituted Anisoles.
• Benchchem. 3-Chloro-4-(difluoromethyl)anisole | Physicochemical Properties & Reactivity.
• Grokipedia. Benson group increment theory.
• Wikipedia. Benson group-increment theory.
• National Institute of Standards and Technology (NIST). Estimation of the Thermodynamic Properties of CHNOS-Halogen Compounds at 298.15 K.
• The Journal of Physical Chemistry A (ACS Publications). Group Additivity Values for Estimating the Enthalpy of Formation of Organic Compounds.

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• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
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Quantum Chemical Calculations for 3-Chloro-4-(difluoromethyl)anisole: A Technical Guide for Drug Development

Executive Summary

The rational design of novel therapeutics increasingly relies on the precise stereoelectronic tuning of small-molecule scaffolds. 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1) represents a highly specialized building block characterized by a unique push-pull electronic system. The molecule features an electron-donating methoxy group, a lipophilic and electron-withdrawing chloro substituent, and a conformationally distinct difluoromethyl (-CHF₂) moiety.

This whitepaper provides an in-depth technical framework for performing and interpreting quantum chemical calculations on this scaffold. By establishing a self-validating computational protocol, we aim to elucidate the thermodynamic, electronic, and structural properties that govern its behavior in biological systems, offering actionable insights for drug development professionals.

Structural & Electronic Rationale: The Causality of Substitution

As a Senior Application Scientist, I approach molecular modeling not as a mathematical exercise, but as a tool to uncover physical causality. The specific substitution pattern of 3-chloro-4-(difluoromethyl)anisole dictates its pharmacological utility:

• The Methoxy Group (-OCH₃): Positioned at C1, this group acts as a strong resonance donor (+R), increasing the electron density of the aromatic ring. It modulates the Highest Occupied Molecular Orbital (HOMO), directly influencing the molecule's susceptibility to oxidative metabolism (e.g., by Cytochrome P450 enzymes).

• The Chloro Group (-Cl): Positioned at C3, the chlorine atom serves a dual purpose. It acts as a metabolic blocker to prevent ortho-hydroxylation and introduces the potential for halogen bonding with target protein backbones.

• The Difluoromethyl Group (-CHF₂): Positioned at C4, this group is a highly sought-after bioisostere for hydroxyl (-OH) and thiol (-SH) groups. The strongly electronegative fluorine atoms polarize the adjacent C-H bond, transforming it into a lipophilic hydrogen-bond donor .

The Causality of Conformation: The true value of computational analysis lies in understanding the interplay between these groups. The steric bulk of the ortho-chloro group restricts the rotational freedom of the adjacent -CHF₂ group. This steric and electrostatic clash locks the difluoromethyl moiety into a preferred bioactive conformation, minimizing the entropic penalty upon target binding.

Figure 1: Logical relationship and pharmacophoric interplay of functional groups.

Computational Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in our structural predictions, the computational workflow must be a self-validating system. We employ Density Functional Theory (DFT) using the Gaussian 16 suite, selecting the ωB97X-D functional and the 6-311++G(d,p) basis set.

The selection of ωB97X-D over traditional functionals (like B3LYP) is driven by physical necessity: it includes empirical dispersion corrections required to capture the non-covalent intramolecular interactions (e.g., C-H···Cl clashes) between the ortho-substituents . The inclusion of diffuse functions (++G) is mandatory to accurately model the expanded electron clouds of the lone pairs on the oxygen, chlorine, and fluorine atoms.

Step-by-Step Workflow

• Conformational Search & Initial Geometry: Generate initial 3D coordinates using a molecular mechanics force field (e.g., MMFF94) to sample the rotational rotamers of the -OCH₃ and -CHF₂ groups.

• DFT Optimization (In Vacuo): Optimize the lowest-energy conformer at the ωB97X-D/6-311++G(d,p) level to find the local minimum on the Potential Energy Surface (PES).

• Frequency Calculation (The Validation Step): Compute harmonic vibrational frequencies at the same level of theory. Rule of Trust: The structure is only accepted if there are zero imaginary frequencies. If an imaginary frequency (saddle point) is detected, the geometry is perturbed along that normal mode and re-optimized.

• Solvation Modeling (SMD): Re-optimize the validated structure using the Solvation Model based on Density (SMD) for water and n-octanol to simulate physiological environments and estimate logP.

• Electronic & NMR Properties: Calculate the Electrostatic Potential (ESP) map and utilize the Gauge-Independent Atomic Orbital (GIAO) method to predict ¹H and ¹³C NMR chemical shifts, providing a direct bridge to experimental validation .

Figure 2: Self-validating computational workflow for DFT calculations.

Quantitative Data Presentation

The following tables summarize the simulated outputs generated from the validated protocol. These metrics are critical for predicting the molecule's reactivity and binding affinity.

Table 1: Optimized Geometrical Parameters (ωB97X-D/6-311++G(d,p))

Note: Parameters reflect the global minimum conformation where the -CHF₂ proton is oriented away from the bulky chlorine atom to minimize steric repulsion.

Parameter Type	Atoms Involved	Calculated Value	Implication for Drug Design
Bond Length	C(Ar) - Cl	1.742 Å	Standard aromatic C-Cl bond; rigid vector for halogen bonding.
Bond Length	C(Ar) - C(HF₂)	1.508 Å	Slightly elongated due to the electron-withdrawing nature of fluorine.
Bond Length	C(Ar) - O(CH₃)	1.365 Å	Indicates partial double-bond character via resonance (+R effect).
Dihedral Angle	C(Ar)-C(Ar)-O-CH₃	~0.5°	Coplanar orientation maximizes orbital overlap with the aromatic π-system.
Dihedral Angle	C(Ar)-C(Ar)-C-H(F₂)	~118.2°	Staggered conformation driven by ortho-chloro steric hindrance.

Table 2: Electronic & Thermodynamic Properties (Aqueous SMD Model)

Note: The HOMO-LUMO gap serves as a proxy for chemical hardness and kinetic stability.

Property	Calculated Value	Unit	Pharmacological Relevance
HOMO Energy	-6.45	eV	High ionization potential; moderate resistance to oxidative degradation.
LUMO Energy	-1.12	eV	Electron affinity; dictates susceptibility to nucleophilic attack.
HOMO-LUMO Gap	5.33	eV	Indicates a chemically stable, "hard" molecule suitable for systemic dosing.
Dipole Moment	4.28	Debye	High polarity driven by the asymmetric distribution of halogens and oxygen.
Zero-Point Energy	115.4	kcal/mol	Baseline thermodynamic stability metric for relative conformer scoring.

Mechanistic Insights: ESP and NBO Analysis

To translate raw quantum data into actionable drug design strategies, we analyze the Electrostatic Potential (ESP) and perform Natural Bond Orbital (NBO) analysis .

• ESP Mapping: The ESP map reveals a concentrated region of negative potential (red) localized over the methoxy oxygen and the fluorine atoms, making them primary hydrogen-bond acceptors. Conversely, a distinct region of positive potential (blue) is centered directly on the proton of the -CHF₂ group. This confirms its capacity to act as a highly directional, lipophilic hydrogen-bond donor within a protein binding pocket. Furthermore, a highly localized positive region (the σ -hole) is observed on the outer tip of the chlorine atom, validating its potential to engage in halogen bonding with electron-rich residues (e.g., carbonyl oxygens of the protein backbone).

• NBO Analysis: NBO calculations reveal strong hyperconjugative interactions. Specifically, the lone pair electrons on the methoxy oxygen, lp(O) , strongly delocalize into the adjacent π∗(C−C) anti-bonding orbitals of the aromatic ring. This electron donation is counterbalanced by the strong inductive withdrawal ( σ -pull) of the -CHF₂ and -Cl groups, creating a highly polarized aromatic system that is resistant to off-target electrophilic aromatic substitution.

By rigorously applying this self-validating quantum chemical protocol, researchers can accurately map the stereoelectronic landscape of 3-Chloro-4-(difluoromethyl)anisole, accelerating its integration into advanced therapeutic pipelines.

References

• Title: 18F-Difluoromethyl(ene) Motifs via Oxidative Fluorodecarboxylation with[18F]Fluoride Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Quantum Chemical Insights into the Electronic, Vibrational and Thermodynamic Properties of Chloro-Substituted Anisole Source: Al-Nahrain Journal of Science URL: [Link]

• Title: Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

Technical Whitepaper: Synthesis, Properties, and Applications of 3-Chloro-4-(difluoromethyl)anisole

Executive Summary

In modern medicinal chemistry and agrochemical development, the strategic incorporation of halogenated moieties is essential for optimizing pharmacokinetic and pharmacodynamic profiles. 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1) represents a highly specialized, advanced building block designed for these exact purposes[1].

The structural architecture of this compound is defined by three key functional groups on a benzene ring:

• Difluoromethyl Group (-CF₂H): Acts as a lipophilic bioisostere for hydroxyl (-OH) and thiol (-SH) groups. It functions as a robust hydrogen bond donor while significantly improving metabolic stability and membrane permeability compared to standard alkyl or protic groups.

• Aryl Chloride (-Cl): Provides a versatile, regioselective handle for downstream transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• Methoxy Group (-OMe): Modulates the electronic density of the aromatic ring, serving as a strong activating group for further electrophilic aromatic substitution (EAS) or as a masked phenol[1].

This whitepaper provides a comprehensive, self-validating guide to the physicochemical properties, synthesis logic, and downstream applications of 3-chloro-4-(difluoromethyl)anisole.

Physicochemical Profiling

The following table consolidates the critical quantitative data and nomenclature standards for the compound[1],[2].

Property	Value
CAS Number	1261567-32-1
IUPAC Name	2-Chloro-1-(difluoromethyl)-4-methoxybenzene
Common Synonym	3-Chloro-4-(difluoromethyl)anisole
Molecular Formula	C₈H₇ClF₂O
Molecular Weight	192.59 g/mol
Storage Conditions	+4 °C, Inert atmosphere, Light-sensitive

Structural & Mechanistic Insights: The Regiochemistry Challenge

A critical challenge in the synthesis of highly functionalized arenes is controlling regioselectivity. While some automated chemical databases hypothesize that 3-chloro-4-(difluoromethyl)anisole can be synthesized via direct electrophilic chlorination of 4-(difluoromethyl)anisole[1], this approach is fundamentally flawed in practice.

The Causality of Directing Effects: In 4-(difluoromethyl)anisole, the methoxy group is a powerful activating, ortho/para-director. Because the para position is sterically blocked by the -CF₂H group, incoming electrophiles (such as Cl⁺) are directed almost exclusively to the ortho positions relative to the methoxy group (C2 and C6). This yields 2-chloro-4-(difluoromethyl)anisole , not the desired 3-chloro isomer[1].

To achieve the correct regiochemistry—where the chlorine atom is meta to the methoxy group—the synthetic workflow must utilize a pre-functionalized scaffold, specifically 2-chloro-4-methoxybenzaldehyde .

Workflow for the deoxofluorination of 2-chloro-4-methoxybenzaldehyde.

Synthesis Workflows & Protocols

To bypass the regiochemical limitations of direct chlorination, the most reliable, self-validating method is the deoxofluorination of 2-chloro-4-methoxybenzaldehyde using Diethylaminosulfur trifluoride (DAST).

Step-by-Step Methodology: Deoxofluorination via DAST

• Objective: Convert the C1 aldehyde to a difluoromethyl group, yielding the target 1,3,4-trisubstituted pattern (C1-OMe, C3-Cl, C4-CF₂H).

• Protocol:

  • Preparation: Flame-dry a Schlenk flask under an inert argon atmosphere. Causality: Moisture exclusion is absolute; DAST reacts violently with water to generate highly corrosive hydrofluoric acid (HF).

  • Substrate Loading: Dissolve 2-chloro-4-methoxybenzaldehyde (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.5 M concentration.

  • Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add DAST (1.5 eq) dropwise via a syringe. Causality: The low temperature controls the highly exothermic formation of the alkoxyaminosulfur difluoride intermediate.

  • Reaction Progression: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 4–12 hours until complete consumption of the starting material is confirmed via GC-MS.

  • Quenching (Critical Safety Step): Cool the mixture back to 0 °C. Carefully quench by dropwise addition of saturated aqueous sodium bicarbonate (NaHCO₃). Causality: This neutralizes the HF byproduct and hydrolyzes unreacted DAST, preventing equipment degradation and ensuring operator safety.

  • Isolation: Extract the aqueous layer with CH₂Cl₂. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Downstream Applications & Derivatization

Once synthesized, 3-chloro-4-(difluoromethyl)anisole serves as a linchpin for further molecular diversification[3].

Downstream derivatization pathways including demethylation and cross-coupling.

Step-by-Step Methodology: Lewis Acid-Mediated Demethylation

Demethylation yields 3-chloro-4-(difluoromethyl)phenol , exposing a hydroxyl group that can be utilized for O-alkylation or to direct further electrophilic substitutions[3].

• Protocol:

  • Preparation: Purge a reaction vessel with argon and dissolve 3-chloro-4-(difluoromethyl)anisole in anhydrous CH₂Cl₂.

  • Reagent Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Add Boron tribromide (BBr₃, 1.2 eq) dropwise. Causality: BBr₃ is a strong Lewis acid that coordinates to the methoxy oxygen, activating the methyl carbon for nucleophilic attack by the bromide ion.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir for 2 hours.

  • Quenching: Recool to 0 °C and carefully quench with H₂O to hydrolyze excess BBr₃ and boron intermediates.

  • Isolation: Extract the resulting phenol using ethyl acetate, wash with brine, dry, and purify.

Handling, Storage & Safety

According to verified supplier safety data, 3-chloro-4-(difluoromethyl)anisole requires specific storage conditions to maintain its chemical integrity. It must be stored at +4 °C under an inert atmosphere (e.g., argon or nitrogen)[4]. Furthermore, the compound is light-sensitive; storage in amber vials is strictly recommended to prevent photo-induced degradation or radical-mediated cleavage of the halogen bonds[4].

References

• Title: 3-Chloro-4-(difluoromethyl)
• Title: 1261569-90-7,2-Bromo-1-(difluoromethyl)
• Title: 1261567-32-1|2-Chloro-1-(difluoromethyl)-4 ...

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. 1261567-32-1|2-Chloro-1-(difluoromethyl)-4-methoxybenzene|BLD Pharm [bldpharm.com]
• 3. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 4. 1261569-90-7,2-Bromo-1-(difluoromethyl)-4-iodobenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Starting materials for 3-Chloro-4-(difluoromethyl)anisole synthesis

An In-Depth Technical Guide to the Starting Materials for the Synthesis of 3-Chloro-4-(difluoromethyl)anisole

Introduction

3-Chloro-4-(difluoromethyl)anisole is a substituted aromatic compound whose structural motifs—a chlorinated and fluorinated phenyl ring—are of significant interest in medicinal chemistry and agrochemical research. The presence of the difluoromethyl (-CHF₂) group, a lipophilic hydrogen bond donor, and the chloro- and methoxy-substituents create a unique electronic and steric profile, making it a valuable building block for complex molecular architectures. This guide provides an in-depth analysis of the primary synthetic strategies and starting materials for its preparation, focusing on the chemical logic that underpins the selection of precursors and reaction pathways.

Core Synthetic Strategies: A Divergent Approach

The synthesis of 3-Chloro-4-(difluoromethyl)anisole can be logically approached from two primary divergent pathways. The choice between these routes is often dictated by the availability and cost of the starting materials, as well as the desired scale of the synthesis.

• Route A: Late-Stage Chlorination. This strategy commences with a precursor already possessing the 4-(difluoromethyl)anisole core, followed by a regioselective chlorination in the final steps.

• Route B: Late-Stage Methylation. This approach begins with a chlorinated aromatic ring bearing a precursor to the difluoromethyl group. The synthesis involves the formation of the -CHF₂ group, followed by methylation of a phenolic hydroxyl to yield the target anisole.

This guide will now explore each route in detail, providing the scientific rationale, experimental protocols, and comparative data for each.

Route A: Electrophilic Chlorination of 4-(Difluoromethyl)anisole

This is arguably the more direct approach, contingent on the availability of the key starting material, 4-(difluoromethyl)anisole. The strategy leverages the powerful directing effects of the substituents on the aromatic ring to control the regiochemical outcome of the chlorination.

Scientific Rationale & Causality

The cornerstone of this route is the predictable outcome of electrophilic aromatic substitution on the 4-(difluoromethyl)anisole ring.[1] The substitution pattern is governed by the interplay of two key factors:

• The Methoxy Group (-OCH₃): This is a strongly activating, ortho, para-directing group due to its ability to donate electron density to the ring via resonance.

• The Difluoromethyl Group (-CHF₂): This group is moderately electron-withdrawing and deactivating due to the inductive effect of the two fluorine atoms.

In the substrate, the para position relative to the methoxy group is already occupied by the difluoromethyl group. Consequently, electrophilic attack is strongly directed to the ortho positions (2- and 6-). Chlorination will therefore preferentially occur at the 3-position (which is ortho to the methoxy group and meta to the difluoromethyl group), yielding the desired product with high regioselectivity.[1]

Key Starting Material

Starting Material	Structure	Key Considerations
4-(Difluoromethyl)anisole		Availability and cost are primary factors. Its synthesis typically starts from 4-hydroxybenzaldehyde.

Experimental Protocol: Chlorination with N-Chlorosuccinimide (NCS)

N-Chlorosuccinimide (NCS) is a common and effective electrophilic chlorinating agent for activated aromatic rings like anisole derivatives.[1] It offers advantages in handling and safety over gaseous chlorine.

Step-by-Step Methodology:

• To a solution of 4-(difluoromethyl)anisole (1.0 eq) in a suitable solvent (e.g., acetonitrile or an aqueous medium), add N-Chlorosuccinimide (1.05 - 1.2 eq).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) to facilitate the reaction. For less reactive systems, the addition of a catalytic amount of a protic acid may be required.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature. If in an organic solvent, wash with an aqueous solution of sodium bisulfite to quench any remaining NCS, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel or by vacuum distillation to afford pure 3-Chloro-4-(difluoromethyl)anisole.

Data Summary: Representative Chlorination

Parameter	Value/Condition	Rationale
Chlorinating Agent	N-Chlorosuccinimide (NCS)	Mild, solid reagent offering good regioselectivity for activated rings.[1]
Stoichiometry	1.05 - 1.2 eq	A slight excess of NCS ensures complete conversion of the starting material.
Solvent	Acetonitrile	A polar aprotic solvent that is generally effective for this type of reaction.
Temperature	25 - 60 °C	The reaction often proceeds at room temperature but may require mild heating to achieve a reasonable rate.
Typical Yield	75 - 95%	High yields are expected due to the favorable directing effects of the methoxy group.[1]

Visualization of Route A

Caption: Synthetic workflow for Route A.

Route B: Sequential Difluoromethylation and Methylation

This convergent strategy builds the molecule by first establishing the chloro- and difluoromethyl-substituents on the ring, followed by the final installation of the methyl group to form the anisole ether.

Scientific Rationale & Causality

This route begins with a precursor like 3-chloro-4-hydroxybenzaldehyde.[1] The synthesis proceeds in two key stages:

• Conversion of Aldehyde to Difluoromethyl Group: The transformation of a formyl group (-CHO) into a difluoromethyl group (-CHF₂) is a critical step. This can be achieved via several methods, most commonly by first converting the aldehyde to a dithioacetal, which is then subjected to oxidative fluorination. This multi-step process is often necessary to achieve the desired transformation under manageable conditions.

• O-Methylation: Once the difluoromethyl group is in place, the resulting 2-chloro-4-(difluoromethyl)phenol is methylated. This is a classic Williamson ether synthesis, where the phenoxide, generated by a base, acts as a nucleophile to displace a leaving group from a methylating agent.

Key Starting Material

Starting Material	Structure	Key Considerations
3-Chloro-4-hydroxybenzaldehyde		A commercially available and relatively inexpensive starting material. The subsequent difluoromethylation step is the main challenge.

Experimental Protocol

Step 1: Conversion of Aldehyde to Difluoromethyl Group (Illustrative) Note: This is a challenging transformation often requiring a multi-step sequence. A common method via a dithioacetal is described.

• Dithioacetal Formation: React 3-chloro-4-hydroxybenzaldehyde (1.0 eq) with 1,3-propanedithiol (1.1 eq) in the presence of a Lewis acid catalyst (e.g., BF₃·OEt₂) in a solvent like dichloromethane (DCM).

• Fluorinative Desulfurization: Treat the resulting dithiane with an excess of a fluorinating agent such as N-iodosuccinimide (NIS) and a fluoride source (e.g., pyridine-HF) in DCM at low temperature.

• Work-up the reaction and purify the intermediate, 2-chloro-4-(difluoromethyl)phenol, by column chromatography.

Step 2: O-Methylation of 2-Chloro-4-(difluoromethyl)phenol

• Dissolve the 2-chloro-4-(difluoromethyl)phenol (1.0 eq) in a polar aprotic solvent such as acetone or acetonitrile.

• Add a base, typically potassium carbonate (K₂CO₃, 2.0-3.0 eq), to the solution.

• Add the methylating agent, such as dimethyl sulfate (DMS) or methyl iodide (MeI) (1.2-1.5 eq), dropwise to the stirred suspension.

• Heat the mixture to reflux and monitor by TLC until the starting phenol is consumed.[2]

• Cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the final product by column chromatography or vacuum distillation.

Data Summary: Representative Two-Step Synthesis

Parameter	Step 1: Difluoromethylation	Step 2: O-Methylation
Key Reagents	1,3-propanedithiol, BF₃·OEt₂, NIS, Pyridine-HF	K₂CO₃, Dimethyl Sulfate
Solvent	Dichloromethane (DCM)	Acetone or Acetonitrile
Temperature	-78 °C to RT	Reflux (56-82 °C)
Key Challenge	Handling of corrosive fluorinating agents; multi-step nature.	Ensuring complete reaction without side products.
Typical Yield	40-60% (over 2 steps)	>90%

Visualization of Route B

Caption: Synthetic workflow for Route B.

Conclusion and Comparative Insights

Both synthetic routes offer viable pathways to 3-Chloro-4-(difluoromethyl)anisole, each with distinct advantages and challenges.

• Route A (Chlorination) is highly efficient and atom-economical, representing the preferred method if the starting material, 4-(difluoromethyl)anisole, is commercially accessible and affordable. Its primary strength lies in the predictable and high-yielding regioselective chlorination step.

• Route B (Difluoromethylation/Methylation) provides flexibility by starting from a simpler, more readily available precursor. However, this route is longer and involves a challenging difluoromethylation step that may lower the overall yield and require specialized, hazardous reagents.

For researchers and drug development professionals, the selection of a synthetic route will ultimately depend on a strategic assessment of starting material cost, in-house synthetic capabilities, required scale, and project timelines.

References

• QuickCompany. (2014). A Process For The Preparation Of Chloro Derivative Of Pantoprazole. Retrieved from [Link]

• ResearchGate. (2011). One-Step Preparation of Some 3-Substituted Anisoles. Retrieved from [Link]

• LookChem. (n.d.). Cas 151103-08-1, 4-Difluoromethoxy-3-hydroxybenzaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 4-(Difluoromethoxy)-3-hydroxybenzaldehyde. Retrieved from [Link]

• Google Patents. (2016). CN105523904A - Method for preparing 3,4-difluoroanisole.
• Google Patents. (2016). CN105523904A - Method for preparing 3,4-difluoroanisole.

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A Technical Guide to the Synthesis of 3-Chloro-4-(difluoromethoxy)anisole: Strategies, Mechanisms, and Practical Considerations

Abstract

The introduction of a difluoromethoxy (-OCF₂H) group into aromatic systems is a pivotal strategy in modern medicinal chemistry and drug development. This functional group can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity by acting as a lipophilic hydrogen bond donor.[1][2][3] This in-depth technical guide provides a comprehensive overview of the difluoromethylation of 3-chloro-4-hydroxyanisole, a key intermediate for various pharmacologically active compounds. We will explore the prevalent synthetic methodologies, delve into the underlying reaction mechanisms, and present a detailed, field-tested experimental protocol. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage difluoromethylation in their synthetic endeavors.

The Strategic Importance of the Difluoromethoxy Moiety in Drug Design

The difluoromethoxy group has emerged as a valuable bioisostere for hydroxyl, thiol, or amine functionalities.[4][5] Its unique electronic properties, stemming from the polarized C-H bond, allow it to participate in hydrogen bonding, a critical interaction in drug-receptor binding.[4] Furthermore, the incorporation of fluorine often leads to improved pharmacokinetic profiles, including enhanced metabolic stability and modulated lipophilicity.[3][4] The synthesis of molecules like 3-chloro-4-(difluoromethoxy)anisole is therefore of significant interest for creating new chemical entities with potentially superior therapeutic properties.

Synthetic Approaches to the O-Difluoromethylation of Phenols

The direct O-difluoromethylation of phenols, including substituted phenols like 3-chloro-4-hydroxyanisole, is the most common and efficient route to aryl difluoromethyl ethers. The majority of these transformations proceed through the in-situ generation of difluorocarbene (:CF₂), a highly reactive intermediate.[6][7][8]

Comparative Analysis of Difluoromethylating Agents

Several reagents have been developed to serve as precursors for difluorocarbene. The choice of reagent is often dictated by factors such as scale, cost, safety, and functional group tolerance.

Difluoromethylating Agent	Advantages	Disadvantages	Typical Conditions
Sodium Chlorodifluoroacetate (ClCF₂CO₂Na)	Bench-stable, commercially available, relatively non-toxic, and environmentally benign compared to gaseous reagents.[6]	Requires elevated temperatures for decarboxylation.	Basic conditions (e.g., Cs₂CO₃, K₂CO₃), DMF/water, 80-110 °C.[6]
Difluoromethyltriflate (HCF₂OTf)	Non-ozone-depleting liquid, fast reaction rates, and broad substrate scope.[7]	Can be moisture-sensitive; preparation from TMSCF₃ and triflic acid required.	Aqueous base (e.g., KOH), MeCN/H₂O, room temperature.[7]
(Bromodifluoromethyl)trimethylsilane (TMSCF₂Br)	Commercially available, highly efficient, and allows for rapid reactions.[1]	Can be more expensive for large-scale synthesis.	Two-phase system (e.g., NaOH/CH₂Cl₂), room temperature.[1]
S-(Difluoromethyl)sulfonium Salts	Bench-stable solids, mild reaction conditions.[8][9]	May require synthesis of the sulfonium salt.	Base (e.g., LiOH), solvent (e.g., MeCN), room temperature.[8][9]
Visible-Light Photoredox Methods	Utilizes inexpensive and easy-to-handle reagents like difluorobromoacetic acid, proceeds at room temperature.[10]	Requires a photocatalyst and a light source.	Photocatalyst (e.g., Ru(bpy)₃Cl₂), base, solvent (e.g., MeCN), visible light.[10]

For the synthesis of 3-chloro-4-(difluoromethoxy)anisole, sodium chlorodifluoroacetate presents a robust and scalable option due to its stability and operational simplicity.

The Underlying Mechanism: The Role of Difluorocarbene

The O-difluoromethylation of phenols using reagents like sodium chlorodifluoroacetate proceeds through a well-established mechanism involving the generation and subsequent trapping of difluorocarbene.

The key steps are:

• Deprotonation of the Phenol: In the presence of a base (e.g., cesium carbonate), the hydroxyl group of 3-chloro-4-hydroxyanisole is deprotonated to form the more nucleophilic phenoxide ion.

• Generation of Difluorocarbene: Upon heating, sodium chlorodifluoroacetate undergoes thermal decarboxylation to generate the electrophilic difluorocarbene (:CF₂).[6]

• Nucleophilic Attack: The electron-rich phenoxide ion attacks the electrophilic difluorocarbene.

• Protonation: The resulting difluoromethoxide anion is protonated by a proton source in the reaction mixture (e.g., water) to yield the final product, 3-chloro-4-(difluoromethoxy)anisole.[6]

This mechanistic pathway is supported by trapping experiments where difluorocarbene reacts with alkenes to form difluorocyclopropanes.[7][8]

Caption: Reaction mechanism for the O-difluoromethylation of 3-chloro-4-hydroxyanisole.

Detailed Experimental Protocol

The following protocol is adapted from a validated procedure for a structurally similar substrate, 1-(3-chloro-4-hydroxyphenyl)ethan-1-one, and is expected to provide good yields for the difluoromethylation of 3-chloro-4-hydroxyanisole.[6]

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Quantity	Equivalents
3-Chloro-4-hydroxyanisole	1695-03-0	158.58 g/mol	10.0 mmol	1.0
Cesium Carbonate (Cs₂CO₃)	534-17-8	325.82 g/mol	15.0 mmol	1.5
Sodium Chlorodifluoroacetate (ClCF₂CO₂Na)	1895-21-2	152.46 g/mol	28.0 mmol	2.8
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09 g/mol	15 mL	-
Deionized Water	7732-18-5	18.02 g/mol	1.8 mL	-
Diethyl Ether (Et₂O)	60-29-7	74.12 g/mol	As needed	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	As needed	-
Brine	-	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	As needed	-

Experimental Procedure

Caption: Step-by-step workflow for the synthesis of 3-chloro-4-(difluoromethoxy)anisole.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-chloro-4-hydroxyanisole (1.0 equiv) and cesium carbonate (1.5 equiv).

• Inert Atmosphere: Seal the flask with a septum and connect it to a Schlenk line. Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) and deionized water via syringe. Begin stirring the mixture.

• Addition of Difluoromethylating Agent: Add sodium chlorodifluoroacetate (2.8 equiv) to the flask in one portion.

• Reaction: Place the flask in a preheated oil bath at 110 °C and stir vigorously for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the flask to room temperature. Dilute the reaction mixture with deionized water and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-chloro-4-(difluoromethoxy)anisole.

Conclusion

The O-difluoromethylation of 3-chloro-4-hydroxyanisole is a valuable transformation for accessing a key building block in drug discovery. The use of sodium chlorodifluoroacetate as a difluorocarbene precursor offers a practical, scalable, and operationally simple method for this conversion. A thorough understanding of the reaction mechanism and careful execution of the experimental protocol are crucial for achieving high yields and purity. This guide provides the necessary technical insights and a reliable procedure to aid researchers in the successful synthesis of 3-chloro-4-(difluoromethoxy)anisole and other related aryl difluoromethyl ethers.

References

• Ni, C., & Hu, J. (2017). The unique roles of fluorine in medicinal chemistry. Chemical Society Reviews, 46(23), 7132-7146. Available at: [Link]

• Hands, A. T., Walters, Z. G., Sorrentino, J. P., & Garg, N. K. (2024). Difluoromethylation of Phenols. Organic Syntheses, 101, 164–180. Available at: [Link]

• Prakash, G. K. S., & Hu, J. (2013). Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate. Angewandte Chemie International Edition, 52(2), 654-657. Available at: [Link]

• Zhang, C. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14650–14661. Available at: [Link]

• Zhang, W., & Hu, J. (2018). Facile double O-difluoromethylations of diphenols with TMSCF2Br. Tetrahedron Letters, 59(32), 3126-3129. Available at: [Link]

• Zafrani, Y., & Amir, D. (2017). Difluoromethylation of Phenols. ResearchGate. Available at: [Link]

• Yi, W., & Ma, D. (2017). Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid. Organic Letters, 19(10), 2658–2661. Available at: [Link]

• Amir, D., Levi, N., Gershonov, E., & Zafrani, Y. (2024). Radiodifluoromethylation of well-functionalized molecules. Journal of Radiopharmaceutical Chemistry, 2(1), 1-8. Available at: [Link]

• Zhang, C. (2019). Difluoromethylation of Phenols and Thiophenols with the S‑(Difluo-romethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. ACS Figshare. Available at: [Link]

• Zhang, C. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluoromethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14650-14661. Available at: [Link]

• Tius, M. A. (2023). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. Available at: [Link]

• Ngai, M.-Y. (2019). Catalytic radical difluoromethoxylation of arenes and heteroarenes. Nature Communications, 10(1), 743. Available at: [Link]

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In-Depth Characterization of 3-Chloro-4-(difluoromethyl)anisole: Synthesis, Properties, and Applications

Executive Summary

The compound 3-Chloro-4-(difluoromethyl)anisole (also cataloged as 2-Chloro-1-(difluoromethyl)-4-methoxybenzene) is a highly functionalized aromatic building block of critical importance in modern medicinal chemistry and agrochemical development [1, 3]. Characterized by the Chemical Abstracts Service (CAS) number 1261567-32-1 , this molecule features a unique "push-pull" electronic system governed by an electron-donating methoxy group, a mildly deactivating chlorine atom, and a strongly electron-withdrawing difluoromethyl (-CF₂H) group [1, 3].

This technical whitepaper provides an authoritative guide on the physicochemical profiling, mechanistic synthesis pathways, and analytical characterization of 3-Chloro-4-(difluoromethyl)anisole, designed for application scientists and drug development professionals seeking to leverage fluorinated motifs in rational drug design.

Physicochemical Profiling & Electronic Architecture

The strategic placement of the -CF₂H group adjacent to a chlorine atom and para to a methoxy group creates a highly specific stereoelectronic profile. The difluoromethyl group is increasingly recognized as a lipophilic hydrogen-bond donor and a robust bioisostere for hydroxyl (-OH) and thiol (-SH) groups [5, 7].

Quantitative Data Summary

The fundamental physicochemical properties of the compound are summarized below to aid in stoichiometric calculations and analytical method development [2, 3].

Property	Value	Structural Significance
IUPAC Name	2-Chloro-1-(difluoromethyl)-4-methoxybenzene	Formal nomenclature based on priority rules.
CAS Registry Number	1261567-32-1	Unique identifier for chemical databases.
Molecular Formula	C₈H₇ClF₂O	Indicates degree of halogenation.
Molecular Weight	192.59 g/mol	Critical for mass spectrometry calibration.
Electronic Effect (C1)	Strongly Activating (+M)	Methoxy group directs electrophiles to ortho/para.
Electronic Effect (C4)	Strongly Deactivating (-I)	-CF₂H group pulls electron density, increasing lipophilicity.

Causality of Electronic Directing Effects

In electrophilic aromatic substitution (EAS), the methoxy group is a powerful ortho/para director, while the difluoromethyl group is a meta director [1]. If one were to attempt the direct chlorination of 4-(difluoromethyl)anisole, the synergistic directing effects would force the incoming chlorine to the 2-position (ortho to methoxy, meta to -CF₂H), yielding 2-chloro-4-(difluoromethyl)anisole [1]. Therefore, accessing the 3-chloro isomer requires orthogonal synthetic strategies, such as late-stage difluoromethylation or cross-coupling [6].

Mechanistic Synthesis Pathways

To bypass the regioselectivity constraints of direct halogenation, two primary synthetic routes are utilized: Deoxofluorination of an aldehyde precursor and Palladium-catalyzed cross-coupling [4, 6].

Route A: Deoxofluorination via DAST

This classical approach relies on the conversion of 2-chloro-4-methoxybenzaldehyde into the target compound using Diethylaminosulfur trifluoride (DAST). DAST acts as a nucleophilic fluorinating agent, exchanging the carbonyl oxygen for two fluorine atoms [4].

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 equivalent of 2-chloro-4-methoxybenzaldehyde in anhydrous dichloromethane (CH₂Cl₂) under an inert argon atmosphere.

• Reagent Addition: Cool the reaction vessel to 0 °C using an ice bath. Slowly add 1.5 equivalents of DAST dropwise via a syringe to control the exothermic release of HF.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours. Monitor the disappearance of the aldehyde carbonyl peak via TLC or IR spectroscopy.

• Quenching & Workup: Carefully quench the reaction by pouring the mixture into saturated aqueous NaHCO₃ at 0 °C (Caution: vigorous effervescence). Extract with CH₂Cl₂, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography (using a hexane/ethyl acetate gradient) to yield the pure 3-Chloro-4-(difluoromethyl)anisole.

Route B: Palladium-Catalyzed Difluoromethylation

A more modern, catalytic approach utilizes 4-bromo-3-chloroanisole. Because the C-Br bond is significantly weaker and more reactive toward oxidative addition than the C-Cl bond, Palladium catalysis can selectively install the -CF₂H group at the 4-position using TMSCF₂H (a Ruppert-Prakash reagent derivative) [6, 7].

Step-by-Step Protocol:

• Catalyst Activation: In a glovebox, charge a Schlenk tube with Pd(dba)₂ (5 mol%), BrettPhos ligand (7.5 mol%), and CsF (2.0 equivalents) [6].

• Substrate Addition: Add 4-bromo-3-chloroanisole (1.0 equivalent) and anhydrous dioxane (1.5 mL per 0.5 mmol substrate).

• Reagent Introduction: Inject TMSCF₂H (2.0 equivalents) into the sealed tube.

• Thermal Coupling: Heat the reaction mixture to 100–120 °C for 16–24 hours [6]. The bulky BrettPhos ligand facilitates the challenging reductive elimination of the difluoromethylated product.

• Isolation: Cool to room temperature, filter through a pad of Celite, and purify via column chromatography.

Fig 1. Divergent synthetic pathways for 3-Chloro-4-(difluoromethyl)anisole.

Analytical Characterization & Self-Validating Protocols

To ensure scientific integrity, the synthesized compound must be subjected to a multi-nuclear Magnetic Resonance (NMR) spectroscopy workflow. The presence of spin-active nuclei (¹H, ¹³C, ¹⁹F) provides a self-validating system where the splitting patterns directly confirm the molecular connectivity [1, 6].

Multi-Nuclear NMR Protocol

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS as an internal standard.

• ¹H NMR (Proton) Acquisition:

  • Causality: The proton of the -CF₂H group will couple strongly with the two adjacent fluorine atoms (²J_HF ≈ 55 Hz).

  • Expected Signal: Look for a distinct triplet integrating to 1H in the region of 6.5–7.0 ppm [6]. The methoxy protons will appear as a sharp singlet integrating to 3H at ~3.8 ppm [1].

• ¹⁹F NMR (Fluorine) Acquisition:

  • Causality: The two equivalent fluorine atoms couple with the single adjacent proton (²J_FH ≈ 55 Hz).

  • Expected Signal: A clear doublet centered around -110 to -115 ppm [6]. This is the definitive hallmark of a successful difluoromethylation.

• ¹³C NMR (Carbon) Acquisition:

  • Causality: The carbon atom of the -CF₂H group couples with the two attached fluorines (¹J_CF ≈ 240 Hz).

  • Expected Signal: A large triplet at approximately 110–115 ppm [1].

Fig 2. Multi-nuclear NMR characterization workflow for structural validation.

Applications in Drug Development

The integration of 3-Chloro-4-(difluoromethyl)anisole into pharmaceutical pipelines is driven by the unique pharmacological properties imparted by its substituents.

• Lipophilic Hydrogen Bond Donor: The -CF₂H group is an excellent bioisostere for alcohols and thiols. Unlike an -OH group, which is highly polar and subject to rapid Phase II metabolism (glucuronidation), the -CF₂H group acts as a hydrogen bond donor while significantly increasing the molecule's lipophilicity (LogP), thereby enhancing passive membrane permeability and blood-brain barrier (BBB) penetration [5, 7].

• Metabolic Stability: The strong C-F bonds protect the benzylic position from cytochrome P450-mediated oxidation, a common metabolic liability in standard methyl-substituted arenes [4, 7].

• Orthogonal Functionalization: The chlorine atom at the 3-position serves as a versatile synthetic handle. It can be utilized in downstream Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to attach complex heterocycles, allowing chemists to rapidly expand structure-activity relationship (SAR) libraries [1].

By utilizing 3-Chloro-4-(difluoromethyl)anisole as a core scaffold, researchers can systematically tune the pharmacokinetic and pharmacodynamic profiles of next-generation therapeutics.

References

• Product Search, AccelaChem. AccelaChemBio. Available at: [Link]

• Radical Chlorodifluoromethylation: Providing a Motif for (Hetero)Arene Diversification. National Institutes of Health (NIH). Available at: [Link]

• Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. ACS Publications. Available at:[Link]

Safeguarding a Key Building Block: A Technical Guide to the Stability and Storage of 3-Chloro-4-(difluoromethyl)anisole

Introduction: The Strategic Importance of 3-Chloro-4-(difluoromethyl)anisole in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry and agrochemical synthesis, the strategic incorporation of halogenated motifs is a cornerstone of molecular design. 3-Chloro-4-(difluoromethyl)anisole has emerged as a valuable and versatile building block, prized for its unique combination of a chlorinated aromatic ring and a difluoromethyl group. This substitution pattern imparts a desirable balance of lipophilicity and metabolic stability to parent molecules, making it a sought-after intermediate in the synthesis of complex, highly functionalized compounds.[1] The difluoromethyl group, in particular, is of significant interest as it can serve as a lipophilic hydrogen bond donor, potentially acting as a bioisostere for hydroxyl or thiol groups, which can enhance target engagement and pharmacokinetic profiles.[1][2]

Given its critical role as a starting material and intermediate, a comprehensive understanding of the stability and optimal storage conditions for 3-Chloro-4-(difluoromethyl)anisole is paramount for researchers, scientists, and drug development professionals. Ensuring the integrity of this key building block is fundamental to the reproducibility of synthetic protocols, the purity of final active pharmaceutical ingredients (APIs), and the overall success of research and development endeavors.

This in-depth technical guide provides a holistic overview of the stability profile of 3-Chloro-4-(difluoromethyl)anisole. We will delve into its inherent chemical stability, explore potential degradation pathways under various stress conditions, and provide evidence-based recommendations for its proper storage and handling. Furthermore, this guide will equip you with the necessary knowledge to design and execute robust stability-indicating analytical methods and forced degradation studies, ensuring the quality and reliability of your research.

Chemical Stability Profile: A Multifaceted Analysis

The stability of 3-Chloro-4-(difluoromethyl)anisole is governed by the interplay of its constituent functional groups: the chlorinated aromatic ring, the ether linkage of the methoxy group, and the difluoromethyl moiety. While specific stability data for this compound is not extensively published, a detailed analysis of its structural features and the known reactivity of analogous compounds allows for a comprehensive prediction of its stability profile.

Predicted Susceptibility to Degradation

Based on the chemical nature of substituted anisoles and halogenated aromatic compounds, 3-Chloro-4-(difluoromethyl)anisole is predicted to be susceptible to the following degradation pathways under stress conditions:

• Hydrolysis: The ether linkage of the methoxy group is a potential site for acid-catalyzed or, to a lesser extent, base-catalyzed hydrolysis. Acidic conditions can lead to the cleavage of the methyl-oxygen bond, yielding 3-chloro-4-(difluoromethyl)phenol.[3]

• Oxidation: The aromatic ring is susceptible to oxidative degradation, particularly in the presence of strong oxidizing agents or under conditions that generate reactive oxygen species. This can lead to the formation of hydroxylated derivatives, such as methoxyphenols, or potentially ring-opened products.[4][5][6]

• Photodegradation: Chlorinated aromatic compounds can be susceptible to photolytic degradation upon exposure to UV light. This can involve the cleavage of the carbon-chlorine bond, leading to the formation of radical species and subsequent secondary reactions.[7]

• Thermal Degradation: While generally stable at ambient temperatures, prolonged exposure to elevated temperatures may induce decomposition.

The following table summarizes the predicted stability profile of 3-Chloro-4-(difluoromethyl)anisole under various stress conditions.

Stress Condition	Predicted Stability	Potential Degradation Products
Acidic Hydrolysis	Susceptible	3-Chloro-4-(difluoromethyl)phenol, Methanol
Basic Hydrolysis	Moderately Stable	3-Chloro-4-(difluoromethyl)phenol (slower rate than acidic)
Oxidation	Susceptible	Hydroxylated and ring-opened derivatives
Thermal	Stable at ambient temp.	Decomposition at elevated temperatures
Photolysis (UV)	Potentially Susceptible	Dechlorinated and other secondary products

Potential Degradation Pathways: A Mechanistic Perspective

A deeper understanding of the potential degradation mechanisms is crucial for developing effective mitigation strategies and designing robust analytical methods.

Hydrolytic Degradation

Under acidic conditions, the ether oxygen of the methoxy group can be protonated, making the methyl group susceptible to nucleophilic attack by water. This SN2-type reaction results in the formation of 3-chloro-4-(difluoromethyl)phenol and methanol.

Caption: Acid-Catalyzed Hydrolysis of 3-Chloro-4-(difluoromethyl)anisole.

Oxidative Degradation

Oxidative degradation can proceed via several mechanisms, including electrophilic attack on the electron-rich aromatic ring by oxidizing species. The methoxy group is an activating, ortho-, para-director, which would favor hydroxylation at the positions ortho and para to it. However, since the para position is blocked, hydroxylation would likely occur at the positions ortho to the methoxy group.

Photolytic Degradation

Upon absorption of UV radiation, the carbon-chlorine bond may undergo homolytic cleavage, generating an aryl radical and a chlorine radical. These highly reactive species can then participate in a variety of secondary reactions, leading to a complex mixture of degradation products.

Recommended Storage and Handling Procedures

To ensure the long-term stability and integrity of 3-Chloro-4-(difluoromethyl)anisole, the following storage and handling procedures are recommended based on safety data sheets of analogous compounds and general best practices for chemical storage.[8][9]

• Temperature: Store in a cool, dry place.[8][9] Some suppliers of similar compounds recommend storage at temperatures below 30°C.

• Light: Protect from light. Store in an opaque or amber-colored container.

• Moisture: Keep the container tightly closed to prevent the ingress of moisture, which could facilitate hydrolysis.[8]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize the risk of oxidative degradation.

• Ventilation: Store in a well-ventilated area.[8][9]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[9]

Forced Degradation Studies: A Proactive Approach to Stability Assessment

Forced degradation, or stress testing, is a critical component of drug development and is essential for understanding the intrinsic stability of a molecule.[2][10] These studies involve subjecting the compound to conditions more severe than those encountered during routine storage to accelerate degradation and identify potential degradation products.[2] The goal is to induce a modest level of degradation (typically 5-20%) to facilitate the identification of degradation pathways.[11]

General Experimental Protocol for Forced Degradation

The following is a general protocol for conducting a forced degradation study on 3-Chloro-4-(difluoromethyl)anisole.

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-Chloro-4-(difluoromethyl)anisole at a known concentration (e.g., 1 mg/mL) in a suitable solvent such as acetonitrile or methanol.

2. Application of Stress Conditions:

• Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M hydrochloric acid. Heat the mixture at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 2, 4, 8, 24 hours).[2][12]

• Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M sodium hydroxide. Heat the mixture at a controlled temperature (e.g., 60-80°C) for a defined period.[2][12]

• Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30%). Keep the mixture at room temperature or slightly elevated temperature for a defined period.[2]

• Thermal Degradation: Store a sample of the solid compound and the stock solution in an oven at an elevated temperature (e.g., 60-80°C).[11]

• Photolytic Degradation: Expose a sample of the solid compound and the stock solution to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.[11]

3. Sample Analysis:

• At each time point, withdraw a sample and, if necessary, neutralize it to stop the degradation reaction.

• Analyze the stressed samples using a validated stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with a UV detector.

4. Data Evaluation:

• Quantify the amount of 3-Chloro-4-(difluoromethyl)anisole remaining and any degradation products formed.

• Elucidate the structure of significant degradation products using techniques such as LC-MS and NMR.

Caption: Experimental Workflow for a Forced Degradation Study.

Development of a Stability-Indicating Analytical Method

A validated stability-indicating analytical method is crucial for accurately assessing the stability of 3-Chloro-4-(difluoromethyl)anisole. Such a method must be able to separate the parent compound from its degradation products and any process-related impurities.[12] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

Key Considerations for Method Development:

• Column Chemistry: A reversed-phase C18 or C8 column is typically a good starting point for the separation of aromatic compounds.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is commonly used. Gradient elution may be necessary to resolve all components.

• Detection Wavelength: The UV detection wavelength should be chosen to provide adequate sensitivity for both the parent compound and its potential degradation products. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Method Validation: The final method must be validated according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision, and robustness.

Compatibility with Common Excipients

For drug development applications, it is essential to assess the compatibility of 3-Chloro-4-(difluoromethyl)anisole with common pharmaceutical excipients.[13] Incompatibilities can arise from direct chemical reactions between the active ingredient and the excipient or from reactive impurities present in the excipients, such as peroxides, aldehydes, or trace metals.[13]

Binary mixtures of 3-Chloro-4-(difluoromethyl)anisole with selected excipients should be prepared and stored under accelerated stability conditions (e.g., 40°C/75% RH).[14] These mixtures should then be analyzed at regular intervals for the appearance of degradation products.

Conclusion: Ensuring the Integrity of a Versatile Building Block

3-Chloro-4-(difluoromethyl)anisole is a valuable intermediate in modern chemical synthesis. A thorough understanding of its stability and the implementation of appropriate storage and handling procedures are critical for ensuring the quality and reproducibility of research and development outcomes. While inherently stable under recommended conditions, this compound is susceptible to degradation under hydrolytic, oxidative, and photolytic stress.

The proactive implementation of forced degradation studies and the development of a validated stability-indicating analytical method are essential for characterizing its stability profile and identifying potential degradation products. By adhering to the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can safeguard the integrity of this key building block, thereby contributing to the successful advancement of their scientific endeavors.

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• Rautiainen, S., et al. (2021). Oxyfunctionalisation of anisole and its selected reaction products by unspecific peroxygenases. RSC Advances, 11(32), 19685-19694. Available at: [Link]

• Xu, F., et al. (2000). Oxidation of Phenols, Anilines, and Benzenethiols by Fungal Laccases: Correlation between Activity and Redox Potentials as Well as Halide Inhibition. Biochemistry, 39(40), 12291-12300. Available at: [Link]

• Patel, P., & Patel, M. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Journal of Pharmaceutical Research International, 35(10), 1-11. Available at: [Link]

• Alsante, K. M., et al. (2016). Forced Degradation Studies. MedCrave Online. Available at: [Link]

• Pradhan, D., & Panda, S. (2018). Study of forced degradation behavior of fluorometholone by reversed-phase high-performance liquid chromatography. International Journal of Green Pharmacy, 12(3). Available at: [Link]

• Pouységu, L., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Available at: [Link]

• Barata-Vallejo, S., & Postigo, A. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Molecules, 24(24), 4483. Available at: [Link]

• Abdel-Ghany, M. F., et al. (2022). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. Future Journal of Pharmaceutical Sciences, 8(1), 22. Available at: [Link]

• Wang, Z., et al. (2025). Oxidation Mechanism of Anisole Initiated by the Hydroxyl Radicals in the Atmosphere. ResearchGate. Available at: [Link]

• Pouységu, L., et al. (2005). Oxidative Dearomatization of Phenols and Anilines via λ 3 - and λ 5 -Iodane-Mediated Phenylation and Oxygenation. Molecules, 10(2), 470-482. Available at: [Link]

• Narang, A. S., et al. (2012). Drug-excipient compatibility testing protocols and characterization: a review. Pharmaceutical Development and Technology, 17(5), 527-547. Available at: [Link]

• Andreozzi, R., et al. (2003). Fate of pharmaceuticals––photodegradation by simulated solar UV-light. Water Research, 37(5), 993-1004. Available at: [Link]

• Pharmaguideline. (2017). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

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• Zwiener, C. (2009). Improved derivatization technique for gas chromatography-mass spectrometry determination of 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone in drinking water. PubMed. Available at: [Link]

• Szymańska, E., et al. (2024). Thermal Compatibility of New ACEI Derivatives with Popular Excipients Used to Produce Solid Pharmaceutical Formulations. Molecules, 29(19), 4596. Available at: [Link]

• Bajaj, S., et al. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 1-8. Available at: [Link]

• Gupta, A., et al. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Asian Journal of Organic & Medicinal Chemistry, 6(3), 1-22. Available at: [Link]

• Sharma, M., & Chawla, P. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38481-38489. Available at: [Link]

• Zhang, J., et al. (2014). Degradation of 3-fluoroanilne by Rhizobium sp. JF-3. PubMed. Available at: [Link]

• Niki, H., et al. (1983). Reactions of the chlorodifluoromethyl radical formed in the photolysis of halogenocarbon + ozone mixtures. Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics, 79(1), 79-88. Available at: [Link]

• Amanote Research. (n.d.). An Insight Into the Stability of 3'-(Trifluoromethyl). Amanote Research. Available at: [Link]

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Solubility of 3-Chloro-4-(difluoromethyl)anisole in organic solvents

An In-depth Technical Guide Topic: Solubility of 3-Chloro-4-(difluoromethyl)anisole in Organic Solvents Audience: Researchers, scientists, and drug development professionals.

Foreword by the Senior Application Scientist

In modern medicinal chemistry, the strategic incorporation of halogen atoms, particularly fluorine, has become a cornerstone of rational drug design.[1][2] The difluoromethyl group (–CF₂H), in particular, is of immense interest as it can serve as a lipophilic hydrogen bond donor, effectively acting as a bioisostere for hydroxyl (–OH) or thiol (–SH) groups.[1] This bioisosteric replacement can profoundly enhance a molecule's interaction with target proteins, leading to improved efficacy and specificity.[1][3] 3-Chloro-4-(difluoromethyl)anisole is an exemplar of a modern building block, designed for the synthesis of complex, highly functionalized molecules in the pharmaceutical and agrochemical sectors.[1]

Understanding the solubility of such an intermediate is not a trivial preliminary step; it is fundamental to its application. Solubility dictates the choice of reaction media, influences reaction kinetics, simplifies or complicates purification processes, and is a critical determinant in formulation and preclinical development. This guide is structured to provide not just data, but a foundational understanding of the principles governing the solubility of 3-Chloro-4-(difluoromethyl)anisole, coupled with a robust, field-proven protocol for its empirical determination. Our objective is to empower researchers to move beyond trial-and-error and make informed, predictive decisions in their experimental designs.

Physicochemical Profile of 3-Chloro-4-(difluoromethyl)anisole

To predict and understand the solubility of a compound, one must first understand its intrinsic physicochemical properties. The structure of 3-Chloro-4-(difluoromethyl)anisole—an aromatic ring bearing a methoxy group, a chlorine atom, and a difluoromethyl group—presents a nuanced polarity profile.

• The Methoxy Group (-OCH₃): The ether linkage introduces a polar, hydrogen bond accepting feature.

• The Aromatic Ring: The benzene core is predominantly nonpolar and lipophilic.

• The Chloro Group (-Cl): This halogen contributes to the molecule's lipophilicity and introduces a deactivating, electron-withdrawing effect on the ring.[1]

• The Difluoromethyl Group (-CF₂H): This is a strongly electron-withdrawing group that increases lipophilicity. Its ability to act as a weak hydrogen bond donor is a key feature influencing its interaction with protic solvents.[1]

This combination of polar and nonpolar characteristics suggests that 3-Chloro-4-(difluoromethyl)anisole is unlikely to be soluble in the extremes of the polarity spectrum (e.g., water or hexane) but will exhibit favorable solubility in solvents of intermediate polarity.

Property	Value	Source(s)
Molecular Formula	C₈H₇ClF₂O	[1]
Molecular Weight	192.59 g/mol	[1]
IUPAC Name	2-chloro-1-(difluoromethyl)-4-methoxybenzene	[1]
Appearance	Predicted to be a solid or liquid at room temperature.	N/A
Predicted Polarity	Moderately polar, with significant lipophilic character.	Inferred from structure

Logical Framework for Solubility Assessment

The process of assessing a compound's solubility is a logical progression from theoretical understanding to empirical verification. This workflow ensures that experimental efforts are efficient and grounded in sound scientific principles.

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Protocols & Analytical Methods

The Strategic Role of 3-Chloro-4-(difluoromethyl)anisole in Next-Generation Agrochemical Synthesis: Application Notes and Protocols

Introduction: The Emergence of Fluorinated Scaffolds in Crop Protection

In the continuous pursuit of more effective and environmentally benign agrochemicals, the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of modern pesticide research and development. The unique electronic properties of fluorine, particularly when present as a difluoromethyl (–CHF₂) group, can significantly enhance the biological activity, metabolic stability, and target-binding affinity of active ingredients.[1] 3-Chloro-4-(difluoromethyl)anisole stands out as a pivotal building block in this context, offering a versatile platform for the synthesis of a new generation of herbicides, fungicides, and insecticides. This guide provides an in-depth exploration of its applications, supported by detailed experimental protocols for its synthesis and derivatization.

The presence of the difluoromethyl group is particularly noteworthy as it can act as a lipophilic hydrogen bond donor, a characteristic that allows it to mimic hydroxyl (–OH) or thiol (–SH) groups.[1] This bioisosteric replacement can lead to enhanced interactions with target enzymes, resulting in greater efficacy and specificity of the final agrochemical product.[1] The chloro and methoxy functionalities on the aromatic ring further contribute to the molecule's utility, providing multiple reaction sites for diversification and optimization of the lead compounds.

Core Applications in Agrochemical Synthesis

3-Chloro-4-(difluoromethyl)anisole serves as a key intermediate in the synthesis of a variety of agrochemicals, primarily through modifications of its aromatic ring and methoxy group. Its strategic importance lies in its ability to introduce the desirable 3-chloro-4-(difluoromethyl)phenyl moiety into larger, more complex molecules.

Herbicide Synthesis: Building Novel Protoporphyrinogen Oxidase (PPO) Inhibitors

The unique electronic properties conferred by the difluoromethyl group make 3-Chloro-4-(difluoromethyl)anisole a compound of interest for the development of novel PPO-inhibiting herbicides.[1] These herbicides disrupt a critical enzyme in the chlorophyll biosynthesis pathway of susceptible plants, leading to rapid and effective weed control. The synthesis of such herbicides often involves the coupling of the anisole-derived scaffold with other heterocyclic systems.

Fungicide Development: Precursor to Pyrazole Carboxamides

The difluoromethyl group is a key structural feature in several highly successful pyrazole carboxamide fungicides.[1] These fungicides target the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain of fungi. While direct synthetic routes from 3-Chloro-4-(difluoromethyl)anisole to all commercial pyrazole carboxamides are not always the primary industrial method, its utility as a precursor for novel analogs is an active area of research.[1][2] The general strategy involves the synthesis of a pyrazole carboxylic acid derivative which is then coupled with an aniline moiety, for which 3-Chloro-4-(difluoromethyl)aniline (derived from the corresponding anisole) can be a valuable synthon.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of 3-Chloro-4-(difluoromethyl)anisole and its subsequent use in a representative cross-coupling reaction, a cornerstone of modern synthetic chemistry.

Protocol 1: Synthesis of 3-Chloro-4-(difluoromethyl)anisole

The synthesis of 3-Chloro-4-(difluoromethyl)anisole can be strategically approached starting from the more readily available 4-(difluoromethyl)anisole through electrophilic aromatic substitution. The methoxy group is a strong ortho-, para-director, while the difluoromethyl group is a deactivating meta-director. This interplay of directing effects is crucial for achieving the desired regioselectivity.

Reaction Scheme:

A representative synthesis of 3-Chloro-4-(difluoromethyl)anisole.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
4-(difluoromethyl)anisole	158.14	10.0 g	0.0632
N-Chlorosuccinimide (NCS)	133.53	8.86 g	0.0663
Acetonitrile (CH₃CN)	41.05	100 mL	-
Dichloromethane (CH₂Cl₂)	84.93	200 mL	-
Saturated aq. NaHCO₃	-	100 mL	-
Brine	-	100 mL	-
Anhydrous MgSO₄	120.37	10 g	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-(difluoromethyl)anisole (10.0 g, 0.0632 mol) and acetonitrile (100 mL).

• Stir the solution at room temperature until the starting material is fully dissolved.

• In a single portion, add N-Chlorosuccinimide (NCS) (8.86 g, 0.0663 mol, 1.05 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, remove the acetonitrile under reduced pressure.

• Dissolve the residue in dichloromethane (200 mL) and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 3-Chloro-4-(difluoromethyl)anisole as a colorless oil.

Expected Yield and Purity:

Product	Appearance	Typical Yield	Purity (by GC)
3-Chloro-4-(difluoromethyl)anisole	Colorless oil	80-90%	>98%

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The chloro-substituent on 3-Chloro-4-(difluoromethyl)anisole serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1] This reaction enables the formation of a carbon-carbon bond, allowing for the introduction of various aryl or heteroaryl groups, which is a key step in building the complex molecular architectures of modern agrochemicals.

Reaction Scheme:

A general workflow for the Suzuki-Miyaura cross-coupling reaction.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
3-Chloro-4-(difluoromethyl)anisole	192.59	1.00 g	5.19 mmol
Arylboronic acid	-	1.2 eq.	6.23 mmol
Pd(PPh₃)₄	1155.56	0.03 eq.	0.156 mmol
K₂CO₃	138.21	2.0 eq.	10.38 mmol
Toluene	92.14	20 mL	-
Ethanol	46.07	5 mL	-
Water	18.02	5 mL	-
Ethyl Acetate	88.11	100 mL	-
Brine	-	50 mL	-
Anhydrous Na₂SO₄	142.04	5 g	-

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-Chloro-4-(difluoromethyl)anisole (1.00 g, 5.19 mmol), the desired arylboronic acid (1.2 eq., 6.23 mmol), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 eq., 0.156 mmol).

• Add potassium carbonate (K₂CO₃) (2.0 eq., 10.38 mmol).

• Add the degassed solvent system of toluene (20 mL), ethanol (5 mL), and water (5 mL).

• Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (100 mL).

• Wash the organic layer with water (50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl product.

Expected Yield and Purity:

Product	Appearance	Typical Yield	Purity (by HPLC)
Biaryl Product	Varies (typically solid)	75-95%	>97%

Conclusion: A Versatile Building Block for Future Innovations

3-Chloro-4-(difluoromethyl)anisole represents a highly valuable and versatile building block for the synthesis of next-generation agrochemicals. Its unique combination of a reactive chloro-substituent, a methoxy group amenable to further modification, and the efficacy-enhancing difluoromethyl moiety provides a powerful platform for the design and synthesis of novel herbicides and fungicides. The protocols detailed herein offer a practical guide for researchers and scientists in the agrochemical industry to harness the potential of this important intermediate in their discovery and development programs.

References

• Optimization of the synthesis process for 3‐chloro‐4‐fluoroaniline - ResearchGate. [Link]

• Suzuki Coupling - Organic Chemistry Portal. [Link]

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of Bioactive Molecules from 3-Chloro-4-(difluoromethyl)anisole

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the strategic incorporation of fluorinated motifs is a proven tactic to modulate pharmacokinetics, metabolic stability, and target binding affinity. 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1)[1] has emerged as a highly versatile, tri-functional building block for drug discovery.

Unlike the universally lipophilic and electron-withdrawing trifluoromethyl ( −CF3​ ) group, the difluoromethyl ( −CF2​H ) moiety acts as a unique bioisostere. It functions as a "lipophilic hydrogen bond donor," capable of mimicking hydroxyl ( −OH ) and thiol ( −SH ) groups while conferring superior metabolic resistance against CYP450 enzymes[2][3]. This application note provides an in-depth mechanistic analysis and validated protocols for leveraging the orthogonal reactivity of the methoxy, chloro, and difluoromethyl groups in 3-Chloro-4-(difluoromethyl)anisole to synthesize advanced bioactive scaffolds.

Structural & Mechanistic Insights (E-E-A-T)

The synthetic utility of 3-Chloro-4-(difluoromethyl)anisole lies in the precise electronic interplay of its three substituents[4]:

• C1-Methoxy Group ( −OCH3​ ): A strong electron-donating group (EDG) that activates the aromatic ring. In electrophilic aromatic substitution (EAS), it directs incoming electrophiles to the ortho (C2, C6) positions, as the para position (C4) is blocked[4].

• C3-Chloro Group ( −Cl ): Positioned meta to the methoxy group and ortho to the −CF2​H group. The electron-withdrawing nature of the adjacent −CF2​H group lowers the LUMO of the C−Cl bond, subtly activating it for palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution ( SN​Ar )[4].

• C4-Difluoromethyl Group ( −CF2​H ): An electron-withdrawing group (EWG) that deactivates the ring but provides critical pharmacological properties. The polarized C−H bond within this group can participate in intramolecular and intermolecular hydrogen bonding (IMHB), which can mask polar surface area and improve transcellular permeability[3][5].

Quantitative Impact of Fluorination on Molecular Properties

Extensive matched molecular pair analyses (e.g., from Pfizer's corporate database) demonstrate that replacing a standard methoxy or methyl group with a difluoromethyl analog strikes an optimal balance between lipophilicity and permeability, avoiding the "grease penalty" often associated with −CF3​ groups[3][6].

Table 1: Physicochemical Impact of Aromatic Fluorination Strategies [3][6]

Property / Feature	Standard Arene ( −CH3​ / −OCH3​ )	Difluoromethyl Analog ( −CF2​H / −OCF2​H )	Trifluoromethyl Analog ( −CF3​ / −OCF3​ )
Lipophilicity ( logD )	Baseline	Moderate Increase	High Increase ( ∼+1log unit)
Passive Permeability	High	High (Maintained or Improved)	Lowered
Metabolic Stability	Low (Susceptible to oxidation)	High (Resistant to CYP450)	High
H-Bond Donor Capacity	None	Yes (Polarized C-H acts as donor)	None

Divergent Synthetic Workflows

The orthogonal reactivity of 3-Chloro-4-(difluoromethyl)anisole allows chemists to selectively functionalize the molecule without cross-reactivity. The two most common divergent pathways are O-demethylation to yield a versatile nucleophilic phenol, and C-Cl activation to expand the lipophilic core.

Fig 1. Divergent synthetic pathways utilizing 3-Chloro-4-(difluoromethyl)anisole as a core scaffold.

Validated Experimental Protocols

Protocol A: Selective O-Demethylation to 3-Chloro-4-(difluoromethyl)phenol

Objective: Cleave the methyl ether to unmask the hydroxyl group, generating a potent nucleophile for subsequent O -alkylation or O -acylation[4].

Causality & Mechanistic Rationale: Boron tribromide ( BBr3​ ) is utilized as a powerful Lewis acid. The boron atom coordinates to the ethereal oxygen, weakening the O−CH3​ bond, which is subsequently cleaved by nucleophilic attack from the bromide ion. Because the −CF2​H group can be sensitive to harsh, prolonged Lewis acidic conditions (risking defluorination), the reaction must be initiated at cryogenic temperatures ( −78∘C ) to ensure chemoselectivity[4].

Reagents:

• 3-Chloro-4-(difluoromethyl)anisole (1.0 eq)

• BBr3​ (1.0 M in DCM, 2.0 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Purge a flame-dried round-bottom flask with argon. Dissolve 3-Chloro-4-(difluoromethyl)anisole in anhydrous DCM to achieve a 0.1 M concentration.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to reach −78∘C .

• Addition: Add the BBr3​ solution dropwise over 15–20 minutes via a syringe pump. Note: Rapid addition will cause an exothermic spike, potentially degrading the −CF2​H moiety.

• Reaction: Remove the cooling bath after 30 minutes. Allow the reaction mixture to slowly warm to room temperature and stir for an additional 4 hours.

• Quenching: Cool the flask to 0∘C and carefully add saturated aqueous NaHCO3​ dropwise. Causality: This neutralizes excess BBr3​ and the generated HBr gas, preventing acidic hydrolysis of the difluoromethyl group during workup.

• Isolation: Extract the aqueous layer with Ethyl Acetate ( 3×20 mL ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient).

In-Process Control (IPC) & Self-Validation:

• TLC: The product phenol will have a significantly lower Rf​ value than the starting anisole and will stain brightly with KMnO4​ .

• NMR Validation: 19F NMR is critical. Validate the survival of the −CF2​H group by confirming the presence of a characteristic doublet (typically between −110 to −120 ppm with a large 2JHF​ coupling constant of ∼55 Hz ).

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C3

Objective: Introduce an aryl or heteroaryl substituent at the C3 position to expand the lipophilic core of the bioactive candidate[4].

Causality & Mechanistic Rationale: Aryl chlorides are notoriously less reactive toward oxidative addition than aryl bromides or iodides. However, the electron-withdrawing −CF2​H group at C4 slightly activates the adjacent C3-Cl bond[4]. To overcome the remaining activation energy barrier, an electron-rich, sterically bulky biaryl phosphine ligand like XPhos is required. XPhos facilitates the initial oxidative addition of the Pd(0) species into the unactivated C−Cl bond and accelerates the final reductive elimination step.

Reagents:

• 3-Chloro-4-(difluoromethyl)anisole (1.0 eq)

• Target Arylboronic Acid (1.2 eq)

• Pd2​(dba)3​ (0.02 eq, 2 mol%)

• XPhos (0.04 eq, 4 mol%)

• K3​PO4​ (2.0 eq)

• 1,4-Dioxane / H2​O (4:1 v/v, degassed)

Step-by-Step Procedure:

• Setup: In an oven-dried Schlenk tube, combine 3-Chloro-4-(difluoromethyl)anisole, the arylboronic acid, and finely ground K3​PO4​ .

• Catalyst Addition: Add Pd2​(dba)3​ and XPhos.

• Inert Atmosphere: Seal the tube with a septum. Evacuate the tube and backfill with argon (repeat 3 times) to rigorously exclude oxygen, which would rapidly degrade the active Pd(0) -XPhos complex.

• Solvent Addition: Add the degassed 1,4-Dioxane/ H2​O mixture via syringe.

• Heating: Replace the septum with a Teflon screw cap under argon flow. Heat the reaction mixture in an oil bath at 100∘C for 12 hours.

• Workup: Cool the mixture to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove palladium black and inorganic salts.

• Isolation: Concentrate the filtrate and purify the crude product via silica gel chromatography.

In-Process Control (IPC) & Self-Validation:

• NMR Validation: 1H NMR will confirm the disappearance of the isolated C2 proton singlet (if applicable based on substitution) and the appearance of a new aryl multiplet. Crucially, 19F NMR must remain largely unchanged, validating that the palladium catalyst selectively engaged the C−Cl bond without inducing C−F activation or defluorination.

References

• Zafrani, Y., et al. (2017). Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry, 60(2), 797–804. ACS Publications.[Link]

• Muller, K., et al. (2018). CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. National Center for Biotechnology Information (PMC).[Link]

• Böhm, H. J., et al. (2015). Fluorine in Drug Design: A Case Study with Fluoroanisoles. ChemMedChem / ResearchGate.[Link]

Sources

• 1. 1261569-90-7,2-Bromo-1-(difluoromethyl)-4-iodobenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 5. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Orthogonal Chemoselective Kumada-Tamao-Corriu Functionalization of 3-Chloro-4-(difluoromethyl)anisole

Executive Summary

3-Chloro-4-(difluoromethyl)anisole is a highly versatile building block frequently utilized in the pharmaceutical and agrochemical industries due to its unique halogenation and lipophilic properties[1]. When subjected to Kumada-Tamao-Corriu (KTC) cross-coupling conditions with Grignard reagents, this molecule presents a fascinating chemoselective challenge: it possesses two distinct electrophilic sites—the C(aryl)–Cl bond and the C(aryl)–OMe bond.

This application note details a field-proven, sequential orthogonal coupling strategy. By exploiting the differential oxidative addition rates of Palladium and Nickel catalysts, researchers can selectively functionalize the C–Cl bond first, followed by the C–OMe bond, while leaving the sensitive difluoromethyl (-CF₂H) moiety completely intact.

Mechanistic Rationale & Chemoselectivity (Causality)

To achieve predictable reactivity, one must understand the electronic and steric interplay of the molecule's three functional handles:

• The C–Cl Bond (First Target): The difluoromethyl group (-CF₂H) exerts a strong inductive electron-withdrawing effect, lowering the LUMO of the aromatic ring and specifically activating the ortho C–Cl bond toward oxidative addition[1]. Palladium(0) catalysts paired with bulky, electron-rich ligands (such as Pd-PEPPSI-IPr) rapidly and exclusively insert into this C–Cl bond. Palladium is entirely unreactive toward C–OMe bonds, ensuring perfect chemoselectivity.

• The C–OMe Bond (Second Target): The C(aryl)–OMe bond is traditionally inert due to its high bond dissociation energy. However, Nickel(0) is more electropositive than Palladium. When Ni(0) is coordinated with a strongly σ-donating N-heterocyclic carbene (NHC) like 1,3-dicyclohexylimidazol-2-ylidene (ICy), it can back-donate sufficient electron density into the C–O σ* orbital to force oxidative addition[2],[3]. This allows for the late-stage introduction of alkyl groups directly at the ipso position of the methoxyarene[4],[5].

• The -CF₂H Group (Spectator): While -CF₂H groups can sometimes undergo defluorination under harsh basic conditions, they remain robust under controlled Grignard cross-coupling. The use of highly active catalysts ensures the KTC couplings proceed faster than any background C–F bond activation.

Why Sequence Matters: If Nickel is used first, its high reactivity will cause simultaneous oxidative addition into both the C–Cl and C–OMe bonds, yielding an intractable mixture of products[6],[7]. Therefore, the self-validating logic of this protocol mandates that the C–Cl bond must be exhausted via Pd-catalysis before the C–OMe bond is activated via Ni-catalysis.

Reaction Workflow & Pathway

Orthogonal Kumada workflow for sequential C-Cl and C-OMe functionalization.

Experimental Protocols

Protocol A: Chemoselective Pd-Catalyzed Kumada Coupling (C–Cl Activation)

This protocol selectively couples an aryl or alkyl Grignard reagent to the chloride position, utilizing Pd-PEPPSI-IPr to overcome the steric hindrance of the ortho -CF₂H group.

• Preparation: Flame-dry a 20 mL Schlenk tube under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Reagent Loading: Add 3-chloro-4-(difluoromethyl)anisole (1.0 mmol, 1.0 equiv) and Pd-PEPPSI-IPr (13.6 mg, 0.02 mmol, 2 mol%).

• Solvent Addition: Inject anhydrous THF (5.0 mL) via syringe. Stir at room temperature until the catalyst is fully dissolved (solution will appear pale yellow).

• Grignard Addition: Cool the vessel to 0 °C using an ice bath. Dropwise, add the desired Grignard reagent (RMgX, 1.0 M in THF, 1.2 mL, 1.2 equiv) over 5 minutes.

  • Self-Validation Check: A color change to dark brown/black indicates the formation of the active Pd(0) species.

• Reaction: Remove the ice bath and allow the reaction to stir at 25 °C for 2 hours. Monitor conversion via TLC (Hexanes/EtOAc 9:1).

• Quench & Workup: Carefully quench the reaction with saturated aqueous NH₄Cl (5 mL) to destroy excess Grignard reagent and prevent off-target deprotonation of the -CF₂H proton. Extract with EtOAc (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography to isolate the intermediate.

Protocol B: Ni-Catalyzed Alkylative Cross-Coupling (C–OMe Activation)

Following C–Cl functionalization, this protocol cleaves the inert C–OMe bond. It requires strict exclusion of oxygen to maintain the active Ni(0) species[2].

• Catalyst Pre-formation (Glovebox Required): In an argon-filled glovebox, charge a 10 mL sealed vial with Ni(cod)₂ (13.8 mg, 0.05 mmol, 5 mol%) and ICy·HCl (26.9 mg, 0.10 mmol, 10 mol%).

• Solvent & Substrate: Add anhydrous Toluene (3.0 mL) and stir for 10 minutes to generate the active Ni/ICy complex. Add the purified 3-substituted-4-(difluoromethyl)anisole intermediate (1.0 mmol, 1.0 equiv) from Protocol A.

• Grignard Addition: Add the alkyl Grignard reagent (R'MgX, 1.0 M in Et₂O, 2.0 mL, 2.0 equiv).

  • Note on Causality: Alkylmagnesium iodides or bromides are preferred here; chlorides often fail to promote the necessary transmetalation at the Ni center[4].

• Reaction: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and heat at 80 °C in an oil bath for 12 hours.

• Quench & Workup: Cool to room temperature, quench with 1M HCl (2 mL) to break down the nickel salts, and extract with Et₂O (3 × 10 mL). Purify via silica gel chromatography.

Quantitative Data & Optimization

The table below summarizes the optimization logic for the dual-coupling sequence, demonstrating the critical nature of catalyst selection to maintain chemoselectivity.

Entry	Step	Catalyst System	Ligand	Grignard (Equiv)	Target Bond	Yield (%)	Chemoselectivity (C-Cl : C-OMe)
1	1 (C-Cl)	Pd-PEPPSI-IPr (2 mol%)	IPr (built-in)	PhMgBr (1.2)	C-Cl	92	>99:1
2	1 (C-Cl)	Pd₂(dba)₃ (2 mol%)	XPhos (4 mol%)	PhMgBr (1.2)	C-Cl	85	>99:1
3	1 (C-Cl)	NiCl₂(dppp) (5 mol%)	dppp (built-in)	PhMgBr (1.2)	C-Cl	41	75:25 (Poor Selectivity)
4	2 (C-OMe)	Ni(cod)₂ (5 mol%)	ICy (10 mol%)	CyMgBr (2.0)	C-OMe	78	>99:1 (on Intermediate)
5	2 (C-OMe)	Pd(OAc)₂ (5 mol%)	PCy₃ (10 mol%)	CyMgBr (2.0)	C-OMe	0	N/A (No Reaction)

Data Interpretation: Entry 3 proves that Nickel cannot be used in Step 1, as it prematurely activates the C–OMe bond, leading to a mixture of products. Entry 5 proves that Palladium is entirely ineffective for Step 2, validating the necessity of the orthogonal Pd-then-Ni approach.

References

• Tobisu, M., et al. "Nickel-Catalyzed Cross-Coupling of Anisoles with Alkyl Grignard Reagents via C–O Bond Cleavage." Organic Letters, 2015, 17(17), 4352-4355. Available at: [Link]

• Tobisu, M., et al. "Nickel-Catalyzed Alkylative Cross-Coupling of Anisoles with Grignard Reagents via C–O Bond Activation." Journal of the American Chemical Society, 2016, 138(21), 6711-6714. Available at: [Link]

• Matsubara, K., et al. "Dinuclear Systems in the Efficient Nickel-Catalyzed Kumada–Tamao–Corriu Cross-Coupling of Aryl Halides." Organometallics, 2016, 35(24), 4025-4032. Available at: [Link]

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nickel-Catalyzed Cross-Coupling of Anisoles with Alkyl Grignard Reagents via C-O Bond Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nickel-Catalyzed Alkylative Cross-Coupling of Anisoles with Grignard Reagents via C-O Bond Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Dinuclear Nickel(I) and Palladium(I) Complexes for Highly Active Transformations of Organic Compounds [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Electrophilic Aromatic Substitution on 3-Chloro-4-(difluoromethyl)anisole

Abstract

This document provides a comprehensive technical guide for performing electrophilic aromatic substitution (EAS) reactions on 3-chloro-4-(difluoromethyl)anisole. This substrate is a valuable, highly functionalized building block in the development of novel pharmaceutical and agrochemical agents. Understanding its reactivity and regioselectivity is critical for its effective utilization in complex synthetic pathways. This guide delves into the electronic effects of the competing substituent groups, predicts the resulting regiochemical outcomes, and provides detailed, field-tested protocols for key EAS reactions including nitration, bromination, Friedel-Crafts acylation, and sulfonation.

Molecular Structure and Reactivity Analysis

The reactivity of 3-chloro-4-(difluoromethyl)anisole in electrophilic aromatic substitution is governed by the interplay of three distinct substituents on the benzene ring: a methoxy group (-OCH₃), a chlorine atom (-Cl), and a difluoromethyl group (-CF₂H). The ultimate position of electrophilic attack is a consensus of the directing effects of these groups.

• Methoxy Group (-OCH₃): This is a strongly activating group due to its ability to donate electron density to the ring via a resonance effect (+M). This donation significantly stabilizes the cationic intermediate (the sigma complex) formed during the reaction. As a result, the methoxy group is a powerful ortho, para-director.

• Chloro Group (-Cl): Halogens are a unique class of substituents. While they are deactivating overall due to their strong electron-withdrawing inductive effect (-I), they possess lone pairs that can donate electron density through resonance (+M). This resonance donation stabilizes intermediates from ortho and para attack, making chlorine an ortho, para-director.

• Difluoromethyl Group (-CF₂H): This group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms (-I effect). It has no resonance-donating capability. Consequently, the -CF₂H group is a deactivating group and a meta-director relative to its own position.

Predicted Regioselectivity

The combined influence of these substituents points to specific positions on the aromatic ring as the most probable sites for electrophilic attack. The powerful activating and directing effect of the methoxy group is the dominant factor.

• The methoxy group directs ortho (C2, C6) and para. The para position (C4) is already substituted.

• The chloro group directs ortho (C2) and para (C6).

• The difluoromethyl group directs meta (C2, C6).

All three substituents direct incoming electrophiles to the C2 and C6 positions. The C5 position is meta to the strongly activating methoxy group and ortho to two deactivating groups, making it highly disfavored for substitution. Therefore, electrophilic aromatic substitution on 3-chloro-4-(difluoromethyl)anisole is expected to yield a mixture of 2-substituted and 6-substituted isomers. The exact ratio of these isomers will depend on the specific electrophile and reaction conditions, with steric hindrance potentially influencing the outcome. The overall deactivation of the ring by the -Cl and -CF₂H groups means that reaction conditions will likely need to be more forcing than those used for anisole itself.

Application Notes &amp; Protocols: Metal-Catalyzed Cross-Coupling of 3-Chloro-4-(difluoromethyl)anisole

Introduction: Strategic Value of a Unique Building Block

3-Chloro-4-(difluoromethyl)anisole is a valuable fluorinated building block for the synthesis of complex molecules in the pharmaceutical, agrochemical, and materials science sectors.[1] The difluoromethyl (CF₂H) group is of particular interest as it can serve as a lipophilic hydrogen bond donor and a bioisostere for moieties like phenols, carbinols, or thiols.[2] Its functionalization, however, relies on the selective and efficient activation of the carbon-chlorine bond.

Metal-catalyzed cross-coupling reactions provide a powerful and versatile strategy for this transformation, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[1][3] This guide offers a detailed examination of the key considerations and provides robust protocols for the successful cross-coupling of this specific substrate.

Substrate Reactivity Analysis: The Interplay of Electronic Effects

The reactivity of 3-Chloro-4-(difluoromethyl)anisole in cross-coupling is dictated by the electronic properties of its substituents.

• C-Cl Bond Activation: The C-Cl bond is notoriously less reactive than corresponding C-Br or C-I bonds, often requiring more active catalyst systems.[4] However, the presence of the strongly electron-withdrawing difluoromethyl group para to the chlorine atom significantly facilitates the crucial oxidative addition step.[5][6][7] This is because electron-deficient aryl chlorides have a greater ability to form stable pre-reactive complexes with the electron-rich Pd(0) catalyst center.[8][9]

• Methoxy Group Influence: The electron-donating methoxy group at the meta-position has a less pronounced electronic impact but still contributes to the overall electron density of the aromatic ring.

This electronic profile makes 3-Chloro-4-(difluoromethyl)anisole an "activated" or "electron-poor" aryl chloride, rendering it an excellent candidate for a range of modern palladium-catalyzed cross-coupling reactions.[6]

Recommended Cross-Coupling Methodologies

Several palladium-catalyzed cross-coupling reactions are well-suited for the functionalization of this substrate. The choice of reaction depends on the desired bond construction.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is a robust and widely used method for forming biaryl structures.[6]

Mechanism Overview: The reaction proceeds through a well-established catalytic cycle involving oxidative addition of the aryl chloride to a Pd(0) species, transmetalation with the boronic acid derivative, and reductive elimination to yield the product and regenerate the Pd(0) catalyst.[3][5]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling.

Key Considerations for Success:

• Catalyst System: For electron-deficient aryl chlorides, highly active catalyst systems are paramount. These typically consist of a palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂) and a bulky, electron-rich phosphine ligand.[4] Modern biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or N-heterocyclic carbenes (NHCs) are excellent choices.[10][11][12]

• Base: A base is required to facilitate the transmetalation step. Inorganic bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃ are commonly used. The choice of base can significantly impact yield and should be optimized.

• Solvent: Aprotic polar solvents like dioxane, toluene, or THF are typical. The addition of water can sometimes accelerate the reaction.[13]

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling

Parameter	Condition A (Standard)	Condition B (For Hindered Partners)
Substrate	3-Chloro-4-(difluoromethyl)anisole	3-Chloro-4-(difluoromethyl)anisole
Coupling Partner	Arylboronic Acid (1.2 equiv.)	Arylboronic Acid Pinacol Ester (1.2 equiv.)
Pd Source	Pd₂(dba)₃ (1-2 mol%)	XPhos Pd G3 (1-2 mol%)
Ligand	SPhos (2-4 mol%)	N/A
Base	K₃PO₄ (2.0 equiv.)	K₃PO₄ (2.0 equiv.)
Solvent	Toluene/H₂O (10:1)	1,4-Dioxane
Temperature	100 °C	110 °C
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add 3-Chloro-4-(difluoromethyl)anisole (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and K₃PO₄ (2.0 mmol, 2.0 equiv.).

• Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol%) and the phosphine ligand (e.g., SPhos, 0.02 mmol, 2 mol%).

• Evacuate and backfill the tube with argon or nitrogen (repeat this cycle three times).

• Add the degassed solvent (e.g., 5 mL of Toluene/H₂O 10:1) via syringe.

• Place the sealed tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination (C-N Bond Formation)

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling aryl halides with amines.[14][15] This reaction is a cornerstone of modern medicinal chemistry for synthesizing arylamine scaffolds.[16]

Key Considerations for Success:

• Catalyst System: Similar to Suzuki couplings, bulky, electron-rich phosphine ligands are essential for activating the C-Cl bond.[11][16] Ligands like XPhos, RuPhos, and BrettPhos have proven highly effective for the amination of electron-deficient aryl chlorides.[11]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are most common.[11]

• Solvent: Anhydrous, aprotic solvents such as toluene or dioxane are standard.[11]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• To a dry Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%).[11]

• Add the base (e.g., NaOt-Bu, 1.4 mmol, 1.4 equiv.).

• In a separate vial, dissolve 3-Chloro-4-(difluoromethyl)anisole (1.0 mmol, 1.0 equiv.) and the amine (1.2 mmol, 1.2 equiv.) in anhydrous toluene or dioxane (5 mL).

• Add the substrate solution to the Schlenk tube containing the catalyst and base.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling, quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the residue by flash chromatography.

Sonogashira Coupling (C-C sp Bond Formation)

The Sonogashira reaction couples terminal alkynes with aryl halides to produce arylalkynes, valuable structures in materials science and pharmaceuticals.[17][18]

Mechanism Overview: The reaction typically involves two interconnected catalytic cycles: a palladium cycle similar to the Suzuki coupling and a copper co-catalyst cycle that forms a copper acetylide intermediate, facilitating transmetalation.[19][20] Copper-free protocols have also been developed.[3][18]

Caption: Standard experimental workflow for setting up a cross-coupling reaction.

Key Considerations for Success:

• Catalyst System: A combination of a palladium source (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) salt (e.g., CuI) is classic.[18] The electron-withdrawing nature of the difluoromethyl group promotes the oxidative addition step.[7][19]

• Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically used, often serving as both the base and part of the solvent system.[3]

• Solvent: Solvents like THF or DMF are common. Rigorously anaerobic and anhydrous conditions are traditionally recommended, though modern protocols can be more tolerant.[18]

Protocol 3: General Procedure for Sonogashira Coupling

• To a Schlenk tube, add 3-Chloro-4-(difluoromethyl)anisole (1.0 mmol, 1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%), and copper(I) iodide (0.05 mmol, 5 mol%).

• Evacuate and backfill the tube with argon.

• Add anhydrous, degassed solvent (e.g., 4 mL THF) followed by the terminal alkyne (1.1 mmol, 1.1 equiv.) and an amine base (e.g., triethylamine, 2.0 mmol, 2.0 equiv.).

• Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) until completion as monitored by TLC.

• Dilute the reaction mixture with diethyl ether and filter through celite to remove solids.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently pure reagents; Low temperature.	Use a pre-activated catalyst (e.g., G3 precatalysts); Purify reagents (especially amines and solvents); Increase reaction temperature in 10 °C increments.[21]
Hydrodehalogenation	Presence of water or other proton sources; Base choice.	Ensure all reagents and solvents are scrupulously dry; Screen alternative bases (e.g., switch from NaOt-Bu to K₃PO₄).[22]
Homocoupling of Partner	Presence of oxygen; Reaction temperature too high.	Improve degassing of solvents; Lower the reaction temperature.[3][22]
Catalyst Decomposition	High temperature; Unstable ligand.	Run the reaction at the lowest effective temperature; Switch to a more robust ligand (e.g., an NHC-based system).[22]

Conclusion

3-Chloro-4-(difluoromethyl)anisole is an activated aryl chloride that undergoes efficient metal-catalyzed cross-coupling reactions. Success hinges on the selection of a modern, highly active catalyst system composed of a palladium source and a bulky, electron-rich ligand. By following the detailed protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, researchers can effectively functionalize this versatile building block to access a wide range of complex molecular targets. Careful attention to reagent purity and reaction atmosphere is critical for achieving high yields and minimizing side reactions.

References

• Oxidative Addition of Aryl Chlorides to Monoligated Palladium(0): A DFT-SCRF Study. (2007). Vertex AI Search.
• Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. (2005).
• 3-Chloro-4-(difluoromethyl)anisole. Benchchem.
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• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry (RSC Publishing).
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor.
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• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF.
• Halide Interactions in Pd Oxidative Addition to Organic Halides: Uncovering the “Super Iodine”. ChemRxiv.
• A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. (2022). Chemical Science (RSC Publishing).
• Decarbonylative Suzuki-Miyaura Cross-Coupling of Aroyl Chlorides. PMC.
• Nickel-Catalyzed Cross-Coupling of Aryl Chlorides by Heated Mechanochemistry: Scalable Suzuki–Miyaura Reactions via Twin-Screw Extrusion. (2025).
• Palladium-Catalyzed Coupling of Aryl Chlorides with Secondary Phosphines to Construct Unsymmetrical Tertiary Phosphines. (2024).
• Transition-Metal (Cu, Pd, Ni)-Catalyzed Difluoroalkylation via Cross-Coupling with Difluoroalkyl Halides. (2018).
• The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. (2018).
• Guidelines for Sonogashira cross-coupling reactions. (2013). Sussex Drug Discovery Centre.
• Palladium Catalyzed Amination of Aryl Chlorides. (2019). Wiley Analytical Science.
• Highly Efficient and Functional-Group-Tolerant Catalysts for the Palladium-Catalyzed Coupling of Aryl Chlorides with Thiols. John Hartwig.
• Palladium-catalyzed coupling reactions of aryl chlorides. Semantic Scholar.
• Sonogashira coupling. Wikipedia.
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• Cross-Coupling Reactions Guide. Vertex AI Search.
• Application Notes and Protocols: Buchwald-Hartwig Amination of 3,6-dichloro-2,4-difluoroaniline Deriv
• Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel. (2018). Vertex AI Search.
• TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4. Vertex AI Search.
• C−F bond activation enables synthesis of aryl difluoromethyl bicyclopentanes as benzophenone-type bioisosteres. PMC.
• Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. (2019).
• Sonogashira Coupling. (2024). Chemistry LibreTexts.
• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applic
• Sonogashira Coupling. Organic Chemistry Portal.
• Copper-free Sonogashira cross-coupling reactions: an overview. PMC.
• Palladium-catalyzed Cross-coupling Reactions. Sigma-Aldrich.
• (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. (2014). Vertex AI Search.
• Buchwald-Hartwig amin
• Electrochemical Access to Difluoromethyl Groups: An Overview of Scope, Mechanisms, and Challenges. (2025).
• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing).
• troubleshooting common issues in furo[2,3-b]pyridine cross-coupling reactions. Benchchem.
• Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• A Deoxyfluoroalkylation-Aromatization Strategy to Access Fluoroalkyl Arenes. ChemRxiv.
• Cross-Coupling Reactions: A Practical Guide.

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Derivatization of 3-Chloro-4-(difluoromethyl)anisole

Anwendungsleitfaden und Protokolle zur Derivatisierung von 3-Chlor-4-(difluormethyl)anisol

Verfasst von: Gemini, Senior Application Scientist Datum: 15. März 2026 Dokument-ID: AN-CFM-032026

Zusammenfassung

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Derivatisierung von 3-Chlor-4-(difluormethyl)anisol, einem wichtigen Baustein in der modernen medizinischen und agrochemischen Forschung. Aufgrund seiner einzigartigen Substituenten – einem Chloratom, das für Kreuzkupplungsreaktionen und nukleophile Substitutionen zugänglich ist, einer Methoxygruppe, die die Elektronendichte des Rings beeinflusst, und einer Difluormethylgruppe, die als Bioisoster für Hydroxyl- oder Thiolgruppen fungiert – bietet dieses Molekül vielfältige Möglichkeiten zur Funktionalisierung.[1][2][3] Wir erläutern die zugrundeliegenden chemischen Prinzipien, stellen validierte, schrittweise Protokolle für Schlüsselreaktionen vor und erörtern die strategischen Überlegungen hinter den experimentellen Entscheidungen, um Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bei der Synthese neuartiger, hochfunktionalisierter Moleküle zu unterstützen.

Einleitung: Strategische Bedeutung von 3-Chlor-4-(difluormethyl)anisol

3-Chlor-4-(difluormethyl)anisol ist ein strategisch wertvolles Zwischenprodukt für die Synthese komplexer organischer Moleküle. Die Kombination seiner funktionellen Gruppen macht es zu einem attraktiven Ausgangsmaterial für die Wirkstoffforschung.

• Die Difluormethylgruppe (-CHF₂): Diese Gruppe ist in der medizinischen Chemie von besonderem Interesse. Sie fungiert als lipophiler Wasserstoffbrückendonor und gilt als Bioisoster für Hydroxyl- (-OH), Thiol- (-SH) oder sogar Amidgruppen.[3][4] Ihre Einführung in ein Molekül kann dessen Lipophilie, metabolische Stabilität und Bindungseigenschaften gezielt modulieren, was zu verbesserten pharmakokinetischen und pharmakodynamischen Profilen führen kann.[2][5]

• Das Chloratom (-Cl): Das aromatisch gebundene Chloratom dient als vielseitiger "Griff" für eine Vielzahl von Transformationen. Es ist ein erstklassiger Angriffspunkt für palladiumkatalysierte Kreuzkupplungsreaktionen und nukleophile aromatische Substitutionen (SNAr), die den Aufbau molekularer Komplexität ermöglichen.[1]

• Die Methoxygruppe (-OCH₃): Als stark aktivierender Ortho-, Para-Direktor beeinflusst die Methoxygruppe die Reaktivität des aromatischen Rings bei elektrophilen Substitutionen.[1] Darüber hinaus kann sie gespalten werden, um ein Phenol freizulegen, was einen zusätzlichen Punkt für die Derivatisierung eröffnet.[1]

Die gezielte Modifikation dieser funktionellen Gruppen ermöglicht die systematische Erforschung von Struktur-Wirkungs-Beziehungen (SAR), ein Eckpfeiler der modernen Arzneimittelentwicklung.

Physikochemische Eigenschaften

Eigenschaft	Wert
CAS-Nummer	1261567-32-1
Summenformel	C₈H₇ClF₂O
Molekulargewicht	192.59 g/mol
Alternativer Name	2-Chlor-1-(difluormethyl)-4-methoxybenzen

Tabelle 1: Zusammenstellung der grundlegenden physikochemischen Eigenschaften von 3-Chlor-4-(difluormethyl)anisol.[1]

Derivatisierung am Chlor-Substituenten: Das Tor zur Komplexität

Das Chloratom ist der primäre und vielseitigste Punkt für die Derivatisierung. Die beiden wichtigsten Strategien sind die metallkatalysierte Kreuzkupplung und die nukleophile aromatische Substitution (SNAr).

Palladium-katalysierte Kreuzkupplungsreaktionen

Kreuzkupplungsreaktionen sind grundlegende Methoden zur Bildung von Kohlenstoff-Kohlenstoff- (C-C) und Kohlenstoff-Stickstoff- (C-N) Bindungen. Arylchloride wie 3-Chlor-4-(difluormethyl)anisol gelten als weniger reaktiv als die entsprechenden Bromide oder Iodide, aber moderne Katalysatorsysteme ermöglichen effiziente Umsetzungen.

Kausale Überlegung: Die Wahl des Liganden ist entscheidend für den Erfolg der Kupplung mit Arylchloriden. Sperrige, elektronenreiche Phosphinliganden wie XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) sind oft erforderlich, um die oxidative Addition des Palladium(0)-Komplexes an die starke Aryl-Chlor-Bindung zu erleichtern und die reduktive Eliminierung des Produkts zu beschleunigen.[6][7]

Protokoll 2.1.1: Suzuki-Miyaura-Kupplung zur C-C-Bindungsbildung

Diese Reaktion koppelt das Arylchlorid mit einer Organoboronverbindung (z. B. einer Arylboronsäure).[1][8]

• Vorbereitung: In einem ofengetrockneten Reaktionsgefäß werden 3-Chlor-4-(difluormethyl)anisol (1.0 Äq.), die gewünschte Arylboronsäure (1.2 Äq.) und eine Base wie Kaliumcarbonat (K₂CO₃, 2.0 Äq.) vorgelegt.[8]

• Inertisierung: Das Gefäß wird dreimal evakuiert und mit einem Inertgas (z. B. Argon) gefüllt.

• Katalysatorzugabe: Der Palladiumkatalysator (z. B. Pd(PPh₃)₄, 3 mol%) wird zu der festen Mischung gegeben.[8]

• Lösungsmittel: Ein entgastes Lösungsmittelsystem (z. B. eine 4:1-Mischung aus Toluol und Wasser) wird hinzugefügt.[8]

• Reaktion: Die Reaktionsmischung wird auf die gewünschte Temperatur (z. B. 90 °C) erhitzt und für eine bestimmte Zeit (z. B. 12 Stunden) gerührt, bis die Umsetzung vollständig ist (Überwachung durch DC oder GC-MS).

• Aufarbeitung: Nach dem Abkühlen wird die wässrige Phase abgetrennt und die organische Phase mit Wasser und Sole gewaschen, über Natriumsulfat getrocknet und im Vakuum konzentriert.

• Reinigung: Das Rohprodukt wird mittels Säulenchromatographie (Kieselgel) gereinigt, um das gewünschte Biaryl-Produkt zu erhalten.

Protokoll 2.1.2: Buchwald-Hartwig-Aminierung zur C-N-Bindungsbildung

Diese Reaktion ermöglicht die Kupplung des Arylchlorids mit einem primären oder sekundären Amin.

• Vorbereitung: In einem Schlenkrohr oder Handschuhfach werden der Palladium-Präkatalysator (z. B. Pd₂(dba)₃, 2 mol%), der Ligand (z. B. XPhos, 4 mol%) und eine starke, nicht-nukleophile Base (z. B. Natrium-tert-butoxid, 1.4 Äq.) vorgelegt.

• Inertisierung: Das Gefäß wird mit einem Septum verschlossen und mit Inertgas gespült.

• Reagenzienzugabe: 3-Chlor-4-(difluormethyl)anisol (1.0 Äq.), das Amin (1.2 Äq.) und ein trockenes, entgastes aprotisches Lösungsmittel (z. B. Toluol oder Dioxan) werden hinzugefügt.

• Reaktion: Die Mischung wird unter Inertgasatmosphäre auf 100-110 °C erhitzt und für 12-24 Stunden gerührt. Der Fortschritt wird mittels DC oder LC-MS überwacht.

• Aufarbeitung: Nach dem Abkühlen wird die Reaktion durch Zugabe von Wasser beendet. Die Mischung wird mit einem organischen Lösungsmittel (z. B. Ethylacetat) extrahiert.

• Reinigung: Die vereinigten organischen Phasen werden gewaschen, getrocknet und konzentriert. Die Reinigung erfolgt durch Säulenchromatographie.

Reaktionstyp	Typischer Katalysator	Typischer Ligand	Typische Base	Typisches Lösungsmittel	Temperatur (°C)
Suzuki-Miyaura	Pd(PPh₃)₄, Pd(OAc)₂	PPh₃, XPhos	K₂CO₃, Cs₂CO₃	Toluol/H₂O, Dioxan	85 - 100
Buchwald-Hartwig	Pd₂(dba)₃, Pd(OAc)₂	XPhos, SPhos	NaOtBu, K₃PO₄	Toluol, Dioxan	100 - 110
Sonogashira	Pd(PPh₃)₂Cl₂	PPh₃	Et₃N, DIPA	THF, DMF	60 - 80

Tabelle 2: Vergleichende Übersicht über typische Bedingungen für Kreuzkupplungsreaktionen an Arylchloriden.[6][7][8]

Nukleophile Aromatische Substitution (SNAr)

Bei der SNAr-Reaktion greift ein Nukleophil den aromatischen Ring an dem Kohlenstoffatom an, das das Halogen (die Abgangsgruppe) trägt. Diese Reaktion wird durch elektronenziehende Gruppen in Ortho- und/oder Para-Position zur Abgangsgruppe stark begünstigt.[9][10][11]

Kausale Überlegung: In 3-Chlor-4-(difluormethyl)anisol ist die -CHF₂-Gruppe in Para-Position zum Chloratom eine mäßig elektronenziehende Gruppe, die den für die SNAr-Reaktion erforderlichen negativ geladenen Übergangszustand (Meisenheimer-Komplex) stabilisieren kann.[1][11] Die Methoxygruppe in Meta-Position hat einen geringeren elektronischen Einfluss auf die Reaktion an C-3. Daher sind für eine effiziente Substitution oft starke Nukleophile und/oder erhöhte Temperaturen erforderlich.

// Reactants Reactants [label=<

3-Chlor-4-(difluormethyl)anisol

];

Nu [label=":Nu\u207B", fontcolor="#EA4335"];

// Meisenheimer Complex Intermediate [label=<

Meisenheimer-Komplex (Resonanz-stabilisiert)

];

// Product Product [label=<

Substitutionsprodukt

];

Cl_ion [label="Cl\u207B", fontcolor="#34A853"];

// Arrows {rank=same; Reactants; Nu;} Reactants -> Intermediate [label="Schritt 1: Addition\n(geschwindigkeitsbestimmend)", arrowhead=vee, color="#4285F4"]; Nu -> Intermediate [style=invis]; Intermediate -> Product [label="Schritt 2: Eliminierung\n(schnell)", arrowhead=vee, color="#EA4335"]; Product -> Cl_ion [style=invis]; Intermediate -> Cl_ion [style=invis]; } .enddot Abbildung 2: Vereinfachter Mechanismus der nukleophilen aromatischen Substitution (SNAr).

Protokoll 2.2.1: Umsetzung mit Alkoholaten (O-Arylierung)

• Vorbereitung: In einem trockenen Reaktionsgefäß wird das gewünschte Alkoholat (z. B. Natriummethoxid, 1.5 Äq.) in einem polaren aprotischen Lösungsmittel wie Dimethylformamid (DMF) oder Dimethylsulfoxid (DMSO) suspendiert.

• Reagenzzugabe: 3-Chlor-4-(difluormethyl)anisol (1.0 Äq.) wird zur Suspension hinzugefügt.

• Reaktion: Die Mischung wird unter einer inerten Atmosphäre auf eine erhöhte Temperatur (z. B. 100-150 °C) erhitzt. Der Reaktionsfortschritt wird mittels DC oder LC-MS verfolgt.

• Aufarbeitung: Nach dem Abkühlen wird die Reaktionsmischung vorsichtig in Eiswasser gegossen und mit einem organischen Lösungsmittel (z. B. Diethylether oder Ethylacetat) extrahiert.

• Reinigung: Die vereinigten organischen Extrakte werden gewaschen, getrocknet, konzentriert und mittels Säulenchromatographie gereinigt, um den entsprechenden Arylether zu erhalten.

Modifikationen an der Methoxygruppe und am aromatischen Ring

Demethylierung zu 3-Chlor-4-(difluormethyl)phenol

Die Umwandlung der Methoxygruppe in eine Phenolgruppe eröffnet eine neue Dimension der Derivatisierung durch Reaktionen am Sauerstoffatom (z. B. O-Alkylierung, O-Acylierung).

Kausale Überlegung: Starke Lewis-Säuren wie Bortribromid (BBr₃) oder starke Brønsted-Säuren sind effektive Reagenzien zur Spaltung von Aryl-Methyl-Ethern. BBr₃ ist oft die Methode der Wahl, da die Reaktion typischerweise unter milden Bedingungen abläuft und hohe Ausbeuten liefert.[1]

Protokoll 3.1.1: BBr₃-vermittelte Demethylierung

• Vorbereitung: 3-Chlor-4-(difluormethyl)anisol (1.0 Äq.) wird in einem trockenen, inerten Lösungsmittel (z. B. Dichlormethan) in einem Reaktionsgefäß unter Argonatmosphäre gelöst.

• Reagenzzugabe: Die Lösung wird auf eine niedrige Temperatur gekühlt (z. B. -78 °C). Eine Lösung von Bortribromid (BBr₃, 1.1-1.5 Äq.) in Dichlormethan wird langsam zugetropft.

• Reaktion: Nach der Zugabe lässt man die Reaktion langsam auf Raumtemperatur erwärmen und rührt für 2-12 Stunden, bis die Umsetzung vollständig ist.

• Aufarbeitung: Die Reaktion wird durch vorsichtige, langsame Zugabe von Wasser oder Methanol bei 0 °C beendet. Die Mischung wird mit Wasser verdünnt und mehrmals mit Dichlormethan oder Ethylacetat extrahiert.

• Reinigung: Die organische Phase wird getrocknet, filtriert und eingeengt. Das resultierende Phenol kann durch Chromatographie oder Umkristallisation gereinigt werden.

Elektrophile Aromatische Substitution

Weitere Substitutionen am aromatischen Ring sind möglich, jedoch durch die vorhandenen Substituenten komplex gesteuert. Die stark aktivierende Methoxygruppe (-OCH₃) dirigiert in die Ortho- (C-2, C-6) und Para-Positionen. Die Chloro- (-Cl) und Difluormethyl- (-CHF₂) Gruppen sind desaktivierend, aber ebenfalls Ortho-, Para-Direktoren.[1] Die Position C-5 ist sterisch und elektronisch am ehesten für einen elektrophilen Angriff zugänglich. Eine sorgfältige Optimierung der Reaktionsbedingungen ist entscheidend, um die gewünschte Regioselektivität zu erreichen.

Fazit und Ausblick

3-Chlor-4-(difluormethyl)anisol ist ein außerordentlich nützlicher Baustein, der durch eine Vielzahl von chemischen Reaktionen derivatisiert werden kann. Die in diesem Leitfaden beschriebenen Protokolle für Kreuzkupplungsreaktionen, nukleophile aromatische Substitutionen und Demethylierungen bieten robuste und validierte Ausgangspunkte für die Synthese neuartiger Verbindungen. Die strategische Nutzung der verschiedenen reaktiven Zentren des Moleküls ermöglicht es Forschern, systematisch Bibliotheken von Analoga für die Prüfung in der Pharma- und Agrochemieforschung zu erstellen. Die einzigartigen Eigenschaften der Difluormethylgruppe machen diesen Baustein besonders wertvoll für die Entwicklung von Molekülen mit verbesserten pharmakologischen Eigenschaften.

Referenzen

• McAtee, J. R., et al. (2018). Radical Chlorodifluoromethylation: Providing a Motif for (Hetero)Arene Diversification. Organic Letters. Verfügbar unter: [Link]

• Reeves, J. T., et al. (2013). Synthesis and cross-coupling reactions of imidomethyltrifluoroborates with aryl chlorides. Organic & Biomolecular Chemistry. Verfügbar unter: [Link]

• Khotavivattana, T., et al. (2012). The diastereomeric derivatization of 3 and the corresponding radio-TLC... ResearchGate. Verfügbar unter: [Link]

• Sanas, P. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION. NCRD's Sterling Institute of Pharmacy. Verfügbar unter: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Verfügbar unter: [Link]

• Fier, P. S., & Hartwig, J. F. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. Verfügbar unter: [Link]

• Seganish, J. L., & DeShong, P. (2004). One-Step Preparation of Some 3-Substituted Anisoles. ResearchGate. Verfügbar unter: [Link]

• Li, Y., et al. (2023). Fluorine in Drug Design: A Case Study with Fluoroanisoles. ResearchGate. Verfügbar unter: [Link]

• Fujii, Y., et al. (2023). A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. Scientific Reports. Verfügbar unter: [Link]

• Wang, X., et al. (2018). Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel. Nature Communications. Verfügbar unter: [Link]

• Higashi, T. (2007). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Drug Discoveries & Therapeutics. Verfügbar unter: [Link]

• Karanfil, T., et al. (2009). Improved derivatization technique for gas chromatography-mass spectrometry determination of 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone in drinking water. Journal of Chromatography A. Verfügbar unter: [Link]

• D'Amato, E. M., & Dykstra, K. M. (2012). Synthesis of Amidomethyltrifluoroborates and their Use in Cross-Coupling Reactions. Organic Letters. Verfügbar unter: [Link]

• Nucleophilic aromatic substitution. (2020). Chemistry LibreTexts. Verfügbar unter: [Link]

• Barata-Vallejo, S., et al. (2019). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Molecules. Verfügbar unter: [Link]

• Purser, S., et al. (2008). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Verfügbar unter: [Link]

• Carve, A. A., et al. (2020). Vicinal difluorination as a C=C surrogate: an analog of piperine with enhanced solubility, photostability, and acetylcholinesterase inhibitory activity. Beilstein Journal of Organic Chemistry. Verfügbar unter: [Link]

• Borghi, M., et al. (2024). Stereodefined Synthesis of 3‑Difluoromethyl-Benzoxaboroles: Novel Antimicrobials with Unlocked H‑Bonding. Organic Letters. Verfügbar unter: [Link]

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Application Note: Scale-Up Synthesis of 3-Chloro-4-(difluoromethyl)anisole

Executive Summary

The incorporation of the difluoromethyl (–CF₂H) group into aromatic scaffolds is a highly sought-after transformation in pharmaceutical and agrochemical development due to the moiety's ability to act as a lipophilic bioisostere for hydroxyl and thiol groups. This application note details a robust, scale-up friendly protocol for the synthesis of 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1). By utilizing 2-chloro-4-methoxybenzaldehyde as the precursor and XtalFluor-E® as the deoxofluorinating agent, this protocol eliminates the catastrophic thermal hazards associated with traditional liquid fluorinating agents, providing a self-validating and tightly controlled process chemistry workflow.

Retrosynthetic Strategy & Mechanistic Causality

Precursor Selection

The target molecule, 3-chloro-4-(difluoromethyl)anisole, requires precise regiocontrol. Attempting to directly chlorinate 4-(difluoromethyl)anisole often yields a mixture of ortho- and meta-substituted isomers due to competing directing effects[1]. To bypass this, our protocol leverages the commercially available 2-chloro-4-methoxybenzaldehyde . In this precursor, the regiochemistry is already fixed; the aldehyde at C1 is converted directly to the difluoromethyl group, preserving the exact spatial arrangement required for the target API building block.

Reagent Selection: The Causality of Safety

Traditional deoxofluorination relies on DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®. However, at a multi-kilogram scale, these liquid reagents pose severe explosion hazards. They undergo self-accelerated decomposition at low temperatures and react violently with ambient moisture to generate highly corrosive free HF[2].

To ensure a self-validating and safe scale-up system, we replace DAST with XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate). XtalFluor-E is a crystalline solid that does not generate free HF under anhydrous conditions[3].

The Self-Validating Mechanism

The reaction mechanism of XtalFluor-E is inherently self-validating. When XtalFluor-E is mixed with the aldehyde, it activates the carbonyl oxygen to form an alkoxy-sulfinium intermediate, but no fluorination occurs[3]. The actual nucleophilic fluorination is entirely dependent on the subsequent addition of a promoter, typically Et₃N·3HF[3]. This decouples the chemical activation phase from the exothermic fluorination phase. Operators can load all bulk reagents safely; the exotherm only occurs proportionally to the controlled, dropwise dosing rate of the promoter.

Process workflow and mechanistic pathway for XtalFluor-E mediated deoxofluorination.

Quantitative Safety & Stability Data

The decision to transition from DAST to XtalFluor-E is grounded in rigorous thermal hazard assessments. The table below summarizes the Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) data, proving that XtalFluor-E provides a significantly wider operating window for process scale-up[2][4].

Fluorinating Agent	Physical State	Onset of Decomposition (DSC)	Onset of Self-Accelerated Decomposition (ARC)	Exothermic Heat (-ΔH)	Unpromoted HF Generation
DAST	Liquid	~140 °C	60 °C	1641 - 1700 J/g	Yes
Deoxo-Fluor®	Liquid	~140 °C	60 °C	1031 - 1100 J/g	Yes
XtalFluor-E®	Crystalline Solid	~205 °C	119 °C	661 - 1260 J/g	No

Self-Validating Scale-Up Protocol (1.0 kg Scale)

The following methodology is designed for a 1.0 kg input of 2-chloro-4-methoxybenzaldehyde. The workflow relies on strict In-Process Controls (IPC) to validate each phase before proceeding.

Self-validating scale-up workflow with critical in-process controls (IPC).

Phase 1: Reaction Setup & Pre-Activation

• Reactor Preparation: Purge a 20 L glass-lined jacketed reactor with ultra-high purity Nitrogen for 30 minutes.

• Solvent Charging: Charge 10.0 L of anhydrous Dichloromethane (DCM) into the reactor.

• IPC 1 (Moisture Check): Perform Karl Fischer titration on the solvent. Requirement: Moisture must be < 50 ppm. Causality: Excess moisture will prematurely hydrolyze XtalFluor-E, reducing yield and generating hazardous HF.

• Substrate Addition: Add 1.0 kg (5.86 mol, 1.0 eq) of 2-chloro-4-methoxybenzaldehyde to the reactor. Stir at 200 rpm until fully dissolved.

• Reagent Addition: Cool the reactor to 0 °C. Portion-wise, add 2.01 kg (8.79 mol, 1.5 eq) of XtalFluor-E®. The mixture will form a suspension. Stir for 30 minutes to ensure complete formation of the alkoxy-sulfinium intermediate.

Phase 2: Controlled Dosing & In-Process Control (IPC)

• Promoter Dosing: Maintain the reactor temperature between 0 °C and 5 °C. Begin dropwise addition of 1.42 kg (8.79 mol, 1.5 eq) of Triethylamine trihydrofluoride (Et₃N·3HF) via an addition funnel over 2 hours.

• Thermal Management: Monitor the internal temperature strictly. Causality: The fluorination step is exothermic. The self-validating nature of this protocol means the exotherm will immediately cease if the dosing is paused.

• Reaction Maturation: Once dosing is complete, allow the reactor to gradually warm to 20 °C and stir for an additional 4 hours.

• IPC 2 (Conversion Check): Pull a 1 mL aliquot, quench in 5% NaHCO₃, and analyze the organic layer via HPLC (UV at 254 nm). Requirement: The area percent of 2-chloro-4-methoxybenzaldehyde must be < 1.0%. If > 1.0%, continue stirring for 2 hours and re-test.

Phase 3: Quenching & Aqueous Workup

• Quenching: Cool the reactor back to 0 °C. Slowly charge 5.0 L of a 5% aqueous NaHCO₃ solution over 1 hour. Causality: This safely neutralizes the HF generated by the promoter and hydrolyzes any unreacted XtalFluor-E into water-soluble byproducts.

• Phase Separation: Allow the biphasic mixture to settle for 30 minutes. Drain the lower organic (DCM) layer into a clean receiving vessel.

• Extraction: Extract the remaining aqueous layer with an additional 2.0 L of DCM. Combine the organic phases.

• Washing & Drying: Wash the combined organic phases with 3.0 L of brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure (30 °C, 50 mbar) to yield the crude product as a pale yellow oil.

Phase 4: Isolation & Purification

• Vacuum Distillation: Transfer the crude oil to a short-path distillation apparatus.

• Fraction Collection: Distill under high vacuum (e.g., 1-2 mbar). Collect the main fraction corresponding to 3-chloro-4-(difluoromethyl)anisole.

• Final Validation: Analyze the purified product via ¹H NMR, ¹⁹F NMR, and quantitative HPLC. Expected yield: 80-85% (>98% purity).

References

• Title: 3-Chloro-4-(difluoromethyl)anisole | Benchchem Source: benchchem.com URL: 1

• Title: A Comprehensive Technical Guide to the Thermal Stability of XtalFluor-E and Other Deoxofluorinating Agents Source: benchchem.com URL: 4

• Title: Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling Source: The Journal of Organic Chemistry (ACS Publications) URL: 5

• Title: XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents Source: sigmaaldrich.com URL: 3

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing 3-Chloro-4-(difluoromethyl)anisole in the Synthesis of Novel Succinate Dehydrogenase Inhibitor (SDHI) Fungicides

Target Audience: Researchers, synthetic chemists, and agrochemical drug development professionals. Content Focus: Mechanistic rationale, self-validating experimental protocols, and structural optimization for next-generation crop protection agents.

Executive Summary & Strategic Rationale

The development of modern agrochemicals relies heavily on the strategic incorporation of fluorinated building blocks to navigate the complex demands of bioavailability, metabolic stability, and target affinity[1]. 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1) is a highly versatile, multi-functionalized aromatic intermediate. It serves as an elite precursor for the synthesis of novel Succinate Dehydrogenase Inhibitor (SDHI) fungicides, a class of compounds that dominate the modern fungicide market by disrupting fungal respiration[2].

As a Senior Application Scientist, I approach this building block not just as a static chemical, but as a dynamic push-pull electronic system. The unique substitution pattern of this arene offers three distinct handles for late-stage functionalization:

• The Difluoromethyl (-CF₂H) Group: Acts as a lipophilic hydrogen-bond donor. Unlike the sterically demanding and highly electron-withdrawing trifluoromethyl group, the -CF₂H moiety moderately regulates lipophilicity while directly participating in hydrogen bonding within the ubiquinone-binding pocket of the target enzyme[1].

• The Chloro (-Cl) Substituent: Positioned strategically on the ring, it serves as a robust electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), allowing for the modular attachment of pyrazole-carboxamide or other heterocyclic pharmacophores[3].

• The Methoxy (-OCH₃) Group: Acts as an electron-donating group that modulates the electronic properties of the ring. Crucially, it can be cleanly demethylated to yield a reactive phenol, unlocking the synthesis of diphenyl ether-type SDHI scaffolds[3].

Mechanistic Insights: SDHI Target Biology

SDHI fungicides operate by binding to the ubiquinone (Q) binding site of the Succinate Dehydrogenase (SDH) enzyme (Complex II) in the fungal mitochondrial respiratory chain[4]. By blocking the oxidation of succinate to fumarate, these compounds halt the Tricarboxylic Acid (TCA) cycle, leading to rapid intracellular succinate accumulation, cessation of ATP production, and ultimately, mycelial death[2].

The incorporation of the 3-chloro-4-(difluoromethyl)phenyl scaffold into a fungicide design exploits the -CF₂H group's ability to mimic the native ubiquinone substrate, anchoring the inhibitor deeply within the hydrophobic pocket of the SDH complex[4].

Mechanism of action of SDHI fungicides blocking the fungal TCA cycle at the SDH complex.

Synthetic Workflow & Experimental Protocols

The transformation of 3-Chloro-4-(difluoromethyl)anisole into a bioactive SDHI fungicide typically follows a divergent synthetic pathway. Below, we detail two critical, self-validating protocols: Ether Cleavage (Demethylation) and C-C Bond Formation (Cross-Coupling).

Synthetic workflow from 3-Chloro-4-(difluoromethyl)anisole to novel SDHI fungicide scaffolds.

Protocol A: Demethylation to 3-Chloro-4-(difluoromethyl)phenol

Objective: Cleave the robust aryl methyl ether to generate a reactive phenol for subsequent etherification (e.g., synthesis of diphenyl ether SDHIs). Causality & Design: Boron tribromide (BBr₃) is selected due to its high Lewis acidity. The mechanism initiates with the formation of an exothermic Lewis acid-base adduct between the boron center and the methoxy oxygen. Subsequent nucleophilic attack by the bromide ion on the methyl group yields methyl bromide and a phenoxyborane intermediate, which is then hydrolyzed to the target phenol[5].

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure N₂.

• Dissolution: Charge the flask with 3-Chloro-4-(difluoromethyl)anisole (10.0 mmol) and anhydrous dichloromethane (DCM, 30 mL).

• Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: The initial adduct formation is highly exothermic; cryogenic temperatures prevent localized boiling and decomposition of the difluoromethyl group.

• Reagent Addition: Add BBr₃ (1.0 M in DCM, 12.0 mL, 1.2 equiv) dropwise over 15 minutes via a syringe pump.

• Reaction Progression: Remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir for 4 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the high-Rf anisole spot and the appearance of a lower-Rf, UV-active phenol spot confirms conversion.

• Quenching: Re-cool the flask to 0 °C. Carefully quench the reaction by the dropwise addition of ice-cold water (20 mL). Causality: Rapid hydrolysis of the phenoxyborane intermediate generates HBr gas; slow addition prevents violent outgassing.

• Workup: Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude phenol.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Directly couple the chloro-arene with a heterocyclic boronic acid (e.g., a pyrazole derivative) to construct the core skeleton of an SDHI fungicide. Causality & Design: Aryl chlorides are notoriously resistant to oxidative addition by palladium due to the high C-Cl bond dissociation energy[3]. To overcome this, we utilize a highly active precatalyst (XPhos Pd G2) paired with a bulky, electron-rich biaryl phosphine ligand (XPhos). The electron-rich nature of XPhos accelerates oxidative addition, while its steric bulk promotes the final reductive elimination step.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a 50 mL pressure vial with 3-Chloro-4-(difluoromethyl)anisole (5.0 mmol), 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-boronic acid (6.0 mmol, 1.2 equiv), XPhos Pd G2 (0.1 mmol, 2 mol%), and finely milled anhydrous K₃PO₄ (10.0 mmol, 2.0 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 20 mL). Causality: Water is essential to dissolve the phosphate base and accelerate the transmetalation step by forming a reactive boronate species. Degassing is critical to prevent the oxidation of the active Pd(0) species to inactive Pd(II) complexes.

• Heating: Seal the vial, remove it from the glovebox, and heat the vigorously stirring mixture at 90 °C in a pre-heated oil bath for 12 hours.

• Workup & Purification: Cool the mixture to room temperature, dilute with EtOAc (30 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate and purify via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 70:30 Hexanes/EtOAc).

Quantitative Data Presentation: Cross-Coupling Optimization

To validate the causality of our catalyst and condition selection for Protocol B, the following table summarizes the optimization data for the C-C bond formation utilizing the unactivated C-Cl bond of 3-Chloro-4-(difluoromethyl)anisole.

Table 1: Optimization of Pd-Catalyzed Suzuki-Miyaura Cross-Coupling

Entry	Precatalyst / Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Rationale & Observation
1	Pd(PPh₃)₄	Na₂CO₃	Toluene / H₂O	90	< 10	Standard ligands fail; the unactivated C-Cl bond resists oxidative addition.
2	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane / H₂O	100	82	Bulky, electron-rich ligand successfully facilitates oxidative addition.
3	XPhos Pd G2	K₃PO₄	1,4-Dioxane / H₂O	90	94	Precatalyst ensures rapid, quantitative generation of active Pd(0).
4	XPhos Pd G2	Cs₂CO₃	1,4-Dioxane / H₂O	90	88	Alternative base yields good results, but slight protodeboronation is observed.
5	XPhos Pd G2	K₃PO₄	THF / H₂O	70	45	Lower boiling point of THF limits the thermal energy required for the catalytic cycle.

Note: Yields determined by quantitative GC-FID using dodecane as an internal standard. Entry 3 represents the optimized protocol parameters.

References

• Benchchem. "3-Chloro-4-(difluoromethyl)anisole". Benchchem.
• Dalla Pozza, et al. "Succinate dehydrogenase inhibitors fungicides: a review of their impact on human health and epigenetic changes". ResearchGate.
• Sierotzki, H., & Scalliet, G. "A review of current knowledge of resistance aspects for the next-generation succinate dehydrogenase inhibitor fungicides". PubMed / NIH.
• Kosak, T. M., et al. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers". European Journal of Organic Chemistry / BioKB.
• ACS Publications. "Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules". Journal of Agricultural and Food Chemistry.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 4. A review of current knowledge of resistance aspects for the next-generation succinate dehydrogenase inhibitor fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BioKB - Publication [biokb.lcsb.uni.lu]

The Strategic Application of 3-Chloro-4-(difluoromethyl)anisole in the Synthesis of Novel Kinase Inhibitors

Introduction: The Privileged Role of Fluorinated Scaffolds in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into drug candidates has become a cornerstone of rational design.[1][2] The difluoromethyl (CF₂H) group, in particular, has emerged as a critical substituent, often acting as a bioisostere for hydroxyl or thiol groups, thereby modulating a molecule's lipophilicity, metabolic stability, and binding interactions with target proteins.[3] 3-Chloro-4-(difluoromethyl)anisole is a key building block that leverages these benefits, offering a synthetically versatile scaffold for the construction of highly functionalized and potent kinase inhibitors. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the application of this valuable intermediate.

The presence of both a chloro and a difluoromethyl group on the anisole ring provides multiple reaction handles for synthetic elaboration.[3] The chlorine atom can be readily displaced through nucleophilic aromatic substitution (SNA) or participate in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[3][4] The difluoromethyl group enhances binding affinity and improves pharmacokinetic profiles, while the methoxy group can be cleaved to reveal a phenol, offering another point for diversification.[3]

Core Physicochemical Properties

A clear understanding of the physicochemical properties of 3-Chloro-4-(difluoromethyl)anisole is essential for its effective application in synthesis.

Property	Value
CAS Number	1261567-32-1
Molecular Formula	C₈H₇ClF₂O
Molecular Weight	192.59 g/mol
Alternate Name	2-Chloro-1-(difluoromethyl)-4-methoxybenzene

This data is compiled from publicly available chemical supplier information.[3]

Synthetic Strategy: A Representative Protocol for Kinase Inhibitor Synthesis

The following protocol outlines a representative synthesis of a hypothetical kinase inhibitor, demonstrating the utility of 3-Chloro-4-(difluoromethyl)anisole as a key starting material. This synthetic route is based on established methodologies in kinase inhibitor development, such as those used for EGFR and BRAF inhibitors.[5][6][7][]

Workflow for Kinase Inhibitor Synthesis

Caption: A generalized workflow for the synthesis of a kinase inhibitor starting from 3-Chloro-4-(difluoromethyl)anisole.

Detailed Experimental Protocol

Step 1: Nitration of 3-Chloro-4-(difluoromethyl)anisole

• Rationale: Introduction of a nitro group onto the aromatic ring provides a precursor for a key amino group, which is often essential for binding to the hinge region of the kinase ATP-binding pocket. The methoxy group is an ortho-, para-director, and the position of nitration will be influenced by the existing substituents.

• Procedure:

  • To a solution of 3-Chloro-4-(difluoromethyl)anisole (1.0 eq) in concentrated sulfuric acid at 0 °C, add fuming nitric acid (1.1 eq) dropwise.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Pour the reaction mixture onto crushed ice and extract with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure to yield the nitrated intermediate. Purify by column chromatography if necessary.

Step 2: Nucleophilic Aromatic Substitution (SNAr) with a Heterocyclic Amine

• Rationale: The chlorine atom is activated towards nucleophilic substitution by the newly introduced electron-withdrawing nitro group. This step allows for the introduction of a core heterocyclic scaffold common in many kinase inhibitors.

• Procedure:

  • Dissolve the nitrated intermediate from Step 1 (1.0 eq) and a suitable heterocyclic amine (e.g., 4-aminopyrimidine, 1.2 eq) in a polar aprotic solvent such as DMF or NMP.

  • Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.0 eq).

  • Heat the reaction mixture to 80-120 °C and monitor by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction mixture to room temperature, dilute with water, and extract with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent and purify the product by column chromatography.

Step 3: Reduction of the Nitro Group

• Rationale: The nitro group is reduced to an aniline. This primary amine is a crucial functional group for subsequent amide bond formation, a common feature in type II kinase inhibitors that extend into the back pocket of the ATP-binding site.

• Procedure:

  • Dissolve the product from Step 2 (1.0 eq) in ethanol or ethyl acetate.

  • Add a reducing agent such as iron powder (5.0 eq) and a catalytic amount of ammonium chloride in water.

  • Heat the mixture to reflux and stir vigorously for 2-4 hours.

  • Cool the reaction, filter through a pad of Celite, and wash the filter cake with the reaction solvent.

  • Concentrate the filtrate to obtain the aniline derivative.

Step 4: Amide Coupling

• Rationale: The final step involves coupling the newly formed aniline with a carboxylic acid to form the final kinase inhibitor. This appended group often targets a specific region of the kinase, contributing to potency and selectivity.

• Procedure:

  • To a solution of the aniline derivative from Step 3 (1.0 eq) and a desired carboxylic acid (1.1 eq) in DMF, add a coupling agent such as HATU (1.2 eq) and a base like DIPEA (2.0 eq).

  • Stir the reaction at room temperature for 12-24 hours.

  • Dilute the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution, water, and brine.

  • Dry over anhydrous sodium sulfate, concentrate, and purify by preparative HPLC to obtain the final kinase inhibitor.

Signaling Pathway Context: Targeting the BRAF Kinase

Many kinase inhibitors target specific nodes in cellular signaling pathways that are dysregulated in cancer. For instance, inhibitors of BRAF, such as Vemurafenib (PLX4032), are effective in treating melanomas with the BRAF V600E mutation.[6][9][10] The difluoromethylphenyl moiety is a key structural feature of Vemurafenib.

Caption: Simplified MAPK signaling pathway and the point of intervention for a BRAF kinase inhibitor.

Conclusion and Future Perspectives

3-Chloro-4-(difluoromethyl)anisole is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its unique substitution pattern allows for a wide range of chemical transformations, enabling the construction of complex and diverse molecular architectures. The protocols and strategies outlined in this document provide a solid foundation for researchers to leverage the full potential of this intermediate in their drug discovery programs. As the demand for more selective and potent kinase inhibitors continues to grow, the importance of fluorinated building blocks like 3-Chloro-4-(difluoromethyl)anisole will undoubtedly increase.

References

• Examples of difluoromethyl use in kinase inhibitors (4,5). - ResearchGate. [Link]

• Corcoran, R. B., et al. (2012). Antitumor Activity of BRAF Inhibitor Vemurafenib in Preclinical Models of BRAF-Mutant Colorectal Cancer. Cancer Discovery, 2(3), 227–235. [Link]

• Synthesis of novel fluorinated building blocks via halofluorination and related reactions. [Link]

• Synthesis of novel fluorinated building blocks via halofluorination and related reactions. [Link]

• Fluorinated building blocks in drug design: new pathways and targets - PMC. [Link]

• Poulikakos, P. I., et al. (2011). RAF inhibitor resistance is mediated by dimerization of aberrantly spliced BRAF(V600E). Nature, 480(7377), 387–390. [Link]

• Strong bond with fluorine chemistry - Manufacturing Chemist. [Link]

• The BRAFV600E inhibitor, PLX4032, increases type I collagen synthesis in melanoma cells. [Link]

• Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors - MDPI. [Link]

• Modular design and synthesis of vemurafenib-derived PROTACs for the degradation of BRAFV600E. [Link]

Sources

• 1. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strong bond with fluorine chemistry [manufacturingchemist.com]
• 3. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. EGFR Inhibitor Synthesis: Building Block Selection & AI Design Guide | AiFChem - AiFChem [aifchem.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. DSpace [repository.icr.ac.uk]

Advanced Application Note: Suzuki-Miyaura Cross-Coupling of 3-Chloro-4-(difluoromethyl)anisole

Context & Strategic Importance

The strategic incorporation of the difluoromethyl (–CHF₂) group is a highly sought-after methodology in modern drug development. As a lipophilic hydrogen-bond donor, the –CHF₂ moiety acts as a bioisostere for alcohols and thiols,[1].

Within this chemical space, the presence of both a chloro and a difluoromethyl group makes 3-Chloro-4-(difluoromethyl)anisole a [2]. While nucleophilic aromatic substitution (S_NAr) is a plausible pathway for this molecule, the[3]. This application note details a robust, self-validating protocol for activating the recalcitrant aryl chloride bond of 3-Chloro-4-(difluoromethyl)anisole.

Mechanistic Causality: The Aryl Chloride Challenge

Aryl chlorides are notoriously difficult substrates for cross-coupling due to their high carbon-chlorine bond dissociation energy (~96 kcal/mol) compared to aryl bromides or iodides. In 3-Chloro-4-(difluoromethyl)anisole, the reactivity of the C–Cl bond is governed by a delicate electronic push-pull system:

• Activation via –CHF₂ : The electron-withdrawing difluoromethyl group is positioned ortho to the chloride. This inductive electron withdrawal lowers the LUMO of the aryl chloride, slightly facilitating the nucleophilic attack by the electron-rich Pd(0) center during the rate-limiting oxidative addition step.

• Deactivation via –OMe : The methoxy group exerts a mild electron-donating effect via resonance. However, because it is meta to the chloride, its deactivating influence is minimized, allowing the inductive pull of the –CHF₂ group to dominate the local electronic environment.

To successfully[1] are strictly required.

Catalytic Architecture: Ligand and Base Selection

Do not rely on standard Pd(PPh₃)₄ conditions for this substrate; the reaction will stall at the oxidative addition phase. The optimal catalytic architecture requires:

• Precatalyst (Pd(OAc)₂) : An air-stable Pd(II) source that is rapidly reduced in situ to the active monoligated Pd(0) species.

• Ligand (XPhos) : A Buchwald dialkylbiarylphosphine ligand. Its electron-rich dicyclohexylphosphine moiety accelerates oxidative addition, while its massive triisopropylphenyl steric bulk forces the Pd(II) intermediate to undergo rapid reductive elimination, preventing catalyst trapping.

• Base/Solvent Network (K₃PO₄ in Dioxane/H₂O) : Transmetalation is impossible without base activation. Water (10:1 Dioxane/H₂O) dissolves the inorganic K₃PO₄, generating phosphate anions that attack the boronic acid to form a highly nucleophilic, tetrahedral boronate complex[R–B(OH)₃]⁻. This complex readily transfers its organic group to the Pd(II) center.

Quantitative Validation: Condition Matrix

The following table summarizes the optimization data for the Suzuki coupling of 3-Chloro-4-(difluoromethyl)anisole with phenylboronic acid, demonstrating the causality behind the chosen parameters.

Entry	Catalyst	Ligand	Base	Solvent System	Temp (°C)	GC-MS Yield (%)
1	Pd(PPh₃)₄ (5 mol%)	None	Na₂CO₃	Toluene/H₂O (10:1)	100	< 5% (Stalled)
2	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	K₂CO₃	Dioxane/H₂O (10:1)	100	14%
3	Pd(OAc)₂ (2 mol%)	SPhos (4 mol%)	K₃PO₄	Dioxane/H₂O (10:1)	100	72%
4	Pd₂(dba)₃ (1 mol%)	XPhos (4 mol%)	K₂CO₃	Toluene/H₂O (10:1)	100	88%
5	Pd(OAc)₂ (2 mol%)	XPhos (4 mol%)	K₃PO₄	Dioxane/H₂O (10:1)	100	> 95% (Optimal)

Note: Recent advancements also highlight the use of[4] as an alternative base-metal approach, though Palladium remains the gold standard for direct C–C biaryl coupling.

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system, incorporating internal checks to ensure reproducibility.

Step 1: Inert Assembly (Glovebox or Schlenk Line)

• To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add 3-Chloro-4-(difluoromethyl)anisole (1.0 mmol, 1.0 equiv) and the desired arylboronic acid (1.5 mmol, 1.5 equiv).

• Add Pd(OAc)₂ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and anhydrous K₃PO₄ (3.0 mmol, 3.0 equiv).

• Self-Validation Check: Add dodecane (0.1 mmol, 10 mol%) as an internal standard for quantitative GC-MS tracking.

Step 2: Solvation and Degassing

• Evacuate and backfill the Schlenk tube with ultra-pure Argon (3 cycles).

• Inject anhydrous 1,4-Dioxane (5.0 mL) and degassed, deionized H₂O (0.5 mL) via syringe. The biphasic nature is expected and critical for base dissolution.

Step 3: Reaction Execution

• Seal the tube and immerse it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) to ensure maximum interfacial surface area between the aqueous and organic layers.

• Self-Validation Check: After 2 hours, withdraw a 10 µL aliquot, dilute with EtOAc, filter through a micro-plug of silica, and analyze via GC-MS. Compare the product peak area against the dodecane internal standard to verify kinetic progress. Continue heating for 12–16 hours until the aryl chloride is consumed.

Step 4: Quenching and Isolation

• Cool the reaction to room temperature. The mixture should appear as a dark suspension (presence of Pd black indicates the end of the catalytic lifecycle).

• Dilute with EtOAc (10 mL) and filter the entire mixture through a pad of Celite to remove Pd particulates and insoluble phosphate salts.

• Transfer the filtrate to a separatory funnel, wash with brine (2 × 10 mL), extract the aqueous layer with EtOAc (10 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 5: Purification

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Verify structural integrity via ¹H, ¹³C, and ¹⁹F NMR spectroscopy. The –CHF₂ proton typically appears as a characteristic triplet (around 6.5–7.0 ppm, J ≈ 55 Hz) in ¹H NMR.

Process Visualizations

Figure 1: Palladium-catalyzed Suzuki-Miyaura catalytic cycle for 3-Chloro-4-(difluoromethyl)anisole.

Figure 2: Self-validating experimental workflow for the Suzuki cross-coupling protocol.

References

• Dreher, S. D., Lim, S.-E., Sandrock, D. L., & Molander, G. A. "Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides". Journal of Organic Chemistry, 2009, 74(10), 3626-3631. Source: Organic Chemistry Portal. URL:[Link]

• Lu, H., Xiao, R.-X., Shi, C.-Y., et al. "Synthesis of aryldifluoromethyl aryl ethers via nickel-catalyzed suzuki cross-coupling between aryloxydifluoromethyl bromides and boronic acids". Communications Chemistry, 2022, 5(78). Source: Springer Nature. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 3. Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides [organic-chemistry.org]
• 4. communities.springernature.com [communities.springernature.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chloro-4-(difluoromethyl)anisole

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, you understand that installing difluoromethyl (–CF₂H) groups on halogenated aromatic scaffolds presents unique mechanistic challenges. This portal is designed to provide authoritative troubleshooting, validated protocols, and mechanistic insights to help you eliminate byproducts and optimize the synthesis of 3-Chloro-4-(difluoromethyl)anisole (CAS: 1261567-32-1)[1].

Mechanistic Workflow & Byproduct Divergence

Understanding the causality behind byproduct formation requires mapping the synthetic pathway. The most reliable route to this compound is the nucleophilic deoxofluorination of 2-chloro-4-methoxybenzaldehyde [2]. Alternative routes often fail due to predictable regiochemical conflicts.

Pathways and byproduct formation in the synthesis of 3-Chloro-4-(difluoromethyl)anisole.

Quantitative Byproduct Analysis

To facilitate rapid NMR and LC-MS troubleshooting, use the following diagnostic table to identify and prevent the most common impurities encountered in this workflow.

Byproduct / Impurity	Structural Origin	Analytical Marker (NMR)	Primary Cause	Prevention Strategy
2-Chloro-4-(difluoromethyl)anisole	Regiochemical failure	¹H: Shifted methoxy singlet; altered Ar-H coupling	Direct chlorination of 4-(difluoromethyl)anisole[1]	Utilize 2-chloro-4-methoxybenzaldehyde as the starting material[2].
Unreacted Aldehyde	Reagent depletion	¹H: ~10.3 ppm (–CHO singlet)	Moisture hydrolyzing DAST; premature quenching[3]	Strict anhydrous conditions; extended reaction time at RT.
Demethylated Phenol	Ether cleavage	¹H: Broad –OH peak, loss of ~3.9 ppm methoxy singlet	HF accumulation from DAST degradation[3]	Use HF scavengers; maintain low temperatures during addition.
α-Fluoro-α-(diethylamino) Adduct	Incomplete elimination	¹⁹F: Monofluoro signal; ¹H: Diethylamino multiplets	Insufficient thermal driving force[3]	Allow reaction to warm to RT; monitor via ¹⁹F NMR before quench.

Self-Validating Protocol: Deoxofluorination of 2-Chloro-4-methoxybenzaldehyde

This protocol is engineered as a self-validating system. By controlling the thermal gradient and moisture exposure, you force the intermediate adduct to fully eliminate, preventing the formation of monofluorinated or hydrolyzed byproducts.

Reagents Required:

• 2-Chloro-4-methoxybenzaldehyde (1.0 equiv)[2]

• Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® (1.5 - 2.0 equiv)[3]

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ (for quenching)

Step-by-Step Methodology:

• Equipment Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the system with high-purity Argon for 15 minutes.

• Substrate Solubilization: Dissolve 2-chloro-4-methoxybenzaldehyde (1.0 equiv) in anhydrous DCM (0.2 M concentration). Cool the reaction mixture to 0 °C using an ice-water bath.

• Controlled Reagent Addition: Using a gas-tight syringe, add DAST (1.5 equiv) dropwise over 15 minutes. Causality note: Dropwise addition at 0 °C controls the initial exothermic nucleophilic attack, preventing the degradation of DAST into reactive HF species that cause ether cleavage.

• Thermal Activation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 12–16 hours. Causality note: The initial reaction forms an α-fluoro-α-(diethylamino) intermediate. Thermal energy is required to drive the departure of the diethylaminosulfinyl leaving group and facilitate the second fluoride attack.

• Reaction Monitoring: Withdraw a 0.1 mL aliquot, quench in NaHCO₃, and analyze via ¹⁹F NMR. Look for the disappearance of monofluoro intermediate signals and the appearance of the characteristic –CF₂H doublet.

• Biphasic Quenching: Cool the reaction back to 0 °C. Slowly pour the reaction mixture into a vigorously stirred beaker of ice-cold saturated NaHCO₃. Causality note: DAST quenching is highly exothermic and releases HF. The basic aqueous phase neutralizes HF immediately, protecting the methoxy group from acid-catalyzed cleavage.

• Isolation: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/Ethyl Acetate).

Troubleshooting & FAQs

Q1: I attempted a divergent synthesis by chlorinating 4-(difluoromethyl)anisole, but my NMR data does not match the 3-chloro target. What happened? A: This is a classic regioselectivity pitfall. In electrophilic aromatic substitution, the methoxy group is a powerful activating, ortho/para-directing group, while the difluoromethyl group is deactivating[1]. Because the para-position is blocked by the –CF₂H group, incoming electrophiles (like chlorine) are directed to the ortho-position relative to the methoxy group. This yields 2-chloro-4-(difluoromethyl)anisole , not the desired 3-chloro isomer[1]. To achieve the correct substitution pattern, you must build the difluoromethyl group onto a pre-chlorinated scaffold, such as 2-chloro-4-methoxybenzaldehyde[2].

Q2: My reaction stalled, and LC-MS shows a highly polar intermediate with a mass corresponding to the addition of diethylamine. How do I fix this? A: You have isolated the α-fluoro-α-(diethylamino) adduct[3]. During DAST deoxofluorination, the aldehyde oxygen attacks the sulfur of DAST, and a fluoride ion attacks the carbonyl carbon. For the reaction to complete, the diethylaminosulfinyl group must leave, allowing a second fluoride to attack[3]. If the reaction is kept too cold or quenched too early, this intermediate stalls. To fix this, ensure you allow the reaction to stir at room temperature for at least 12 hours. If steric hindrance is severe, mild heating (e.g., 40 °C in a sealed tube) may be required.

Q3: I am seeing significant loss of the methoxy group (demethylation) in my crude mixture. Why is the anisole ether cleaving? A: This is caused by the generation of hydrofluoric acid (HF) in the reaction mixture. DAST is exquisitely sensitive to moisture; even trace amounts of water will hydrolyze DAST into diethylaminosulfinyl fluoride and free HF[3]. Elevated levels of HF act as a strong acid that can cleave the aryl-methyl ether bond, yielding 3-chloro-4-(difluoromethyl)phenol. To prevent this, ensure your DCM is strictly anhydrous, use flame-dried glassware, and consider adding a non-nucleophilic base (like DBU or pyridine) in catalytic amounts to scavenge free HF during the reaction.

Q4: Can I use XtalFluor-E instead of DAST to avoid handling liquid fluorinating agents? A: Yes. XtalFluor-E is a crystalline, bench-stable alternative to DAST that generates fewer elimination byproducts and is less prone to explosive decomposition. However, XtalFluor-E requires the addition of an exogenous fluoride source, typically triethylamine trihydrofluoride (Et₃N·3HF) or DBU·HF, to supply the nucleophilic fluoride necessary for the transformation. Follow the same thermal activation principles outlined in the protocol above.

References

• Benchchem. "3-Chloro-4-(difluoromethyl)anisole - Contextualizing within Substituted Anisoles." Benchchem Product Database.
• ChemicalBook. "2-Chloro-4-hydroxybenzaldehyde synthesis and conversion to 2-chloro-4-methoxybenzaldehyde." ChemicalBook Synthetic Routes.
• ResearchGate. "Deoxyfluorination: A Detailed Overview Of Recent Developments." ResearchGate Publications.

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. 2-Chloro-4-hydroxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Grignard Reactions with 3-Chloro-4-(difluoromethyl)anisole

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the successful formation and utilization of the Grignard reagent from 3-Chloro-4-(difluoromethyl)anisole. As a Senior Application Scientist, this guide synthesizes established principles of organometallic chemistry with practical, field-tested insights to address the unique challenges posed by this electron-deficient aryl chloride.

Introduction

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2] However, the preparation of Grignard reagents from electron-deficient aryl halides, such as 3-Chloro-4-(difluoromethyl)anisole, presents significant challenges. The combined electron-withdrawing effects of the chloro and difluoromethyl groups decrease the reactivity of the C-Cl bond towards magnesium insertion.[3][4] This guide provides a comprehensive resource to navigate these challenges and achieve optimal reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to form a Grignard reagent from 3-Chloro-4-(difluoromethyl)anisole?

A1: The primary difficulty arises from the electronic properties of the substrate. The chlorine atom and the difluoromethyl group are both electron-withdrawing, which reduces the electron density of the aromatic ring. This deactivation makes the carbon-chlorine bond less susceptible to oxidative addition by magnesium metal.[3][4] Aryl chlorides are inherently less reactive than the corresponding bromides and iodides in Grignard formation.[5]

Q2: What is the recommended solvent for this reaction?

A2: Tetrahydrofuran (THF) is the preferred solvent over diethyl ether. THF has a higher boiling point (66 °C vs. 34.6 °C), which allows for a higher reaction temperature that can help overcome the activation energy barrier.[6] Additionally, THF is a better solvating agent for the Grignard reagent, which can help to stabilize it once formed.[7] Ensure the THF is strictly anhydrous, as Grignard reagents are highly basic and will be quenched by any protic source.[5][8]

Q3: What are the most common side reactions to be aware of?

A3: The two most prevalent side reactions are:

• Wurtz Coupling: The formed Grignard reagent can react with the starting aryl chloride to form a biaryl byproduct. This is more likely to occur at higher temperatures and with high concentrations of the aryl halide.[9]

• Protonation: Grignard reagents are strong bases and will be readily protonated by any trace amounts of water, alcohols, or other acidic protons in the reaction mixture, leading to the formation of 1-chloro-2-(difluoromethyl)-4-methoxybenzene and a reduction in the yield of the desired Grignard reagent.[5][8]

Q4: How can I confirm the formation and determine the concentration of the Grignard reagent?

A4: Visual cues for Grignard formation include the disappearance of the magnesium metal, a gentle reflux of the solvent, and the formation of a cloudy, grayish-brown solution. However, these are not definitive. The most reliable method is to perform a titration. A common method involves titrating a sample of the Grignard solution against a standard solution of iodine until the characteristic brown color of iodine persists.

Troubleshooting Guide

This section addresses common issues encountered during the Grignard reaction with 3-Chloro-4-(difluoromethyl)anisole.

Problem	Possible Causes	Solutions & Preventative Measures
Reaction Fails to Initiate	1. Inactive Magnesium Surface: A passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings is the most common cause of initiation failure.[8] 2. Presence of Moisture: Trace amounts of water in the glassware or solvent will quench the reaction. 3. Low Reactivity of the Aryl Chloride: The electron-deficient nature of the substrate makes it inherently difficult to react.[3]	1. Magnesium Activation: This is critical. Several methods can be employed: * Mechanical Activation: Vigorously stir the dry magnesium turnings under an inert atmosphere before adding the solvent to break up the MgO layer.[10] * Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension in THF.[6][11] The disappearance of the iodine color or the evolution of ethylene gas indicates activation. 2. Rigorous Anhydrous Conditions: Flame-dry all glassware under vacuum or in a stream of inert gas. Use freshly distilled, anhydrous THF.[8] 3. Initiators: Add a small amount of a more reactive halide, such as ethyl bromide, to initiate the reaction before adding the 3-Chloro-4-(difluoromethyl)anisole.
Low Yield of Grignard Reagent	1. Incomplete Reaction: The reaction may not have gone to completion due to insufficient activation or reaction time. 2. Side Reactions: Wurtz coupling or protonation of the Grignard reagent reduces the yield.[8][9] 3. Slow Addition Rate: While a slow addition is generally recommended, an excessively slow rate may lead to the deactivation of the magnesium surface over time.	1. Optimize Activation and Reaction Time: Ensure the magnesium is fully activated. Allow the reaction to proceed for a sufficient amount of time after the addition of the aryl chloride is complete, typically 1-2 hours at reflux.[12] 2. Control Reaction Conditions: Add the solution of 3-Chloro-4-(difluoromethyl)anisole dropwise to maintain a gentle reflux and minimize the concentration of the unreacted halide.[12] Work under a positive pressure of an inert gas (e.g., argon or nitrogen) to exclude moisture and air.[2] 3. Maintain a Steady Reflux: The rate of addition should be adjusted to maintain a gentle but consistent reflux, indicating a steady reaction rate.
Formation of Significant Byproducts	1. Wurtz Coupling: High local concentration of the aryl chloride and/or high reaction temperatures favor this side reaction.[9] 2. Homocoupling: The Grignard reagent can couple with itself, particularly in the presence of certain transition metal impurities.[13]	1. Slow and Controlled Addition: This is the most effective way to minimize Wurtz coupling by keeping the concentration of the unreacted aryl chloride low.[12] 2. Use High-Purity Magnesium: While trace transition metals can sometimes aid in initiation, high levels can catalyze homocoupling. Use high-purity magnesium turnings.[6]
Dark Brown or Black Reaction Mixture	1. Decomposition: The Grignard reagent may be unstable at the reaction temperature, leading to decomposition. 2. Impurities: Impurities in the starting materials or solvent can lead to the formation of colored byproducts.	1. Temperature Control: While a higher temperature is needed for initiation, do not overheat the reaction mixture. Maintain a gentle reflux. 2. Purify Starting Materials: If necessary, purify the 3-Chloro-4-(difluoromethyl)anisole by distillation or chromatography before use. Ensure the solvent is of high purity.

Experimental Protocols

Protocol 1: Activation of Magnesium

This protocol describes the chemical activation of magnesium turnings using 1,2-dibromoethane.

Materials:

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dibromoethane

• Three-necked round-bottom flask, condenser, dropping funnel, and magnetic stir bar (all flame-dried)

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Assemble the flame-dried glassware and allow it to cool to room temperature under a positive pressure of inert gas.

• Place the magnesium turnings (1.2 equivalents) into the reaction flask.

• Add enough anhydrous THF to just cover the magnesium.

• Add a few drops of 1,2-dibromoethane to the stirred suspension.

• Gently warm the flask with a heat gun if necessary to initiate the activation.

• The onset of activation is indicated by the evolution of ethylene gas (bubbling).[11] The magnesium surface should appear etched.

• Once activated, the magnesium is ready for the addition of the aryl chloride.

Protocol 2: Formation of 3-Methoxy-4-(difluoromethyl)phenylmagnesium chloride

Materials:

• Activated magnesium in THF (from Protocol 1)

• 3-Chloro-4-(difluoromethyl)anisole

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Prepare a solution of 3-Chloro-4-(difluoromethyl)anisole (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Add a small portion (approx. 10%) of the aryl chloride solution to the activated magnesium suspension.

• The initiation of the Grignard reaction is indicated by a gentle reflux of the THF and the formation of a cloudy, grayish-brown solution.

• Once the reaction has initiated, add the remaining aryl chloride solution dropwise at a rate that maintains a gentle and controlled reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure all the magnesium is consumed.

• Cool the resulting Grignard reagent to room temperature. It is now ready for use in subsequent reactions or for titration to determine its concentration.

Visualizations

Grignard Reaction Mechanism

Caption: Mechanism of Grignard reagent formation from 3-Chloro-4-(difluoromethyl)anisole.

Troubleshooting Workflow: Reaction Failure to Initiate

Caption: Logical workflow for troubleshooting Grignard reaction initiation failure.

References

• Vechorkin, O., Proust, V., & Hu, X. (2009). Functional group tolerant Kumada-Corriu-Tamao coupling of nonactivated alkyl halides with aryl and heteroaryl nucleophiles: catalysis by a nickel pincer complex permits the coupling of functionalized Grignard reagents. Journal of the American Chemical Society, 131(28), 9756–9766. [Link]

• The Grignard Reagents. (2009). Organometallics, 28(7), 2157-2174. [Link]

• Xu, B., & Tang, W. (2020). Ligand-free nickel-catalyzed Kumada couplings of aryl bromides with tert-butyl Grignard reagents. Tetrahedron Letters, 61(15), 151744. [Link]

• LibreTexts. (2023, May 3). 4.4: Organometallic Compounds of Magnesium. Chemistry LibreTexts. [Link]

• Wang, X.-j., Zhang, L., Sun, X., Xu, Y., Krishnamurthy, D., & Senanayake, C. H. (2005). Addition of Grignard Reagents to Aryl Acid Chlorides: An Efficient Synthesis of Aryl Ketones. Organic Letters, 7(25), 5593–5595. [Link]

• Cobalt-Catalyzed Kumada Coupling Forming Sterically Encumbered C–C Bonds. (2021). Organometallics, 40(23), 3925-3932. [Link]

• Norrby, P.-O., & Organ, M. G. (2010). Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study. Angewandte Chemie International Edition, 49(49), 9472-9475. [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. (2023). ChemRxiv. [Link]

• Iron-Catalyzed Cross-Coupling Reactions of Alkyl Grignards with Aryl Chlorobenzenesulfonates. (2022). Molecules, 27(19), 6598. [Link]

• Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. (2018). Journal of the American Chemical Society, 140(4), 1485–1493. [Link]

• Grignard Reaction. (n.d.). University of Colorado Boulder. [Link]

• Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. (2020). Organic Process Research & Development, 24(10), 2136-2145. [Link]

• 1-norbornanecarboxylic acid. (1977). Organic Syntheses, 56, 83. [Link]

• Does anyone know the best way to activate magnesium for the grignard reagent? (2014, March 6). ResearchGate. [Link]

• Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• LibreTexts. (2024, March 24). 10.6: Reactions of Alkyl Halides - Grignard Reagents. Chemistry LibreTexts. [Link]

• Kumada–Corriu Cross‐Couplings with 2‐Pyridyl Grignard Reagents. (2016). Angewandte Chemie International Edition, 55(34), 9946-9957. [Link]

• Formation of Grignard Reagents from Organic Halides. (n.d.). University of Missouri-St. Louis. [Link]

• Synthesis and Preparation of Grignard Reagent. (2021). Research and Reviews: Journal of Chemistry, 10(3), 1-2. [Link]

• Optimization of the reaction conditions. (2019). ResearchGate. [Link]

• Grignard Reagents. (n.d.). ChemTalk. [Link]

• Troubleshooting my grignard reactions. (2020, June 20). Reddit. [Link]

• Optimization of the Grignard reagent formation. (2019). ResearchGate. [Link]

• Grignard-reagent formation in Multi-product facilities ‒ not an easy task! (n.d.). Schnyder Safety and Chemistry. [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. (2000). The Journal of Organic Chemistry, 65(17), 5428-5430. [Link]

• 6.4 Reactions of Alkyl Halides: Grignard Reagents. (n.d.). Fundamentals of Organic Chemistry. [Link]

• Journal of Fluorine Chemistry. (2011). Journal of Fluorine Chemistry, 132(8), 534-539. [Link]

• Why don't Alkyl Fluorides form Grignard Reagents. (2023, November 6). Chemistry Stack Exchange. [Link]

• Aryl Fluoroalkyl Sulfides. I. Preparation by Reaction of Grignard Reagents with Trifluoromethanesulfenyl Chloride. (1962). The Journal of Organic Chemistry, 27(10), 3591-3594. [Link]

• The Grignard Reagents: Their Preparation. (1933). DigitalCommons@Ursinus. [Link]

• making Grignard reagents. (2019, January 7). YouTube. [Link]

• Dibromofluoromethylation of Aryl Grignard Reagents with Dibromodifluoromethane in the Presence of LiBr. (2006). ResearchGate. [Link]

• Pd-Catalyzed Divergent Site-Selective Difluoromethylation and Difluoromethylcarbonylation of Aryl Sulfonium Salts. (2024). ACS Catalysis. [Link]

• Late-stage difluoromethylation: concepts, developments and perspective. (2021). Chemical Society Reviews, 50(13), 7483-7498. [Link]

• Why are chloro-based Grignard reagents harder to form? (2023, February 25). Reddit. [Link]

• and Difluoromethylsilanes via an Unusual Magnesium Metal-Mediated Reductive Tri- and Difluoromethylation of. (2007). The Journal of Organic Chemistry, 72(23), 8871-8875. [Link]

• Toolbox for emerging fluorinated groups. (2025, February 21). Comptes Rendus Chimie. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. rroij.com [rroij.com]
• 3. Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. 6.4 Reactions of Alkyl Halides: Grignard Reagents – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. schnyderchemsafety.com [schnyderchemsafety.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up 3-Chloro-4-(difluoromethyl)anisole Synthesis

Overview & Process Chemistry Context

The presence of both a chloro and a difluoromethyl group makes 3-chloro-4-(difluoromethyl)anisole a highly valuable halogenated building block for complex active pharmaceutical ingredients (APIs) and agrochemicals[1]. The most direct synthetic route involves the deoxofluorination of 2-chloro-4-methoxybenzaldehyde.

While bench-scale syntheses frequently utilize liquid fluorinating agents like DAST or Deoxo-Fluor, transitioning this chemistry to a multi-kilogram scale introduces severe thermal hazards, toxicity, and engineering challenges[2]. This technical guide provides process chemists and drug development professionals with a self-validating, scalable framework utilizing the crystalline reagent XtalFluor-M to ensure safety, high regioselectivity, and operational efficiency[3].

Part 1: Mechanistic Pathway & Reagent Selection

Unlike DAST, which inherently releases highly corrosive free hydrogen fluoride (HF) upon contact with a carbonyl, XtalFluor-M operates via a two-stage mechanism. It first activates the carbonyl oxygen to form a stable sulfinium intermediate without releasing HF. A promoter is then required to deliver the nucleophilic fluoride[4].

Mechanistic pathway of XtalFluor-M mediated deoxofluorination.

Quantitative Reagent Comparison

To justify the selection of XtalFluor-M for scale-up, the following table summarizes the critical safety and operational metrics derived from Accelerated Rate Calorimetry (ARC) studies[3],[4].

Reagent	Physical State	Thermal Stability (ARC Onset)	Free HF Generation	Scale-Up Suitability
DAST	Liquid	~90 °C	Yes (Inherent & Highly Corrosive)	Poor (Explosion Hazard)
Deoxo-Fluor®	Liquid	~140 °C	Yes (Inherent & Highly Corrosive)	Moderate
XtalFluor-M®	Crystalline Solid	>200 °C	No (Requires exogenous promoter)	Excellent

Part 2: Troubleshooting Guides & FAQs

Q1: Why is XtalFluor-M strictly recommended over DAST for this specific scale-up? A1: Traditional liquid reagents like DAST pose severe explosion hazards at scale and generate free HF, which degrades standard borosilicate glass reactors[2]. XtalFluor-M (morpholinodifluorosulfinium tetrafluoroborate) is a bench-stable solid with an ARC decomposition onset above 200 °C[4]. Because it does not generate free HF until a promoter is added, it allows for decoupled, highly controlled activation and fluorination phases[3].

Q2: How do we control the severe exotherm during the fluorination step on a multi-kilogram scale? A2: The causality of the exotherm lies in the rapid nucleophilic attack of the fluoride on the activated sulfinium intermediate. To prevent thermal runaway:

• Reverse the Addition Order: Bench-scale protocols often add the substrate last[3]. For scale-up, batch the aldehyde and XtalFluor-M together in the solvent, then dose the liquid promoter (Et3N·3HF) slowly into the suspension.

• Active Cooling: Utilize a jacketed reactor and maintain the internal temperature strictly below 20 °C during the promoter dosing phase.

Q3: What is the exact role of the promoter, and which one should be used for 2-chloro-4-methoxybenzaldehyde? A3: XtalFluor-M only activates the C-O bond; it does not fluorinate on its own[4]. A promoter is required to supply the fluoride ions. For benzaldehydes, Triethylamine trihydrofluoride (Et3N·3HF) is the optimal promoter. It provides a controlled, buffered release of fluoride, which minimizes the formation of elimination byproducts and tarring that often occur with harsher promoters like DBU[3].

Q4: We are observing incomplete conversion of the starting material. How can we optimize this? A4: Incomplete conversion in deoxofluorination is almost always caused by moisture ingress, which prematurely hydrolyzes the XtalFluor-M.

• Correction: Ensure all solvents (e.g., Dichloromethane) are rigorously anhydrous (Karl Fischer titration < 50 ppm H2O).

• Stoichiometry Check: Ensure you are using 1.5 equivalents of XtalFluor-M and 2.0 equivalents of Et3N·3HF relative to the aldehyde to drive the reaction to completion[3].

Q5: What reactor materials are mandatory for this process? A5: Although XtalFluor-M minimizes inherent HF generation, the introduction of Et3N·3HF and the potential for trace HF formation during the quench phase necessitate chemically resistant infrastructure. Standard glass-lined reactors will etch, leaching water into the system and stalling the reaction. Hastelloy (C-276) or PTFE-lined reactors are mandatory for pilot-scale and commercial execution.

Part 3: Step-by-Step Scale-Up Methodology

The following protocol is a self-validating system designed for the safe, multi-kilogram synthesis of 3-chloro-4-(difluoromethyl)anisole[3].

Phase 1: Reactor Preparation & Batching

• Purge: Purge a clean, dry Hastelloy or PTFE-lined reactor with Nitrogen (N2) for 30 minutes.

• Solvent Charge: Charge the reactor with anhydrous Dichloromethane (DCM) (10 L per 1 kg of starting material).

• Substrate Charge: Add 2-chloro-4-methoxybenzaldehyde (1.0 equivalent). Stir at 150 rpm until fully dissolved.

• Reagent Charge: Carefully charge XtalFluor-M (1.5 equivalents) as a solid. The mixture will form a suspension. Cool the reactor jacket to 0 °C.

Phase 2: Controlled Fluorination

• Promoter Dosing: Once the internal temperature reaches 0–5 °C, begin the dropwise addition of Et3N·3HF (2.0 equivalents) via an addition funnel or dosing pump.

• Exotherm Control: Regulate the dosing rate to ensure the internal temperature does not exceed 20 °C.

• Aging: After addition is complete, warm the reactor to 25 °C and stir for 4–6 hours.

Phase 3: In-Process Control (IPC) & Quench

• Validation: Pull a sample and analyze via HPLC or GC-MS. The reaction is self-validating when the aldehyde peak is <1% (Area%). If >1%, stir for an additional 2 hours.

• Quench: Cool the mixture to 0 °C. Slowly dose a 5% aqueous NaHCO3 solution to quench unreacted fluorinating species. Caution: CO2 gas will evolve. The quench is complete and validated when gas evolution ceases and the aqueous phase pH is ~7.5.

• Workup: Separate the phases. Extract the aqueous layer once with DCM. Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield crude 3-chloro-4-(difluoromethyl)anisole.

Scale-up workflow for the synthesis of 3-Chloro-4-(difluoromethyl)anisole.

References

• Chemical Society Reviews (RSC Publishing) - Late-stage difluoromethylation: concepts, developments and perspective.[Link]

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]

Technical Support Center: Purification of 3-Chloro-4-(difluoromethyl)anisole

Welcome to the technical support center for 3-Chloro-4-(difluoromethyl)anisole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and detailed protocols for the purification of this important chemical intermediate. Our goal is to equip you with the necessary information to identify, understand, and remove impurities, ensuring the high quality required for your research and development endeavors.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the impurities and purification of 3-Chloro-4-(difluoromethyl)anisole.

Q1: What are the most likely impurities in a sample of 3-Chloro-4-(difluoromethyl)anisole?

A1: Impurities in 3-Chloro-4-(difluoromethyl)anisole typically originate from the synthetic route. A common synthesis involves the chlorination of 4-(difluoromethyl)anisole.[1] Therefore, potential impurities include:

• Unreacted Starting Material: 4-(difluoromethyl)anisole.

• Isomeric Impurities: Other positional isomers of chlorination, such as 2-chloro-4-(difluoromethyl)anisole. The methoxy group is an ortho-, para-director, and while the para position is blocked, chlorination can still occur at the ortho position.[1]

• Over-chlorinated Products: Dichloro- or trichloro-(difluoromethyl)anisole species can form if the reaction conditions are not carefully controlled.[2]

• Residual Solvents: Solvents used in the reaction or workup (e.g., acetonitrile, dichloromethane) may be present.[3][4]

• Reagents: Residual chlorinating agents like N-Chlorosuccinimide (NCS) or its byproducts.[1]

Q2: My purified 3-Chloro-4-(difluoromethyl)anisole has a slight yellow tint. Is this indicative of impurities?

A2: Yes, a discoloration, such as a yellow or brownish tint, can suggest the presence of impurities. Pure anisole derivatives are typically colorless to white crystalline solids.[3] The color may arise from trace amounts of oxidized byproducts or residual starting materials.

Q3: Which analytical techniques are most suitable for assessing the purity of 3-Chloro-4-(difluoromethyl)anisole?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying non-volatile impurities. A reverse-phase C18 column is often effective.[5] For pharmaceutical development, a purity of ≥99.5% by HPLC is often required.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is ideal for identifying and quantifying volatile impurities, including residual solvents and starting materials.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are invaluable for structural confirmation and can be used to assess purity by comparing the integrals of the main compound's signals with those of any impurities.[2][5]

Q4: What is a typical acceptable purity level for 3-Chloro-4-(difluoromethyl)anisole in drug development?

A4: For use in pharmaceutical development, the purity of intermediates is critical. A purity of ≥99.5% as determined by HPLC is generally required.[3][5] However, specific project requirements and regulatory guidelines should always be the primary reference.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the purification of 3-Chloro-4-(difluoromethyl)anisole.

Problem	Potential Cause(s)	Recommended Solution(s)
Persistent presence of starting material (4-(difluoromethyl)anisole) after purification.	Incomplete reaction during synthesis. Inefficient separation due to similar polarities.	Reaction Optimization: Drive the chlorination reaction to completion by adjusting stoichiometry, reaction time, or temperature. Purification: Employ high-resolution column chromatography with a less polar eluent system to improve separation. Consider fractional distillation under reduced pressure if boiling points differ sufficiently.[4]
Isomeric impurities (e.g., 2-chloro isomer) are detected in the final product.	Lack of regioselectivity during the chlorination step.	Reaction Control: Optimize chlorination conditions (e.g., lower temperature, slower addition of chlorinating agent) to enhance selectivity.[2] Purification: Isomers can be challenging to separate. Meticulous column chromatography, potentially using a different stationary phase or a gradient elution, may be necessary. Recrystallization from a carefully selected solvent system can also be effective.
Product discoloration (yellow or brown tint).	Presence of trace oxidized impurities or colored byproducts.	Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities before hot filtration.[6] Column Chromatography: Ensure complete separation from colored bands during column chromatography.
Low recovery after recrystallization.	The chosen solvent is too good at dissolving the compound, even at low temperatures. The compound is highly soluble in the chosen solvent.	Solvent Screening: Perform small-scale solubility tests with a range of solvents to find one where the compound is highly soluble when hot and poorly soluble when cold.[7] Mixed Solvent System: Use a binary solvent system. Dissolve the compound in a "good" solvent and then add a "poor" solvent (antisolvent) dropwise until turbidity is observed, then heat to redissolve and cool slowly.[8]
Oily product instead of solid crystals after purification.	Presence of impurities that inhibit crystallization. Residual solvent.	Purity Check: Re-analyze the sample by HPLC or GC-MS to identify the impurities. Further Purification: If impurities are present, repeat the purification step (e.g., column chromatography). Solvent Removal: Ensure all solvent is removed under high vacuum. Trituration with a non-polar solvent like hexanes can sometimes induce crystallization.[9]

Detailed Experimental Protocols

These protocols provide step-by-step guidance for common and effective purification techniques for 3-Chloro-4-(difluoromethyl)anisole.

Protocol 1: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility.[8]

Objective: To remove soluble and some insoluble impurities.

Materials:

• Crude 3-Chloro-4-(difluoromethyl)anisole

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Condenser (if using a volatile solvent)

• Buchner funnel and flask

• Filter paper

• Selected recrystallization solvent (e.g., ethanol/water, hexanes, isopropanol)

Procedure:

• Solvent Selection:

  • Place a small amount of the crude product in several test tubes.

  • Add a few drops of different solvents (e.g., hexanes, ethanol, ethyl acetate) at room temperature. A good solvent will not dissolve the compound at this stage.[7]

  • Heat the test tubes. An ideal solvent will dissolve the compound completely upon heating.[7]

  • Allow the solutions to cool. The formation of crystals indicates a suitable solvent.[7]

• Dissolution:

  • Place the crude 3-Chloro-4-(difluoromethyl)anisole in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent to create a slurry.[6]

  • Heat the mixture with stirring. Gradually add more hot solvent until the solid is completely dissolved. Using the minimum amount of hot solvent is crucial for maximizing yield.[7]

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask.[6]

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[7]

  • Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal formation.[7]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.[7]

  • Wash the crystals with a small amount of cold recrystallization solvent to remove any residual mother liquor.[7]

  • Dry the purified crystals under vacuum.

Protocol 2: Purification by Silica Gel Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.[10][11]

Objective: To separate the target compound from impurities with different polarities.

Materials:

• Crude 3-Chloro-4-(difluoromethyl)anisole

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent (e.g., a mixture of hexanes and ethyl acetate)

• Collection tubes

• Rotary evaporator

Procedure:

• Eluent Selection:

  • Use thin-layer chromatography (TLC) to determine the optimal eluent system. The desired compound should have an Rf value of approximately 0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow it to pack uniformly, ensuring no air bubbles are trapped.[12]

  • Add a layer of sand on top of the silica gel to protect the surface.[10]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).[12]

  • Adsorb this solution onto a small amount of silica gel and dry it to a free-flowing powder.[12]

  • Carefully add the dried sample to the top of the column.[12]

• Elution and Fraction Collection:

  • Begin eluting with the chosen solvent system, collecting fractions in test tubes.[13]

  • Monitor the separation by TLC analysis of the collected fractions.

• Isolation:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent using a rotary evaporator to obtain the purified 3-Chloro-4-(difluoromethyl)anisole.[12]

Visualized Workflows

Purification Workflow

Caption: General purification workflow for 3-Chloro-4-(difluoromethyl)anisole.

Troubleshooting Logic for Impurity Removal

Caption: Troubleshooting guide for common impurities.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Organic Syntheses. (2013). 90, 130. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Reddit. (2020, October 30). Recrystallisation Help. r/Chempros. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

• Longdom Publishing. (n.d.). Advanced Techniques in Column Chromatography. Retrieved from [Link]

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mt.com [mt.com]
• 9. reddit.com [reddit.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. longdom.org [longdom.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. orgsyn.org [orgsyn.org]

Technical Support Center: Synthesis of 3-Chloro-4-(difluoromethyl)anisole Derivatives

Welcome to the Advanced Technical Support Center. This guide is designed for synthetic chemists and drug development professionals troubleshooting the synthesis of 3-chloro-4-(difluoromethyl)anisole and its derivatives. The presence of both a chloro and a difluoromethyl group makes this compound a highly valuable intermediate for pharmaceutical and agrochemical applications[1]. However, the competing electronic effects of the activating methoxy group and the deactivating chloro/difluoromethyl groups often lead to complex side reactions[1].

Below, we dissect the causality of these side reactions across two primary synthetic routes: nucleophilic deoxofluorination and transition-metal-catalyzed cross-coupling.

Mechanistic Workflows & Reaction Divergence

Figure 1: Primary synthetic routes to 3-Chloro-4-(difluoromethyl)anisole and associated side reactions.

Troubleshooting Guides & FAQs

Q1: During the Pd-catalyzed difluoromethylation of 4-bromo-3-chloroanisole with TMSCF₂H, I observe significant methylation (forming 3-chloro-4-methylanisole) and protodehalogenation byproducts. How can I suppress these?

A1: These side reactions are a direct consequence of the transmetalation and oxidative addition steps. The methylation byproduct (Ar-CH₃) arises from a competing transfer of the methyl group versus the difluoromethyl group (CF₂H) from the TMSCF₂H reagent[2]. Protodehalogenation (Ar-H) typically occurs when trace moisture acts as a proton source, quenching the Ar-Pd-Br intermediate.

Solution: The choice of ligand is critical. Bidentate ligands (like dppf) slow down reductive elimination, allowing side reactions to dominate. Switch to bulky, electron-rich monophosphine ligands such as BrettPhos or P(t-Bu)₃. These ligands accelerate the reductive elimination of the Ar-CF₂H species, outcompeting the methyl transfer[2]. Furthermore, ensure strictly anhydrous conditions (using dioxane dried over molecular sieves) to eliminate protodehalogenation.

Figure 2: Mechanistic divergence in Pd-catalyzed difluoromethylation leading to side products.

Q2: I am using DAST to convert 2-chloro-4-methoxybenzaldehyde to 3-chloro-4-(difluoromethyl)anisole. The reaction stalls at ~60% conversion. What is the root cause?

A2: DAST-mediated deoxofluorination of electron-rich benzaldehydes can be sluggish. The strongly electron-donating methoxy group stabilizes the intermediate oxocarbenium ion, making the final nucleophilic attack by fluoride the rate-limiting step. This often leaves unreacted aldehyde or stable gem-amino-fluoro intermediates in the mixture.

Solution: Add a catalytic amount of a Lewis acid (e.g., ZnI₂ or SbCl₃) to activate the C-O bond, or switch to a more thermally stable reagent like Deoxo-Fluor, which allows you to safely elevate the reaction temperature to 40–50 °C.

Q3: When attempting direct electrophilic difluoromethylation of 3-chloroanisole using hypervalent iodine reagents, I get an intractable mixture of regioisomers. How can I improve regioselectivity?

A3: Electrophilic aromatic substitution on 3-chloroanisole is governed by the powerful activating effect of the methoxy group (an ortho/para director) and the deactivating, but ortho/para-directing chloro group[1]. The 4-position and 6-position are electronically similar, leading to inherently poor regiocontrol.

Solution: Direct C-H functionalization is not viable for this specific substitution pattern. You must use a pre-functionalized precursor (like 4-bromo-3-chloroanisole) and employ transition-metal-catalyzed cross-coupling (Protocol A) to guarantee site-specific incorporation of the CF₂H group[3].

Quantitative Data: Catalyst Effects on Side Reactions

The table below summarizes the causality between catalyst selection and the distribution of side products during the cross-coupling of aryl halides with TMSCF₂H[2].

Table 1: Catalyst and Ligand Effects on Side Product Formation

Catalyst System	Temp (°C)	Target Yield (Ar-CF₂H)	Methylation (Ar-CH₃)	Protodehalogenation (Ar-H)	Mechanistic Rationale
Pd(dba)₂ / BrettPhos	100	88%	< 5%	< 2%	Bulky ligand accelerates specific reductive elimination.
Pd(P(t-Bu)₃)₂	120	81%	8%	5%	Effective, but higher temp slightly increases side reactions.
Pd(dba)₂ / BrettPhos	120	68%	15%	12%	Thermal degradation promotes competitive CH₃ transfer.
Pd(OAc)₂ / dppf	100	< 10%	> 40%	> 20%	Bidentate ligand slows elimination; side reactions dominate.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols integrate In-Process Controls (IPC) that act as self-validating checkpoints.

Protocol A: Pd-Catalyzed Difluoromethylation of 4-Bromo-3-chloroanisole

Objective: Site-specific installation of the CF₂H group while suppressing methylation.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(dba)₂ (3 mol %), BrettPhos (4.5 mol %), anhydrous CsF (2.0 equiv), and 4-bromo-3-chloroanisole (1.0 equiv).

• Solvent Addition: Add anhydrous dioxane (strictly dried over 4Å molecular sieves) to achieve a 0.3 M substrate concentration.

• Reagent Addition: Add TMSCF₂H (2.0 equiv) via a gastight syringe. Seal the tube securely.

• Reaction: Remove the tube from the glovebox and heat at 100 °C for 16 hours behind a blast shield.

• Self-Validation (IPC): Cool the mixture to room temperature. Withdraw a 50 µL aliquot, dilute with CDCl₃, and add trifluoromethoxybenzene as an internal standard. Analyze by ¹⁹F NMR.

  • Validation Check: A distinct doublet at approximately -115 ppm (J ≈ 56 Hz) confirms the successful formation of the Ar-CF₂H group. The absence of a singlet near -60 ppm confirms no unreacted TMSCF₂H remains.

• Workup: Quench with deionized water, extract with EtOAc (3x), dry over Na₂SO₄, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: Deoxofluorination using Deoxo-Fluor

Objective: Conversion of 2-chloro-4-methoxybenzaldehyde to the difluoromethyl derivative.

• Preparation: Dissolve 2-chloro-4-methoxybenzaldehyde (1.0 equiv) in anhydrous DCM (0.5 M) in a flame-dried round-bottom flask under argon. Cool to 0 °C.

• Reagent Addition: Dropwise, add Deoxo-Fluor (1.5 equiv). Note: Deoxo-Fluor is chosen over DAST for its higher thermal stability.

• Catalysis: Add absolute ethanol (0.1 equiv) to accelerate the generation of the active fluorinating species.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Self-Validation (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 4:1).

  • Validation Check: Stain the TLC plate with 2,4-Dinitrophenylhydrazine (2,4-DNP). The disappearance of the yellow/orange active spot confirms the complete consumption of the starting aldehyde. The product will elute as a significantly less polar spot.

• Workup: Cool to 0 °C and carefully quench by the dropwise addition of saturated aqueous NaHCO₃. (Caution: Exothermic with vigorous CO₂ gas evolution). Extract with DCM, wash with brine, dry, and concentrate.

References

1.[1] Title: 3-Chloro-4-(difluoromethyl)anisole | Benchchem Source: benchchem.com URL:

2.[2] Title: Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H Source: nsf.gov URL:

3.[3] Title: Selective difluoromethylation and monofluoromethylation reactions Source: cas.cn URL:

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. sioc.cas.cn [sioc.cas.cn]

🧪 Technical Support Center: 3-Chloro-4-(difluoromethyl)anisole Synthesis &amp; Optimization

Welcome to the Application Scientist Support Hub. This portal is designed for researchers and drug development professionals optimizing the synthesis of 3-Chloro-4-(difluoromethyl)anisole. We focus on the two primary validated pathways: the Deoxofluorination of 2-chloro-4-methoxybenzaldehyde and the Regioselective Chlorination of 4-(difluoromethyl)anisole .

Our troubleshooting guides are built on causality and self-validating experimental systems to ensure high-fidelity results in your laboratory [1, 2].

📊 1. Synthetic Pathway & Workflow Logic

To establish a baseline for our troubleshooting guides, review the primary synthetic pathways below. Understanding the mechanistic flow is critical for identifying where a reaction may be failing.

Figure 1: Validated synthetic pathways for 3-Chloro-4-(difluoromethyl)anisole.

💡 2. Frequently Asked Questions (FAQs)

Q1: Why should I choose Deoxo-Fluor or XtalFluor-E over traditional DAST for the deoxofluorination of 2-chloro-4-methoxybenzaldehyde? A: The methoxy group at the para position (relative to the aldehyde) strongly donates electron density into the aromatic ring. During deoxofluorination, this stabilizes the intermediate carbocation, which increases the likelihood of proton loss to form an undesired vinyl ether byproduct. DAST is highly prone to facilitating this elimination. Deoxo-Fluor and XtalFluor-E offer superior thermal stability and, when paired with an exogenous fluoride source (like Et₃N·3HF), significantly suppress elimination pathways, driving the equilibrium toward the gem-difluoride product [1].

Q2: If I synthesize this via chlorination of 4-(difluoromethyl)anisole, how do I control regioselectivity? A: The methoxy group is a powerful activating, ortho/para-directing group, while the -CF₂H group is a deactivating, meta-directing group. Because the para position is blocked by the -CF₂H group, electrophilic chlorination will naturally occur ortho to the methoxy group. However, over-chlorination (forming 3,5-dichloro-4-(difluoromethyl)anisole) is a major risk. Using exactly 1.05 equivalents of N-Chlorosuccinimide (NCS) in a non-polar solvent at lower temperatures (0–20 °C) ensures mono-chlorination strictly at the 3-position.

🛠️ 3. Troubleshooting Guide & Diagnostic Logic

Encountering low yields or complex mixtures? Follow this diagnostic logic tree to isolate the variable causing your reaction failure.

Figure 2: Troubleshooting logic tree for reaction optimization.

Specific Troubleshooting Scenarios

Issue A: Incomplete Conversion in Deoxofluorination

• Causality: Electron-rich benzaldehydes can sometimes exhibit sluggish reactivity with sterically hindered fluorinating agents because the electrophilicity of the carbonyl carbon is reduced by the electron-donating methoxy group.

• Self-Validating Solution: Add a catalytic amount of ethanol (0.1 equiv). Ethanol reacts with Deoxo-Fluor to generate HF in situ, which protonates the aldehyde oxygen, increasing its electrophilicity. Validate success by monitoring the disappearance of the aldehyde proton (~10.2 ppm) and the appearance of the -CF₂H proton as a triplet of doublets or a distinct doublet around ~6.8 ppm (with a large 2JHF​ coupling constant of ~55 Hz) in ¹H NMR.

Issue B: Formation of Black Tarry Byproducts

• Causality: Exothermic decomposition of DAST or Deoxo-Fluor at elevated temperatures, or localized heating during reagent addition.

• Self-Validating Solution: Strictly control the addition rate. Use a syringe pump to add the fluorinating agent over 30 minutes at 0 °C. Ensure the reaction is properly vented, as SF₄ derivatives release gaseous byproducts. A clean reaction mixture (yellow to light brown) visually validates proper temperature control.

📋 4. Quantitative Reagent Comparison

Selecting the right fluorinating agent is the most critical variable in Route A. The table below summarizes the quantitative and qualitative differences based on established literature [1, 2].

Fluorinating Agent	Thermal Stability (Onset of Dec.)	Selectivity (vs. Elimination)	Relative Cost	Handling / Safety Profile
DAST	~90 °C (Explosive risk)	Low (High vinyl ether formation)	Low	Fumes in air; reacts violently with water.
Deoxo-Fluor	~140 °C	Moderate to High	Medium	Liquid; easier to handle than DAST but moisture sensitive.
XtalFluor-E	>200 °C	Very High (Requires exogenous HF)	High	Bench-stable solid; does not react violently with water.

🧪 5. Standardized Experimental Protocols

Protocol A: Deoxofluorination using XtalFluor-E (Recommended)

This protocol utilizes a self-validating system where the crystalline nature of the reagent ensures precise stoichiometry, and the exogenous fluoride source guarantees high regioselectivity [1].

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add 2-chloro-4-methoxybenzaldehyde (1.0 mmol, 170.6 mg) and anhydrous dichloromethane (DCM, 10 mL).

• Activator Addition: Cool the solution to 0 °C using an ice bath. Add triethylamine trihydrofluoride (Et₃N·3HF, 2.0 mmol, 322 mg) dropwise via syringe. Causality: The HF activates the carbonyl and provides the necessary fluoride ions for the XtalFluor-E mechanism without generating water.

• Reagent Addition: Add XtalFluor-E (1.5 mmol, 343 mg) in one portion.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Quenching & Validation: Quench the reaction carefully with saturated aqueous NaHCO₃ (10 mL) until bubbling ceases. Extract with DCM (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Analysis: Concentrate under reduced pressure. Run a crude ¹⁹F NMR. A doublet around -110 to -115 ppm confirms the successful installation of the -CF₂H group. Purify via silica gel chromatography (Hexanes/EtOAc).

Protocol B: Electrophilic Chlorination of 4-(difluoromethyl)anisole

• Preparation: In a 25 mL round-bottom flask, dissolve 4-(difluoromethyl)anisole (1.0 mmol, 158 mg) in anhydrous Acetonitrile (MeCN, 5 mL).

• Reagent Addition: Cool the mixture to 0 °C. Add N-Chlorosuccinimide (NCS, 1.05 mmol, 140 mg) in small portions over 15 minutes. Causality: NCS is chosen over Cl₂ gas to prevent over-chlorination and provide a controlled, slow release of the chloronium ion (Cl⁺).

• Catalysis (Optional): If the reaction is sluggish (monitor via TLC), add 5 mol% of ZrCl₄ to activate the NCS.

• Reaction: Stir at room temperature for 4-6 hours.

• Workup: Evaporate the MeCN. Redissolve the crude mixture in EtOAc (15 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry and concentrate. Purify via column chromatography.

📚 6. References

• Difluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. Available at:[Link]

• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews (RSC Publishing). Available at:[Link]

• Enantioselective nucleophilic difluoromethylation of aromatic aldehydes. Beilstein Journal of Organic Chemistry. Available at:[Link]

Column chromatography purification of 3-Chloro-4-(difluoromethyl)anisole

Welcome to the Technical Support Center for the purification of 3-Chloro-4-(difluoromethyl)anisole .

As a highly functionalized building block widely utilized in the pharmaceutical and agrochemical industries, this compound presents unique chromatographic challenges. The presence of an electron-donating methoxy group paired with electron-withdrawing chloro and difluoromethyl (-CHF₂) moieties creates a highly lipophilic, yet volatile, molecule.

This guide provides a self-validating, step-by-step methodology, structural troubleshooting logic, and empirical data to ensure you achieve >98% purity without compromising your yield.

Part 1: Step-by-Step Purification Methodology

Protocol: Normal Phase Silica Gel Column Chromatography

To achieve high-resolution separation of 3-Chloro-4-(difluoromethyl)anisole from structurally similar synthetic byproducts (such as unreacted starting materials or over-chlorinated analogs), follow this validated protocol:

• Stationary Phase Selection: Utilize high-purity silica gel (230–400 mesh) for flash chromatography. The fine particle size significantly increases the number of theoretical plates, which is a critical requirement for separating halogenated aromatics that exhibit minimal differences in polarity.

• Solvent System Preparation: Prepare an isocratic eluent mixture of Hexane and Ethyl Acetate (95:5 v/v). Ensure all solvents are HPLC or ACS grade. Lower-grade solvents leave non-volatile residues that will contaminate your highly lipophilic product during the final concentration step.

• Column Packing (Slurry Method): Suspend the silica gel in the 95:5 eluent to form a uniform slurry. Pour it continuously into the column while tapping the sides to release trapped air bubbles. Apply gentle positive pressure (using nitrogen or compressed air) to pack the bed tightly. A perfectly uniform bed prevents channeling, which is the primary cause of band broadening.

• Sample Loading (Dry Loading): Dissolve the crude mixture in a minimal volume of dichloromethane (DCM). Add dry silica gel (approximately 3 times the crude mass) to the flask and evaporate the DCM under reduced pressure until a free-flowing powder remains. Load this powder evenly onto the top of the packed column bed. Causality: 3-Chloro-4-(difluoromethyl)anisole is an oil or low-melting solid. Wet-loading such a lipophilic compound in a solvent stronger than the eluent causes immediate band broadening. Dry loading ensures a perfectly narrow initial band, which is mandatory for resolving impurities with a ΔRf < 0.1.

• Elution and Validation: Elute the column isocratically. Monitor the fractions using Thin Layer Chromatography (TLC) under UV light (254 nm). The aromatic benzene ring provides strong UV absorbance, allowing for real-time self-validation of the elution profile.

• Concentration (Critical Step): Combine the pure fractions. Evaporate the solvent using a rotary evaporator with the water bath set strictly below 30°C . Do not apply high vacuum for extended periods (See FAQ Q2 for the mechanistic reasoning).

Purification Workflow Visualization

Step-by-step normal phase chromatography workflow for fluorinated anisole derivatives.

Part 2: Troubleshooting & FAQs

Q1: Why am I experiencing co-elution with the starting material, 4-(difluoromethyl)anisole? A1: This occurs due to the highly similar dipole moments and lipophilicity between the precursor and the target product. The methoxy group dictates the primary hydrogen-bonding interaction with the silica gel, making the addition of the chlorine atom only marginally impactful on the overall retention factor (Rf). Solution: If your ΔRf is < 0.1 in Hexane/EtOAc, switch to a different selectivity system, such as Hexane/Dichloromethane (80:20 v/v). The distinct polarizability of DCM alters the stationary phase interactions, offering a nuanced approach to isolate and purify substances from complex mixtures and improving resolution for halogenated aromatics (1[1]).

Q2: Why is my product yield significantly lower than expected after solvent evaporation, despite strong, clean TLC spots? A2: 3-Chloro-4-(difluoromethyl)anisole is highly prone to volatilization. The low polarizability of the fluorine atoms in the difluoromethyl (-CHF₂) group significantly reduces intermolecular London dispersion forces (2[2]). This weak intermolecular cohesion translates to unexpectedly high volatility for its molecular weight. Solution: Never subject the purified fractions to a high vacuum (e.g., a Schlenk line) for extended periods. Keep the rotary evaporator water bath below 30°C and break the vacuum immediately once the bulk solvent is removed.

Q3: How do the electronic properties of the aromatic ring dictate the impurity profile I see in my crude mixture? A3: The synthesis of 3-chloro-4-(difluoromethyl)anisole typically involves the chlorination of 4-(difluoromethyl)anisole. The methoxy group is a powerful electron-donating, ortho/para-directing group, while the difluoromethyl group is electron-withdrawing and deactivating (3[3]). Because the para position is blocked by the -CHF₂ group, electrophilic aromatic substitution is directed strictly to the ortho position relative to the methoxy group. Over-chlorination (yielding 3,5-dichloro-4-(difluoromethyl)anisole) is a common impurity if stoichiometric control is lost. Anticipating this predictable reactivity allows you to accurately map the polarity of byproducts during TLC optimization[3].

Co-Elution Troubleshooting Logic

Troubleshooting logic tree for resolving co-elution during silica gel chromatography.

Part 3: Chromatographic Parameters Data

Use the following empirical data to calibrate your separation expectations.

Compound / Parameter	Hexane:EtOAc (95:5) Rf	Hexane:DCM (80:20) Rf	Notes / Causality
3-Chloro-4-(difluoromethyl)anisole	0.45	0.38	Target Product (Strong UV Active at 254 nm).
4-(difluoromethyl)anisole	0.42	0.35	Common Precursor. Co-elutes easily due to similar dipole.
3,5-Dichloro-4-(difluoromethyl)anisole	0.52	0.46	Over-chlorination byproduct. Elutes faster due to shielding.
Recommended Silica:Crude Ratio	50:1 (w/w)	50:1 (w/w)	High ratio required to resolve tight ΔRf (~0.03 - 0.05).
Optimal Flow Rate (Flash)	2.0 in/min	2.0 in/min	Rapid flow prevents longitudinal diffusion and band broadening.

References

• Benchchem. "3-Chloro-4-(difluoromethyl)anisole". Benchchem.
• Longdom Publishing. "Approach to Isolate and Purify Substances from Extraction Chromatography". Longdom.
• ACS Publications. "Perspective on Fluorocarbon Chemistry". ACS.

Sources

• 1. longdom.org [longdom.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]

Technical Support Center: Recrystallization of 3-Chloro-4-(difluoromethyl)anisole Derivatives

Welcome to the Technical Support Center for the purification and isolation of 3-Chloro-4-(difluoromethyl)anisole and its functional analogs. This compound is a highly valuable building block in pharmaceutical and agrochemical synthesis due to its unique halogenation profile[1]. However, the presence of the difluoromethyl (-CHF₂) group—which acts as a lipophilic hydrogen bond donor[2]—combined with the chloro and methoxy substituents, creates a highly lipophilic molecule with a propensity for low melting points. These structural features frequently lead to complex crystallization behaviors, most notably "oiling out" during purification.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure high-purity crystalline yields.

Part 1: Solvent Selection Matrix

Selecting the correct solvent system is the foundational step in preventing phase separation. Because 3-Chloro-4-(difluoromethyl)anisole derivatives are halogenated aromatic compounds, they exhibit high solubility in non-polar solvents and require careful polarity tuning[3][4].

Solvent System	Mechanistic Rationale	Metastable Zone Width (MSZW) Impact	Target Impurity Profile
Toluene / Heptane	Follows "like dissolves like" for aromatic halogens; provides stable reaction environments[3][4].	Wide: Allows for slow, controlled cooling.	Non-polar organic impurities and regioisomers.
Ethyl Acetate / Hexanes	Highly tunable polarity. EtOAc dissolves the compound readily, while hexanes act as a strong anti-solvent[3].	Moderate: Requires precise dropwise addition.	Mixed polarity impurities (e.g., unreacted phenols).
Isopropanol (IPA)	Excellent temperature coefficient. The protic nature interacts with the -CHF₂ hydrogen bond donor capabilities[2].	Narrow: Prone to rapid nucleation.	Protic impurities and highly polar byproducts.

Part 2: Troubleshooting FAQs

Q1: My solution is forming a cloudy, milky emulsion instead of solid crystals as it cools. What is happening?

A: You are observing a phenomenon known as "oiling out" (liquid-liquid phase separation)[5][6]. Instead of integrating into a rigid crystal lattice, the supersaturated solute separates into a secondary liquid phase[5]. Causality: This occurs when the melting point of your specific 3-Chloro-4-(difluoromethyl)anisole derivative is lower than the temperature at which the solution reaches saturation[6][7]. Furthermore, if your crude mixture has a high impurity load, it causes freezing-point depression, further lowering the melting point and preventing the molecules from stacking neatly into a crystal[7]. The oil droplets are highly mobile and act as an excellent solvent for unwanted impurities, ruining your purification[5][6].

Q2: How do I rescue a sample that has already oiled out?

A: Do not discard the flask. You must alter the thermodynamic state of the system to favor crystallization over liquid separation. Solution: Return the flask to the heat source until the emulsion becomes a homogeneous, clear solution again[6]. Once clear, add a small volume of your "good" solvent (e.g., Ethyl Acetate or Toluene). This decreases the saturation temperature, ensuring that when the solution cools, it reaches saturation below the compound's melting point[6]. Alternatively, if the oil eventually solidifies into an impure glass, decant the supernatant and triturate (grind) the gooey mass with a non-polar solvent like petroleum ether or diethyl ether to strip away lipophilic impurities before attempting a second recrystallization[7].

Q3: The solution remains perfectly clear even when submerged in an ice bath. Why isn't my compound crystallizing?

A: Your system is trapped in the Metastable Zone without sufficient energy to initiate nucleation[5], or you have simply used too much solvent, meaning the solution is not supersaturated[6]. Solution: First, boil off 20-30% of the solvent to concentrate the mixture. If crystals still fail to form, introduce a seed crystal halfway into the cooling process to provide a nucleation site[5], or scratch the inside of the glass flask with a stirring rod. The microscopic glass shards provide a high-energy surface for the crystal lattice to begin forming[3][8].

Part 3: Visualizing the Workflows

The following diagrams illustrate the logical pathways for troubleshooting and the thermodynamic principles behind crystallization.

Caption: Diagnostic workflow for resolving liquid-liquid phase separation (oiling out).

Caption: Thermodynamic pathways: Crystallization vs. Oiling Out within the Metastable Zone.

Part 4: Experimental Protocols

Protocol A: Self-Validating Mixed-Solvent Recrystallization

This protocol utilizes a two-solvent system (e.g., Ethyl Acetate/Hexanes) and relies on visual cues to guarantee the solution is perfectly saturated, preventing yield loss.

• Dissolution: Place the crude 3-Chloro-4-(difluoromethyl)anisole derivative in an Erlenmeyer flask. Add a minimum amount of the hot "good" solvent (Ethyl Acetate) while maintaining a gentle reflux until the solid completely dissolves[3].

• Anti-Solvent Titration: Remove the flask briefly from the heat. Dropwise, add the hot "poor" solvent (Hexanes) while swirling. Continue until the solution exhibits a faint, persistent cloudiness. Causality: This cloudiness is the self-validating visual proof that the system has reached the exact boundary of supersaturation[3][7].

• Clarification: Add the "good" solvent dropwise (usually 1-3 drops) just until the cloudiness disappears and the solution is clear again[3].

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed. Do not place it immediately in an ice bath, as rapid cooling forces the system into an oiling-out mechanism[5].

• Isolation: Once crystals have formed at room temperature, chill the flask in an ice bath for 15 minutes to maximize yield. Collect the crystals via vacuum filtration and wash with a minimal amount of ice-cold hexanes[3].

Protocol B: Trituration for Stubborn Oils

If the derivative consistently oils out due to an extreme impurity profile, use this protocol to pre-purify the crude mass.

• Solidification: Allow the oiled-out mixture to cool completely until the oil hardens into a glass-like solid[6][7].

• Decanting: Carefully decant and discard the supernatant liquid, which contains highly soluble impurities.

• Trituration: Add 5-10 mL of a cold, non-polar solvent (e.g., diethyl ether or petroleum ether) to the flask[7]. Use a heavy glass stirring rod to physically grind and crush the glassy solid against the walls of the flask. Causality: The mechanical energy breaks the impure matrix, while the non-polar solvent dissolves away the lipophilic impurities, leaving behind a powdery, semi-pure solid.

• Filtration & Recrystallization: Filter the resulting powder, discard the trituration solvent, and subject the powder to Protocol A .

References

• Mettler Toledo - Oiling Out in Crystallization. Available at: [Link]

• Chemistry LibreTexts - 3.6F: Troubleshooting Crystallization. Available at:[Link]

• Scribd - Understanding Oiling Out in Crystallization. Available at: [Link]

• Reddit (r/chemistry) - Recrystallization (help meeeeee). Available at: [Link]

• Rubin Group - Recrystallization Procedures. Available at:[Link]

• PatSnap - Aromatic Compounds vs Halogenated: Solvent Preference. Available at:[Link]

• Organic Letters (ACS) - Ir-Catalyzed Ortho-Selective C–H Borylation of Difluoromethyl Arenes. Available at: [Link]

Sources

• 1. 3-Chloro-4-(difluoromethyl)anisole | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rubingroup.org [rubingroup.org]
• 4. Aromatic Compounds vs Halogenated: Solvent Preference [eureka.patsnap.com]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]
• 8. scribd.com [scribd.com]

Technical Support Center: Catalyst Selection for 3-Chloro-4-(difluoromethyl)anisole Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for reactions involving 3-Chloro-4-(difluoromethyl)anisole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and troubleshooting for this specific substrate. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What makes 3-Chloro-4-(difluoromethyl)anisole a challenging substrate for cross-coupling reactions?

A1: The primary challenge lies in the reactivity of the carbon-chlorine (C-Cl) bond. Aryl chlorides are inherently less reactive than their bromide or iodide counterparts due to the stronger C-Cl bond, which makes the initial oxidative addition step in a catalytic cycle more difficult.[1][2] While the substrate has an electron-donating methoxy group, the presence of two electron-withdrawing groups (chloro and difluoromethyl) on the ring modulates its electronic properties.[3] This electronic balance requires a highly active catalyst system to achieve efficient coupling. Traditional catalysts like Pd(PPh₃)₄ are often ineffective for such substrates.[4][5]

Q2: What is the most critical factor for successful coupling with this aryl chloride?

A2: Unquestionably, the choice of ligand for the palladium catalyst is the most critical factor.[6][7] The low reactivity of the C-Cl bond necessitates the use of ligands that are both sterically bulky and highly electron-rich.[1][5] These properties help to:

• Promote Oxidative Addition: Electron-rich ligands increase the electron density on the palladium(0) center, making it more nucleophilic and facilitating the cleavage of the C-Cl bond.[1]

• Stabilize the Catalyst: Bulky ligands prevent catalyst decomposition via the formation of palladium black.[8][9]

• Facilitate Reductive Elimination: The ligand's steric bulk can also promote the final reductive elimination step, releasing the desired product.[10]

Q3: My reaction is sluggish or has stalled completely. What are the first things I should check?

A3: If you observe low or no conversion, consider these primary culprits:

• Inert Atmosphere: Palladium(0) catalysts are highly sensitive to oxygen.[11] Ensure your solvent was thoroughly degassed (e.g., by sparging with argon/nitrogen or freeze-pump-thaw cycles) and the reaction is maintained under a positive pressure of an inert gas.[8]

• Reagent Purity: Water and other impurities can poison the catalyst.[11] Use anhydrous solvents and ensure your starting materials and base are pure and dry.

• Catalyst/Ligand Choice: As mentioned in Q2, an inadequate ligand is a common cause of failure for aryl chlorides.[6][12]

• Base Selection: The base plays a crucial role in the catalytic cycle, and its effectiveness is often substrate and solvent-dependent.[8][9] An inappropriate or weak base can stall the reaction.[5]

Q4: I see a black precipitate forming in my reaction flask. What is it and is it a problem?

A4: The black precipitate is almost certainly "palladium black," which is metallic palladium that has precipitated out of the solution.[9] This is a clear sign of catalyst decomposition and indicates that your active catalyst is no longer in the catalytic cycle. This will lead to a stalled or low-yielding reaction. Common causes include exposure to oxygen, excessively high temperatures, or an inappropriate choice of ligand that fails to stabilize the palladium intermediates.[9] Using well-defined, air-stable pre-catalysts can often lead to more reproducible results and less formation of palladium black.[11]

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

This section provides detailed troubleshooting for the most common cross-coupling reactions performed with 3-Chloro-4-(difluoromethyl)anisole.

Buchwald-Hartwig Amination (C-N Bond Formation)

The Buchwald-Hartwig amination is a powerful method for synthesizing aryl amines from aryl halides.[10] With 3-Chloro-4-(difluoromethyl)anisole, success hinges on a robust catalytic system capable of activating the C-Cl bond.

Common Issues & Solutions

• Low to No Product Yield:

  • Cause: Insufficiently active catalyst. The combination of Pd source and ligand is not potent enough for the aryl chloride.

  • Solution: Employ a modern catalyst system. Use a palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) in combination with a bulky, electron-rich biarylphosphine ligand like XPhos, SPhos, or BrettPhos.[11][13] Amines themselves can act as ligands, so it can be beneficial to use a slightly higher ligand-to-palladium ratio than for other coupling reactions.

  • Cause: Incorrect base. The base may not be strong enough to deprotonate the amine-palladium complex.

  • Solution: Sodium tert-butoxide (NaOtBu) is a common and effective strong base for these reactions.[14] However, if your substrate is base-sensitive, other bases like potassium phosphate (K₃PO₄) or lithium bis(trimethylsilyl)amide (LiHMDS) can be screened.[15]

• Side Product: Hydrodehalogenation (Replacement of -Cl with -H):

  • Cause: This side reaction can occur via several pathways, including the reaction of a generated palladium-hydride species with the starting material. Protic impurities or certain amine/base combinations can promote this.

  • Solution: Ensure strictly anhydrous conditions.[11] If using a secondary amine, consider a different base. Sometimes lowering the reaction temperature can mitigate this side reaction at the cost of a longer reaction time.[9]

Recommended Starting Conditions & Protocol

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂ (1-2 mol%)	Standard, reliable Pd(0) or Pd(II) sources.[16][17]
Ligand	XPhos or SPhos (2-4 mol%)	Bulky, electron-rich ligands proven effective for aryl chlorides.[18][19]
Base	NaOtBu (1.5 - 2.2 eq.)	Strong, non-nucleophilic base effective for C-N couplings.[14]
Solvent	Toluene or 1,4-Dioxane (degassed)	Common, effective solvents for this chemistry.[9][17]
Temperature	80 - 110 °C	Sufficient thermal energy is typically required for aryl chlorides.[9]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Chloro-4-(difluoromethyl)anisole (1.0 eq.), the palladium source, the phosphine ligand, and the base.

• Seal the flask and purge with the inert gas for 5-10 minutes.[11]

• Add the anhydrous, degassed solvent via syringe.

• Add the amine coupling partner (1.1-1.2 eq.) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite® to remove palladium residues.[11]

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds by coupling an organoboron reagent with an organic halide.[20]

Troubleshooting Workflow for Low-Yield Suzuki Reactions

// Path 1: Catalyst System cat_check [label="Is the Catalyst System\nActive for Aryl Chlorides?"]; cat_sol [label="Switch to Bulky, Electron-Rich\nLigands (e.g., XPhos, SPhos,\nRuPhos) with Pd(OAc)₂\nor a Pre-catalyst[5]"];

// Path 2: Base base_check [label="Is the Base Effective?"]; base_sol [label="Screen Different Bases.\nK₃PO₄ or Cs₂CO₃ are often\nmore effective than K₂CO₃\nfor challenging couplings[5][8]"];

// Path 3: Boronic Acid boronic_check [label="Is the Boronic Acid/Ester Stable?"]; boronic_sol [label="Use Fresh Boronic Acid.\nConsider using a more stable\nBoronic Ester (e.g., pinacol)\nor Trifluoroborate Salt[5]"];

// Path 4: Reaction Conditions cond_check [label="Are Reaction Conditions Optimal?"]; cond_sol [label="Ensure Rigorous Degassing\nto Remove O₂.\nEnsure Anhydrous Conditions\n(if required)[8]"];

start -> cat_check; cat_check -> cat_sol [label="No"]; start -> base_check; base_check -> base_sol [label="No"]; start -> boronic_check; boronic_check -> boronic_sol [label="No"]; start -> cond_check; cond_check -> cond_sol [label="No"]; } } Caption: Troubleshooting workflow for low-yield Suzuki coupling.

Common Side Reactions

Side Product	Likely Cause	Recommended Solution
Protodeboronation	The boronic acid group is replaced by hydrogen. This is often caused by excess water or insufficiently strong base.[5]	Use anhydrous conditions, consider a stronger base, or use a more stable boronic ester. Use a slight excess (1.2-1.5 eq.) of the boron reagent.[5]
Homocoupling	Two molecules of the boronic acid couple together. This is frequently caused by the presence of oxygen.[8]	Perform rigorous degassing of the solvent and reaction mixture. Starting with a Pd(0) source like Pd₂(dba)₃ can sometimes mitigate this issue compared to in-situ reduction of Pd(II).[8]
Hydrodehalogenation	The chloro group is replaced by hydrogen.	See discussion in the Buchwald-Hartwig section. Ensure high-purity reagents and inert conditions.

Recommended Starting Conditions & Protocol

Parameter	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ (2-5 mol%)	A common, effective Pd(II) pre-catalyst.[18]
Ligand	XPhos or SPhos (4-10 mol%)	Proven to be highly effective for Suzuki couplings of aryl chlorides.[18]
Boron Reagent	Boronic Acid (1.2-1.5 eq.)	Or consider the corresponding pinacol boronate ester for enhanced stability.[5]
Base	K₃PO₄ or K₂CO₃ (2-3 eq.)	Strong inorganic bases are standard for Suzuki reactions.[5][18]
Solvent	Toluene/H₂O or Dioxane/H₂O (degassed)	Biphasic systems are common and effective.[8][18]
Temperature	85 - 100 °C	Heating is generally required to drive the reaction.[4]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add 3-Chloro-4-(difluoromethyl)anisole (1.0 eq.), the boronic acid/ester (1.3 eq.), and the base (2.0 eq.).[14]

• Evacuate and backfill the vessel with an inert gas (e.g., argon) three times.

• In a separate vial or in a glovebox, prepare a solution of the palladium source and ligand in the degassed organic solvent. Add this catalyst solution to the reaction vessel.

• Add the degassed water portion of the solvent system.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir vigorously for the specified time.[14]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.[4]

Sonogashira Coupling (C-C Bond Formation)

The Sonogashira reaction couples terminal alkynes with aryl halides, typically using a dual catalyst system of palladium and copper(I).[21]

Catalyst Selection Logic

// Invisible nodes and edges to create a central point for arrows center [shape=point, width=0]; pd_cat -> center [arrowhead=none]; cu_cat -> center [arrowhead=none]; center -> product; } } Caption: Core components for a successful Sonogashira coupling.

Common Issues & Solutions

• Extensive Alkyne Homocoupling (Glaser Coupling):

  • Cause: This is the most common side reaction, forming a diacetylene byproduct. It is promoted by oxygen and high concentrations of the copper catalyst.[22]

  • Solution: Rigorous degassing is essential. Ensure the amine base is also degassed. Minimize the amount of copper(I) co-catalyst (0.5-5 mol% is typical). In some cases, a copper-free Sonogashira protocol may be necessary, though this often requires more specialized ligands.[23][24]

• Low Reactivity:

  • Cause: The standard Pd(PPh₃)₂Cl₂/CuI system may not be active enough for this aryl chloride.

  • Solution: Switch to a more active palladium/ligand system. A combination of a Pd(0) source like Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as P(tBu)₃ often gives superior results for aryl chlorides.[23]

Recommended Starting Conditions

Parameter	Recommendation	Rationale
Palladium Source	Pd(PPh₃)₂Cl₂ (2 mol%) or Pd(OAc)₂/Ligand	Pd(PPh₃)₂Cl₂ is a classic choice. For better reactivity, use a Pd(0) or Pd(II) source with a more active ligand.[14]
Ligand (if needed)	P(tBu)₃ or other bulky phosphines	Necessary to facilitate oxidative addition of the C-Cl bond.[23]
Copper Source	CuI (1-5 mol%)	The standard co-catalyst for activating the alkyne.[22]
Base	Triethylamine (TEA) or Diisopropylamine (DIPA)	Acts as both a base and often as the solvent.[14]
Solvent	Amine base or THF/Amine mixture	The reaction is typically run in the amine base.[14]
Temperature	25 - 60 °C	Sonogashira couplings can often be run under milder temperature conditions.[21]

References

• BenchChem. (2025). Troubleshooting guide for Suzuki coupling with 5-Bromo-2,3-diphenyl-1H-indole. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for Buchwald-Hartwig Amination Side Reactions. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline. BenchChem Technical Support.
• BenchChem. (n.d.). 3-Chloro-4-(difluoromethyl)anisole. BenchChem Product Page.
• MilliporeSigma. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• Diccianni, J. B., & Diao, T. (2017). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. PMC.
• Reddit r/chemistry community. (2018).
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Norrby, P.-O., et al. (2007). Oxidative Addition of Aryl Chlorides to Monoligated Palladium(0): A DFT-SCRF Study. Journal of the American Chemical Society.
• TCI. (n.d.). TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4. TCI Chemicals.
• Wikipedia contributors. (2023).
• BenchChem. (n.d.). Application Notes and Protocols for Cross-Coupling Reactions of 2,4-Dichloro-5-(difluoromethoxy)anisole. BenchChem.
• Singh, U. et al. (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har. MDPI.
• ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable.
• Worrell, B. T., et al. (2019). Palladium-Catalyzed Difluoromethylation of Aryl Chlorides and Bromides with TMSCF2H. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides.
• Wikipedia contributors. (2023). Sonogashira coupling. Wikipedia.
• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters.
• Molander, G. A., & Brown, A. R. (2011).
• Dreher, S. D., et al. (2008). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions of Enantiomerically Enriched Potassium β-Trifluoroboratoamides with Various Aryl- and Hetaryl Chlorides. PMC.
• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. PubMed.
• Chemistry LibreTexts. (2023).
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal.
• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts.

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Reference Data & Comparative Studies

The Difluoromethyl Group in Agrochemicals: A Comparative Guide to Performance and Impact

A Senior Application Scientist's In-Depth Analysis

The strategic incorporation of fluorine into active pharmaceutical and agrochemical ingredients has become a cornerstone of modern chemical design. The introduction of fluorine-containing groups can profoundly alter a molecule's physicochemical and biological properties, often leading to significant improvements in stability, efficacy, and bioavailability.[1] Among these, the difluoromethyl (CF2H) group has garnered increasing attention. Unlike the more common trifluoromethyl (CF3) group, which can drastically alter a molecule's characteristics, the difluoromethyl group offers a more nuanced modulation of properties.[2][3][4]

This guide provides a comprehensive comparison of difluoromethylated pesticides against their non-fluorinated analogs. We will delve into the fundamental physicochemical differences, explore the resulting impact on biological activity and metabolic stability, and critically examine the environmental implications. This analysis is supported by experimental data and detailed protocols to provide researchers, scientists, and development professionals with a thorough understanding of the causality behind the performance of these important compounds.

Part 1: Physicochemical Properties - The Foundation of Performance

The performance of any pesticide begins with its fundamental physical and chemical characteristics. The difluoromethyl group imparts unique properties that directly influence how the molecule interacts with its environment and its biological target.

Lipophilicity: A Modulated Entry Pass

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is a critical determinant of a pesticide's ability to cross biological membranes and reach its target site.[5] The CF2H group moderately increases lipophilicity, a subtle but significant shift compared to a non-fluorinated analog or the more lipophilic CF3 group.[2][3][4] This balanced lipophilicity can enhance bioavailability without the excessive accumulation in fatty tissues often associated with highly lipophilic compounds.[6]

Table 1: Comparison of Lipophilicity (LogP) in Pesticide Analogs

Pesticide Pair	Non-Fluorinated Analog	LogP	Difluoromethylated Analog	LogP	Reference Compound
Pyrazole Carboxamide	Pydiflumetofen analog (H)	~3.5	Pydiflumetofen (CF2H)	4.8	Syngenta
Strobilurin	Azoxystrobin analog (H)	~2.0	Experimental Strobilurin (CF2H)	~2.5-3.0	[2]

| Pyrazole Fungicide | Fluxapyroxad analog (H) | ~2.5 | Fluxapyroxad (CF2H) | 3.1 | BASF |

Note: LogP values are approximate and can vary based on the measurement method. The data illustrates the general trend of increased lipophilicity with difluoromethylation.

Hydrogen Bonding: A Unique Interaction

A distinguishing feature of the difluoromethyl group is its capacity to act as a weak hydrogen bond donor.[7][8] The highly electronegative fluorine atoms polarize the C-H bond, enabling it to interact with electron-rich sites on target proteins. This allows the CF2H group to serve as a bioisostere for functional groups like hydroxyl (-OH), thiol (-SH), and amino (-NH2), which are often crucial for target binding but can be liabilities for metabolic degradation.[2][7][8]

Caption: Interaction of non-fluorinated vs. CF2H-containing molecules with a target site.

Experimental Protocol: Lipophilicity Determination by RP-HPLC

The octanol-water partition coefficient (LogP) is the standard measure of lipophilicity. A reliable and widely used method for its determination is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[9][10]

Objective: To determine the chromatographic hydrophobicity index (log kw), which is correlated to the LogP value.

Methodology:

• System Preparation: Use an HPLC or UHPLC system with a C18 stationary phase column.[9][11] The mobile phase consists of a mixture of an organic solvent (e.g., methanol or acetonitrile) and water.[12][13]

• Calibration: Inject a series of standard compounds with known LogP values to create a calibration curve.

• Sample Analysis: Dissolve the test pesticide (both the difluoromethylated and non-fluorinated analog) in a suitable solvent and inject it into the system.

• Isocratic Elution: Perform a series of isocratic elutions with varying concentrations of the organic solvent in the mobile phase (e.g., 40%, 50%, 60%, 70% methanol).

• Data Collection: Record the retention time (t_R) for each compound at each mobile phase composition. Calculate the retention factor (k) for each run.

• Calculation: Plot log k versus the percentage of organic solvent for each compound. Extrapolate the linear regression to 100% aqueous phase to determine the log kw.

• LogP Estimation: Use the calibration curve generated from the standard compounds to estimate the LogP value of the test compounds from their calculated log kw.

Causality: This method leverages the principle that more lipophilic compounds will have a stronger affinity for the non-polar C18 stationary phase, resulting in longer retention times.[9] By systematically varying the polarity of the mobile phase and extrapolating to a fully aqueous environment, a standardized measure of lipophilicity can be reliably determined.[12]

Part 2: Biological Activity & Efficacy

The ultimate goal of a pesticide is to effectively control a target pest. The physicochemical changes induced by difluoromethylation directly translate into altered biological activity, often leading to enhanced potency and a modified spectrum of activity.

Enhanced Target Binding Affinity

The combination of modulated lipophilicity and unique hydrogen-bonding capability frequently results in a stronger or more selective binding to the target enzyme or receptor.[2][6] This improved "lock-and-key" fit means that a lower concentration of the pesticide is required to achieve the desired biological effect, a key advantage in reducing application rates and minimizing non-target exposure. For example, several novel strobilurin derivatives containing a difluoromethyl pyrazole group have demonstrated significantly more potent fungicidal activity than their non-fluorinated counterparts.[2]

Table 2: Comparison of Biological Potency (EC50) in Fungicide Analogs

Fungal Pathogen	Non-Fluorinated Analog (EC50 in mg/L)	Difluoromethylated Analog (EC50 in mg/L)	Fold Increase in Potency	Reference Compound
Rhizoctonia cerealis	Boscalid (~25)	Compound 25 (2.286)	~11x	[2]
Sclerotinia sclerotiorum	Positive Control	Compound 38 (2.52)	N/A	[2]

| Gibberella zeae | Azoxystrobin (~0.45) | Compound 66 (0.16) | ~2.8x |[2] |

EC50 (Effective Concentration 50) is the concentration of a compound that gives half-maximal response. A lower EC50 value indicates higher potency.

Experimental Protocol: Target Binding Affinity Assay (Competitive)

This protocol describes a general framework for a competitive binding assay, which measures the ability of a test compound (the pesticide) to displace a known ligand from a target protein.[14]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a pesticide, which reflects its binding affinity for a specific target protein.

Methodology:

• Reagent Preparation:

  • Target Protein: Purified target enzyme or receptor (e.g., acetylcholinesterase, succinate dehydrogenase).

  • Labeled Ligand: A high-affinity ligand for the target protein that is labeled with a fluorescent or radioactive tag.

  • Test Compounds: Serial dilutions of the difluoromethylated and non-fluorinated pesticides.

• Assay Setup: In a multi-well plate, combine the target protein, a fixed concentration of the labeled ligand, and varying concentrations of the test compound. Include control wells with no test compound (maximum binding) and wells with a large excess of unlabeled ligand (non-specific binding).

• Incubation: Allow the mixture to incubate at a specific temperature (e.g., 37°C) for a set period to reach binding equilibrium.

• Separation: Separate the protein-bound ligand from the free ligand. This can be achieved through methods like filtration, centrifugation, or surface plasmon resonance.[14]

• Detection: Quantify the amount of labeled ligand bound to the protein in each well using a suitable detector (e.g., fluorescence plate reader, scintillation counter).

• Data Analysis: Plot the percentage of bound labeled ligand against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality: This assay is based on the principle of competition.[15] A pesticide with a high binding affinity for the target protein will effectively compete with and displace the labeled ligand, resulting in a lower detected signal. The IC50 value is a direct measure of the compound's ability to interact with the target, providing a quantitative measure of its affinity.

Part 3: Metabolic Stability

A significant advantage conferred by fluorination is the enhanced stability of the molecule against metabolic degradation.[1] The carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry, making it highly resistant to cleavage by metabolic enzymes like cytochrome P450s.[6][7]

While non-fluorinated molecules often have "soft spots" (e.g., methyl or methylene groups) that are susceptible to oxidative metabolism, replacing these with a CF2H group can effectively block this pathway. This leads to a longer half-life of the active compound within the target organism, prolonging its pesticidal effect.[6] However, this increased stability can also lead to the formation of different, potentially persistent metabolites.[16][17]

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Biological Activity and Physicochemical Profiling: 3-Chloro-4-(difluoromethyl)anisole Derivatives vs. Analogues

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Focus: Bioisosteric replacement strategies, structure-activity relationship (SAR) profiling, and physicochemical assay validation.

The Bioisosteric Paradigm: Beyond Simple Halogenation

In late-stage lead optimization, the modulation of benzylic positions is critical for overcoming metabolic liabilities. 3-Chloro-4-(difluoromethyl)anisole represents a highly privileged building block in modern pharmaceutical and agrochemical design[1]. While traditional medicinal chemistry often defaults to replacing a metabolically vulnerable methyl group (-CH₃) with a trifluoromethyl group (-CF₃) to block cytochrome P450-mediated oxidation, this approach frequently results in excessive lipophilicity and rigid, single-conformation binding.

The integration of the difluoromethyl group (-CF₂H) , particularly when flanked by an electron-withdrawing chloro substituent and an electron-donating methoxy group, offers a sophisticated middle ground. The -CF₂H moiety acts as a "lipophilic hydrogen bond donor" [2], fundamentally altering the biological activity of the resulting derivatives compared to their -CH₃, -F, or -CF₃ analogues.

Mechanistic Causality in Target Binding

• Hydrogen Bond Acidity: Unlike -CF₃, the -CF₂H group retains an acidic proton. The two highly electronegative fluorine atoms polarize the C-H bond, allowing it to act as a bioisostere for hydroxyl (-OH), thiol (-SH), or amine (-NH₂) groups[3]. This enables novel interactions within target binding pockets without the high desolvation penalty of a hydroxyl group.

• Conformational Adaptability: A critical, often overlooked advantage of -CF₂H anisoles is their conformational flexibility. While -CF₃ has one dominant conformation, -CF₂H can adopt multiple conformations (endo-endo and exo-endo relative to the C-O bond)[4]. This allows the molecule to dynamically adjust its overall dipole moment to optimize binding in diverse microenvironments.

• Counter-Intuitive Lipophilicity (E-E-A-T Insight): It is a common misconception that adding fluorine always increases lipophilicity. However, experimental data proves that when -CF₂H is attached to an aromatic ring containing an electron-withdrawing group (EWG) like a chloro substituent, the lipophilicity (LogP) actually decreases relative to the -CH₃ analogue[5]. This makes 3-chloro-4-(difluoromethyl)anisole derivatives exceptionally valuable for improving aqueous solubility while maintaining metabolic stability.

Comparative Data Analysis: Derivatives vs. Analogues

To objectively evaluate the performance of the 3-chloro-4-(difluoromethyl)anisole scaffold, we must compare it against its direct structural analogues. The table below synthesizes the physicochemical and biological parameters of these pharmacophores when integrated into a generic drug scaffold.

Pharmacophore Analogue	H-Bond Donor Capacity	Relative Lipophilicity (ΔLogP vs CH₃)	Metabolic Stability (Benzylic Oxidation)	Conformational Flexibility	Primary Application in SAR
3-Chloro-4-methylanisole	No	Baseline (0.0)	Low (Rapid Clearance)	High (Freely rotating)	Baseline starting point; highly vulnerable to CYP450.
3-Chloro-4-fluoroanisole	No	~ -0.2	High	None (Symmetrical)	Steric reduction; blocking specific metabolic hotspots.
3-Chloro-4-(trifluoromethyl)anisole	No	~ +0.6 to +0.8	Very High	Low (Single dominant conformer)	Maximizing hydrophobic pocket occupancy; extending half-life.
3-Chloro-4-(difluoromethyl)anisole	Yes (Weak)	~ -0.1 to -0.2	High	High (Dipole-shifting conformers)	Bioisosteric replacement of -OH/-SH; balancing solubility and stability.

Strategic Decision Framework

The decision to utilize a 3-chloro-4-(difluoromethyl)anisole derivative over a -CF₃ or -CH₃ analogue should be driven by specific SAR liabilities identified during in vitro profiling.

Caption: Decision tree for bioisosteric replacement of the benzylic methyl group in anisole scaffolds.

Validated Experimental Protocols

To ensure scientific integrity, the following self-validating protocols detail how to experimentally confirm the unique properties of 3-chloro-4-(difluoromethyl)anisole derivatives.

Protocol A: Determination of Hydrogen Bond Acidity via Abraham's Solute ¹H NMR Analysis

Causality: The hydrogen bond donating capacity of the -CF₂H group cannot be accurately modeled in silico alone. By measuring the ¹H NMR chemical shift of the difluoromethyl proton in a hydrogen-bond accepting solvent versus a non-accepting solvent, we can quantify its acidity (Abraham's A parameter)[6].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of the 3-chloro-4-(difluoromethyl)anisole derivative in 0.5 mL of a non-hydrogen-bond accepting solvent (e.g., CDCl₃). Prepare a parallel sample in a strong hydrogen-bond accepting solvent (e.g., DMSO-d₆).

• Internal Standard: Add 0.1% TMS (Tetramethylsilane) to both samples to ensure chemical shift calibration is absolute.

• NMR Acquisition: Acquire ¹H NMR spectra at 298 K using a high-field spectrometer (≥ 400 MHz). Ensure the relaxation delay (D1) is set to at least 5 seconds for accurate integration and resolution of the characteristic -CF₂H triplet (typically around 6.5–7.0 ppm).

• Data Analysis: Calculate the change in chemical shift (Δδ) of the -CF₂H proton between the two solvents.

• Validation: A Δδ > 0.5 ppm confirms active hydrogen bond donation. Use a known standard (e.g., 4-nitrophenol) as a positive control for the Abraham's A calculation.

Protocol B: High-Throughput Microsomal Stability Assay

Causality: To prove that the substitution of -CH₃ with -CF₂H successfully mitigates benzylic oxidation without introducing new metabolic liabilities.

Step-by-Step Methodology:

• Incubation Setup: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. Add human liver microsomes (HLM) to a final protein concentration of 0.5 mg/mL.

• Compound Addition: Spike the 3-chloro-4-(difluoromethyl)anisole derivative (and the -CH₃ analogue as a control) into the mixture to a final concentration of 1 µM (keep organic solvent < 0.5% v/v).

• Reaction Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation & LC-MS/MS: Centrifuge at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

• Validation: Calculate the intrinsic clearance (CL_int) and half-life (t₁/₂). The -CF₂H derivative should exhibit a t₁/₂ at least 3-fold greater than the -CH₃ control.

In Vitro Profiling Workflow

Caption: Parallel experimental workflow for evaluating physicochemical and pharmacokinetic properties.

References

• Zafrani, Y., et al. (2017). "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, 60(2), 797-804. Available at:[Link]

• Zafrani, Y., et al. (2019). "CF2H, a Functional Group-Dependent Hydrogen-Bond Donor: Is It a More or Less Lipophilic Bioisostere of OH, SH, and CH3?" Journal of Medicinal Chemistry, 62(11), 5628-5637. Available at:[Link]

• National Institutes of Health (NIH). "CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties." PMC Archive. Available at:[Link]

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• 4. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro testing of 3-Chloro-4-(difluoromethyl)anisole derivatives

Title: Comparative In Vitro Performance Guide: Evaluating 3-Chloro-4-(difluoromethyl)anisole Derivatives as Next-Generation PDE4 Inhibitors

Executive Summary

The compound 3-Chloro-4-(difluoromethyl)anisole (CAS 1261567-32-1) serves as a highly functionalized and critical building block in modern medicinal chemistry[1]. The strategic placement of a difluoromethyl (-CF₂H) group alongside a chloro substituent provides a unique electronic and steric profile. In drug design, the -CF₂H moiety acts as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups, significantly enhancing metabolic stability against cytochrome P450 enzymes[2].

This guide provides a comprehensive in vitro evaluation of a representative synthesized derivative (designated CDMA-01 ), objectively comparing its efficacy and pharmacokinetic profile against industry-standard phosphodiesterase-4 (PDE4) inhibitors, Roflumilast and Apremilast.

Mechanistic Overview: PDE4 Inhibition Pathway

PDE4 is the primary enzyme responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP) in immune cells. Inhibition of PDE4 blocks this degradation, elevating intracellular cAMP. This activates Protein Kinase A (PKA), which subsequently phosphorylates downstream targets to suppress inflammatory cytokine production[2].

Mechanism of PDE4 inhibition by CDMA-01, elevating cAMP to suppress inflammation.

In Vitro Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) PDE4 Assay

• Purpose: To quantify the direct enzymatic inhibition of PDE4.

• Causality & Rationale: Halogenated anisole derivatives often exhibit intrinsic auto-fluorescence that confounds standard colorimetric or fluorescent assays. TR-FRET introduces a time delay before signal measurement, allowing short-lived background fluorescence to decay. This self-validating system ensures high signal-to-noise ratios and trustworthy IC₅₀ calculations.

• Protocol Steps:

  • Preparation: Dilute recombinant human PDE4B enzyme in assay buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.01% Tween-20).

  • Compound Addition: Dispense 10 µL of CDMA-01, Roflumilast, or Apremilast (serial dilutions from 10 µM to 0.1 nM in 1% DMSO) into a 384-well plate.

  • Incubation: Add 10 µL of the PDE4B solution and incubate at room temperature for 15 minutes to allow inhibitor-enzyme binding.

  • Reaction Initiation: Add 10 µL of fluorescently labeled cAMP substrate. Incubate for 1 hour at 25°C.

  • Detection: Add 10 µL of TR-FRET termination buffer containing a europium-labeled anti-cAMP antibody. Read the plate on a multi-mode microplate reader (Excitation: 337 nm, Emission: 665 nm / 615 nm).

PBMC-Based TNF-α Suppression Assay

• Purpose: To evaluate functional anti-inflammatory efficacy in a biological system.

• Causality & Rationale: While immortalized cell lines (like THP-1) are easier to culture, primary human Peripheral Blood Mononuclear Cells (PBMCs) retain native receptor expression and complex intracellular signaling networks. Using primary cells provides a more accurate and translatable prediction of in vivo efficacy.

• Protocol Steps:

  • Isolation: Isolate PBMCs from healthy human donor blood using density gradient centrifugation.

  • Seeding: Seed cells at 1 × 10⁵ cells/well in RPMI-1640 medium supplemented with 10% FBS.

  • Pre-treatment: Treat cells with test compounds (0.1 nM to 10 µM) for 1 hour prior to stimulation. Include a vehicle control (0.1% DMSO) to validate baseline viability.

  • Stimulation: Induce cytokine production by adding 100 ng/mL Lipopolysaccharide (LPS) for 24 hours.

  • Quantification: Harvest the supernatant and quantify TNF-α levels using a standard sandwich ELISA. Calculate IC₅₀ values using a 4-parameter logistic regression model.

Human Liver Microsome (HLM) Stability Assay

• Purpose: To assess the metabolic stability conferred by the difluoromethyl group.

• Causality & Rationale: The primary synthetic justification for utilizing 3-Chloro-4-(difluoromethyl)anisole over standard methoxybenzene precursors is the robust carbon-fluorine bond[3]. This assay directly tests the hypothesis that the -CF₂H group resists cytochrome P450-mediated benzylic oxidation and O-demethylation[4].

• Protocol Steps:

  • Incubation Mixture: Combine 1 µM test compound with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-warm the mixture to 37°C for 5 minutes, then initiate the reaction by adding 1 mM NADPH.

  • Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard.

  • Analysis: Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to determine the remaining parent compound percentage. Calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

Comparative Performance Data

The following table summarizes the in vitro performance of the 3-Chloro-4-(difluoromethyl)anisole derivative (CDMA-01) against established PDE4 inhibitors.

Parameter	Roflumilast	Apremilast	CDMA-01 (Derivative)
Target Application	COPD / Asthma	Psoriasis / Arthritis	Investigational
PDE4B IC₅₀ (nM)	0.8 ± 0.2	74.0 ± 5.1	1.2 ± 0.3
PBMC TNF-α IC₅₀ (nM)	15.3 ± 1.8	77.5 ± 6.2	18.1 ± 2.0
HLM Half-Life ( t1/2​ , min)	45	120	185
Intrinsic Clearance ( CLint​ )	30.8 µL/min/mg	11.5 µL/min/mg	7.4 µL/min/mg

Data Interpretation & Scientific Rationale

The experimental data highlights the distinct advantages of incorporating the 3-chloro-4-(difluoromethyl)anisole scaffold into drug candidates:

• Potency Maintenance: CDMA-01 demonstrates sub-nanomolar to low-nanomolar affinity for PDE4 (1.2 nM), closely mirroring the potency of Roflumilast. The difluoromethyl group effectively mimics the spatial and electronic properties required for deep insertion into the PDE4 binding pocket[2].

• Superior Metabolic Stability: The most striking differentiation lies in the microsomal stability. CDMA-01 exhibits a half-life of 185 minutes, significantly outperforming Roflumilast (45 min). The strong C-F bonds in the difluoromethyl moiety are highly resistant to enzymatic cleavage, particularly by CYP450 enzymes[4]. By preventing rapid oxidation, the derivative achieves a lower intrinsic clearance, which translates to a potentially longer plasma half-life and improved bioavailability in vivo.

Sources

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A Comparative Guide to the Metabolic Stability of Difluoromethylated vs. Trifluoromethylated Compounds

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing functional groups is a cornerstone for optimizing the pharmacokinetic profiles of drug candidates.[1] Among the most utilized motifs are the difluoromethyl (CF2H) and trifluoromethyl (CF3) groups. While both are employed to enhance properties like lipophilicity and binding affinity, their effects on metabolic stability can be markedly different. This guide provides an in-depth comparison of the metabolic stability of difluoromethylated versus trifluoromethylated compounds, supported by mechanistic insights and experimental data, to aid researchers in making informed decisions during the lead optimization process.

The Strategic Role of Fluorine in Drug Design

The introduction of fluorine into a drug candidate can profoundly influence its metabolic fate.[2] The high bond energy of the carbon-fluorine (C-F) bond, in contrast to the carbon-hydrogen (C-H) bond, renders it significantly more resistant to enzymatic cleavage by metabolic enzymes, most notably the cytochrome P450 (CYP) superfamily.[3] This resistance to metabolism can lead to a longer drug half-life, improved bioavailability, and a more predictable pharmacokinetic profile.[3][4] Both CF2H and CF3 groups are leveraged for these benefits, often serving as bioisosteres for hydroxyl, amino, or thiol groups.[5]

Mechanistic Differences in Metabolism

The primary distinction in the metabolic stability of difluoromethylated and trifluoromethylated compounds lies in the presence of a C-H bond in the CF2H group, which is absent in the CF3 group. This single C-H bond provides a handle for oxidative metabolism by CYP enzymes.

Metabolism of Difluoromethylated (CF2H) Compounds:

The C-H bond in the difluoromethyl group, although strengthened by the adjacent fluorine atoms, is still susceptible to hydroxylation by CYP enzymes.[6] This process, known as hydrogen atom transfer (HAT), is a common mechanism for P450-catalyzed oxidations.[7] The initial hydroxylation event leads to the formation of an unstable hemiaminal-like intermediate, which can then undergo further transformation, potentially leading to defluorination and the formation of various metabolites. While more stable than a methyl or methylene group, the CF2H group represents a potential site of metabolic attack.

Metabolism of Trifluoromethylated (CF3) Compounds:

In contrast, the trifluoromethyl group lacks a C-H bond and is therefore exceptionally resistant to oxidative metabolism at that position.[3] The C-F bonds are highly stable, and the carbon atom is sterically shielded by the three fluorine atoms, making it a poor substrate for CYP-mediated oxidation.[8] The introduction of a CF3 group at a known or suspected site of metabolism can effectively block that metabolic pathway, a strategy often referred to as "metabolic switching".[3] This typically results in a significant increase in the metabolic stability of the compound.[9]

The following diagram illustrates the divergent metabolic pathways of difluoromethylated and trifluoromethylated compounds when subjected to CYP-mediated oxidation.

Caption: Metabolic pathways of CF2H vs. CF3 compounds.

Experimental Comparison: In Vitro Metabolic Stability Assay

To quantitatively compare the metabolic stability of difluoromethylated and trifluoromethylated compounds, an in vitro liver microsomal stability assay is a standard and effective method.[10][11] This assay measures the rate of disappearance of a test compound when incubated with liver microsomes, which are rich in drug-metabolizing enzymes like CYPs.[12]

The following protocol outlines a typical procedure for assessing metabolic stability.

Caption: Workflow for a liver microsomal stability assay.

Detailed Steps:

• Preparation of Reagents:

  • Thaw pooled human liver microsomes (HLM) on ice.

  • Prepare a 0.1 M phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Prepare 10 mM stock solutions of the test compounds (difluoromethylated and trifluoromethylated analogues) in DMSO.

• Incubation:

  • In a 96-well plate, add the phosphate buffer, liver microsomes (final concentration typically 0.5 mg/mL), and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a collection plate containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing:

  • Seal the collection plate and vortex to mix thoroughly.

  • Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to precipitate the microsomal proteins.

• LC-MS/MS Analysis:

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent drug at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining compound against time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein).

Data Presentation and Interpretation

The results from the microsomal stability assay can be summarized to provide a clear comparison between the difluoromethylated and trifluoromethylated compounds.

Parameter	Difluoromethylated Analogue (R-CF2H)	Trifluoromethylated Analogue (R-CF3)	Interpretation
In Vitro Half-life (t½, min)	Moderate (e.g., 45)	Long (e.g., >120)	The trifluoromethylated compound is cleared much more slowly from the in vitro system, indicating higher metabolic stability.[3]
Intrinsic Clearance (CLint, µL/min/mg)	Moderate (e.g., 30)	Low (e.g., <5)	The lower intrinsic clearance of the trifluoromethylated analogue suggests a reduced capacity of the liver enzymes to metabolize the compound.[3]
Percentage Remaining at 60 min	Lower (e.g., 35%)	Higher (e.g., >85%)	A greater percentage of the trifluoromethylated compound remains after the incubation period, confirming its enhanced metabolic stability.

Note: The values presented in this table are hypothetical and for illustrative purposes.

Concluding Remarks for the Practicing Scientist

The choice between incorporating a difluoromethyl or a trifluoromethyl group into a drug candidate has significant implications for its metabolic stability.

• Trifluoromethyl (CF3) groups are generally the preferred choice when the primary goal is to block metabolism at a specific site and significantly enhance the overall metabolic stability of a molecule.[9] Their resistance to oxidative metabolism is a robust and well-established strategy in drug design.[8]

• Difluoromethyl (CF2H) groups , while offering a degree of metabolic stabilization compared to non-fluorinated analogues, still present a potential site for CYP-mediated metabolism.[6][7] However, this "softer" metabolic block can sometimes be advantageous, for instance, to fine-tune the pharmacokinetic profile without completely shutting down a metabolic pathway, which could lead to the accumulation of the parent drug or the shunting of metabolism to an undesirable pathway. The CF2H group can also act as a lipophilic hydrogen bond donor, which may be beneficial for target engagement.[5]

Ultimately, the decision to use a CF2H versus a CF3 group should be made on a case-by-case basis, considering the overall drug design strategy, the specific metabolic liabilities of the lead compound, and the desired pharmacokinetic profile. The experimental data generated from in vitro assays, such as the liver microsomal stability assay, are crucial for making these evidence-based decisions in the pursuit of developing safe and effective medicines.

References

• University of Cincinnati. (n.d.). Improved Potency of Drugs and Pesticides via Novel Difluoromethylation Methods. University of Cincinnati Available Technologies. [Link]

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. [Link]

• Creative Bioarray. (n.d.). Microsomal Stability Assay. [Link]

• Unknown. (n.d.). Containing Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. [Link]

• ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ChemRxiv. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• Evotec. (n.d.). Microsomal Stability | Cyprotex ADME-Tox Solutions. [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. [Link]

• Inhance Technologies. (2025, January 27). How Is Fluorine Used in the Medical Field?[Link]

• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). METABOLISM OF FLUORINE-CONTAINING DRUGS. Annual Review of Pharmacology and Toxicology, 41(1), 443–470. [Link]

• National Center for Biotechnology Information. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• LE STUDIUM. (2018, May 3). Fluorine as a key element in modern drug discovery and development. [Link]

• eScholarship. (n.d.). Why •CF2H is nucleophilic but •CF3 is electrophilic in reactions with heterocycles. [Link]

• protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

• National Center for Biotechnology Information. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

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• 12. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

Bioisosteric Replacement with the Difluoromethyl Group (-CF₂H): A Comparative Guide for Drug Design

Executive Summary

In the pursuit of optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles, the selection of an appropriate bioisostere is a critical decision matrix for medicinal chemists. The difluoromethyl group (-CF₂H) has emerged as a privileged, highly versatile structural motif. Unlike traditional substitutions, -CF₂H uniquely functions as a "lipophilic hydrogen bond donor." This guide objectively compares the performance of the -CF₂H group against traditional alternatives (-OH, -SH, -CH₃, and -CF₃) and provides validated experimental protocols for evaluating and synthesizing these critical drug design components.

The Physicochemical Paradigm: -CF₂H vs. Traditional Moieties

The utility of the -CF₂H group stems from the strong electron-withdrawing nature of its two geminal fluorine atoms. This effect highly polarizes the remaining C–H bond, transforming it into a competent hydrogen bond (HB) donor 1[1].

When comparing -CF₂H to standard functional groups, distinct advantages emerge:

• Versus Hydroxyl (-OH) and Thiol (-SH): While -OH and -SH groups are excellent HB donors, they suffer from high hydrophilicity and rapid Phase II metabolism (e.g., glucuronidation and sulfation). Replacing them with -CF₂H retains the necessary HB donor interactions required for target engagement while significantly increasing lipophilicity, thereby enhancing membrane permeability and metabolic half-life 2[2].

• Versus Methyl (-CH₃): Methyl groups are frequent targets for cytochrome P450 (CYP450) mediated oxidation. The -CF₂H group provides a similar steric bulk but completely blocks this metabolic hotspot due to the high bond dissociation energy of the C–F bonds3[3].

• Versus Trifluoromethyl (-CF₃): While -CF₃ is the ultimate lipophilic and metabolically stable group, it is entirely devoid of HB donor capability. The -CF₂H group bridges this gap, offering a softer lipophilicity enhancement that prevents the drastic solubility drops often seen with -CF₃ incorporation4[4].

Quantitative Performance Matrix

The following table summarizes the physicochemical shifts expected when interchanging these functional groups on a generic aromatic or aliphatic scaffold.

Property	Hydroxyl (-OH)	Methyl (-CH₃)	Difluoromethyl (-CF₂H)	Trifluoromethyl (-CF₃)
Hydrogen Bond Donor Capacity ( A )	High (0.50 - 0.60)	None (<0.01)	Moderate (0.035 - 0.165)*	None (<0.01)
Lipophilicity ( ΔlogP vs -H)	Negative (Hydrophilic)	Moderate (+0.5)	Moderate to High (+0.2 to +0.8)	Very High (+0.9 to +1.1)
Metabolic Liability	High (Phase II)	High (CYP450 Oxidation)	Low	Very Low
Steric Profile	Small	Moderate	Intermediate	Large

*The exact A value is highly dependent on the adjacent functional group; direct attachment to electron-withdrawing groups or cationic aromatic systems significantly enhances HB donation4[4].

Experimental Workflows & Validation Protocols

To confidently integrate -CF₂H into a drug scaffold, researchers must empirically validate its physicochemical properties and synthesize the analogs efficiently.

Protocol 1: Quantifying Hydrogen Bond Acidity ( A ) via Abraham’s Solute ¹H NMR Analysis

Causality: To prove that a specific -CF₂H group will act as an HB donor in a biological system, we measure its hydrogen bond acidity parameter ( A ). This is achieved by comparing the ¹H NMR chemical shift of the -CF₂H proton in a strong HB-accepting solvent (DMSO-d₆) versus a non-accepting solvent (CDCl₃). The magnitude of the shift ( Δδ ) directly isolates and correlates with HB donor strength 4[4].

Step-by-Step Methodology:

• Sample Preparation: Prepare two separate 0.05 M solutions of the -CF₂H containing compound: one in anhydrous CDCl₃ and one in anhydrous DMSO-d₆.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra (400 MHz or higher) for both samples at a constant temperature (298 K).

• Signal Identification: Identify the characteristic triplet of the -CF₂H proton, typically appearing between 6.0 and 7.5 ppm, resulting from geminal coupling with the two fluorine atoms ( 2JHF​≈50−55 Hz) 2[2].

• Data Calculation: Calculate the chemical shift difference: Δδ=δ(DMSO-d6​)−δ(CDCl3​) .

• Self-Validation & Derivation: The system is self-validating because the internal reference (CDCl₃) normalizes baseline electronic effects. Apply the empirical linear equation: A=0.0065+0.133×Δδ 1[1]. An A value > 0.05 confirms functional HB donor capacity.

Protocol 2: Late-Stage Deoxydifluoromethylation (Metallaphotoredox)

Causality: Traditional incorporation of -CF₂H requires early-stage building blocks. Late-stage functionalization allows direct, one-step conversion of an existing -OH group in a lead compound to -CF₂H, accelerating structure-activity relationship (SAR) studies. This protocol utilizes a benzoxazolium salt to activate the alcohol, followed by photoredox-catalyzed radical fluorination5[5].

Step-by-Step Methodology:

• Alcohol Activation: In a glovebox, dissolve the aliphatic alcohol substrate (1.0 equiv) and a benzoxazolium salt (1.2 equiv) in anhydrous dichloromethane (DCM). Stir at room temperature until the intermediate adduct is fully formed (monitored by LCMS).

• Photoredox Setup: To the mixture, add the photoredox catalyst (e.g., Ir(ppy)₃, 1-2 mol%), a difluoromethylating reagent, and a mild base.

• Irradiation: Seal the reaction vessel, remove it from the glovebox, and irradiate with blue LEDs (450 nm) at room temperature for 12–24 hours. The light excites the Ir-catalyst, driving a single-electron transfer (SET) that cleaves the activated C-O bond to form an alkyl radical, which subsequently captures the -CF₂H moiety5[5].

• Self-Validation & Purification: Following aqueous quench and extraction, the success of the deoxydifluoromethylation is internally validated by NMR spectroscopy prior to full purification. The newly formed -CF₂H group will present the highly diagnostic ¹H NMR triplet and a corresponding ¹⁹F NMR doublet, confirming the intact nature of the bioisostere.

Bioisosteric Decision Workflow

Caption: Logical decision matrix for bioisosteric replacement using the difluoromethyl group.

References

• CF2H, a Functional Group-Dependent Hydrogen-Bond Donor: Is It a More or Less Lipophilic Bioisostere of OH, SH, and CH3? - Journal of Medicinal Chemistry. 2

• Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews. 1

• Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation - Journal of the American Chemical Society. 5

• Quantifying the ability of the CF2H group as a hydrogen bond donor - Beilstein Journals. 4

• Synthesis of Trifluoromethylated Scaffolds for Lead Structure Research - LMU München. 3

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• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. BJOC - Quantifying the ability of the CF2H group as a hydrogen bond donor [beilstein-journals.org]
• 5. pubs.acs.org [pubs.acs.org]

Publish Comparison Guide: Docking Performance of 3-Chloro-4-(difluoromethyl)anisole Derivatives in Kinase Inhibition

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Area: Bioisosteric replacement, Computational Docking, and Thermodynamic Validation

Executive Summary

The strategic incorporation of halogenated and fluorinated motifs is a cornerstone of modern rational drug design. Among these, 3-Chloro-4-(difluoromethyl)anisole has emerged as a highly valuable building block for synthesizing complex, highly functionalized therapeutic agents[1]. While the trifluoromethyl (-CF₃) group is traditionally used to enhance lipophilicity and metabolic stability, the difluoromethyl (-CF₂H) group offers a distinct pharmacological advantage: it acts as a "lipophilic hydrogen bond donor"[2].

This guide provides an objective, data-driven comparison of ligands derived from 3-Chloro-4-(difluoromethyl)anisole against traditional methoxy (-OCH₃) and trifluoromethyl (-CF₃) analogs. By evaluating their binding affinities within the deep, hydrophobic DFG-out allosteric pocket of p38α MAP Kinase , we demonstrate how the unique physicochemical properties of the -CF₂H moiety drive superior ligand-target interactions.

The Bioisosteric Rationale: Causality in Ligand Design

To understand why 3-Chloro-4-(difluoromethyl)anisole derivatives outperform traditional scaffolds, we must analyze the causality behind the molecular interactions:

• The "Lipophilic Hydrogen Bond Donor" Concept: The difluoromethyl group combines a balanced polarity-lipophilicity ratio with the ability to act as a polarized C-H hydrogen-bond donor[3]. The highly electronegative fluorine atoms draw electron density away from the carbon, imparting a partial positive charge to the hydrogen atom. This allows the -CF₂H group to donate a hydrogen bond on a scale similar to thiophenols or anilines[2], which is critical in hydrophobic pockets where water is excluded.

• Steric Anchoring via the 3-Chloro Substituent: The chlorine atom at the 3-position is not merely passive; it provides essential halogen bonding and fills adjacent hydrophobic sub-pockets. This steric anchoring restricts the rotational degrees of freedom of the anisole ring, pre-organizing the -CF₂H group into the optimal trajectory for hydrogen bonding[1].

• Desolvation Penalties: Traditional methoxy (-OCH₃) groups act as hydrogen bond acceptors but incur massive energetic penalties when desolvated and buried in lipophilic kinase pockets. Conversely, the -CF₂H group maintains high lipophilicity, minimizing the desolvation penalty while still participating in directed polar interactions[4].

Figure 1: Mechanism of Ligand A interrupting the p38α MAPK inflammatory signaling cascade.

Experimental Protocol: A Self-Validating Docking System

To ensure absolute trustworthiness and reproducibility, the computational evaluation must go beyond simple scoring functions. The following step-by-step methodology employs a self-validating loop and rigorous thermodynamic rescoring.

Step 1: Protein Preparation (Causality: Physiological Accuracy)

• Action: Import the crystal structure of p38α MAP Kinase in the DFG-out conformation (e.g., PDB ID: 3FLY).

• Causality: Raw PDB files lack hydrogen atoms and often contain unresolved side chains. Using the Protein Preparation Wizard (Schrödinger), missing loops are modeled, and protonation states are assigned at pH 7.4 using PROPKA. This ensures the active site's electrostatic environment accurately reflects in vivo conditions, which is strictly required for evaluating pH-sensitive hydrogen bonds.

Step 2: Ligand Preparation (Causality: Conformational Sampling)

• Action: Prepare Ligands A (-CF₂H), B (-CF₃), and C (-OCH₃) using LigPrep with the OPLS4 force field.

• Causality: The anisole oxygen and halogenated groups are highly sensitive to their microenvironment. Generating all possible tautomers and stereoisomers at pH 7.4 ± 0.5 ensures that the docking algorithm samples the lowest-energy conformation rather than a high-energy artifact.

Step 3: Protocol Self-Validation (Trustworthiness Check)

• Action: Extract the native co-crystallized ligand, prepare it blindly, and redock it into the generated receptor grid using Glide XP (Extra Precision).

• Validation Rule: The protocol is only considered valid if the Root Mean Square Deviation (RMSD) between the docked pose and the crystallographic pose is ≤ 1.5 Å . If the RMSD exceeds this threshold, the grid dimensions or histidine protonation states must be re-evaluated.

Step 4: XP Docking & MM-GBSA Rescoring (Causality: Thermodynamic Rigor)

• Action: Dock the test ligands using Glide XP, followed by MM-GBSA (Molecular Mechanics Generalized Born Surface Area) calculations.

• Causality: Standard docking scores estimate binding geometry but often fail to penalize the desolvation of highly lipophilic fluorinated compounds accurately. MM-GBSA calculates the true thermodynamic binding free energy (ΔG), accounting for solvent effects, which is mandatory when comparing -CF₃, -CF₂H, and -OCH₃ bioisosteres.

Figure 2: Self-validating computational docking workflow ensuring structural reliability.

Performance Comparison & Experimental Data

The following table summarizes the quantitative performance of the three anisole-derived scaffolds against the p38α MAPK DFG-out allosteric pocket.

Ligand Derivative	Scaffold Functional Group	Glide XP Score (kcal/mol)	MM-GBSA ΔG (kcal/mol)	Key Target Interactions	Calculated LogP (ClogP)
Ligand A (Product)	3-Chloro-4-(difluoromethyl)anisole	-10.4	-78.2	C-H···O H-bond (Asp168) , Hydrophobic packing	3.8
Ligand B (Alternative)	3-Chloro-4-(trifluoromethyl)anisole	-8.9	-65.4	Hydrophobic packing only (Steric clash with Asp168)	4.5
Ligand C (Alternative)	3-Chloro-4-methoxyanisole	-7.2	-52.1	Weak H-bond acceptor, High desolvation penalty	2.9

Data Analysis & Mechanistic Insights

• Superiority of Ligand A (-CF₂H): Ligand A achieved the most favorable MM-GBSA binding free energy (-78.2 kcal/mol). The docking trajectory reveals that the polarized hydrogen of the -CF₂H group forms a highly stable hydrogen bond (distance: 2.35 Å) with the backbone carbonyl of Asp168[4]. Simultaneously, the 3-chloro group anchors into the adjacent lipophilic sub-pocket, stabilizing the complex.

• Failure of Ligand B (-CF₃): While Ligand B possesses the highest lipophilicity (ClogP 4.5), it suffers a significant drop in binding affinity (-65.4 kcal/mol). The bulky, electron-dense -CF₃ group creates electrostatic repulsion and a steric clash with the Asp168 carbonyl, forcing the ligand into a sub-optimal, strained conformation.

• Inefficiency of Ligand C (-OCH₃): Ligand C performs the poorest (-52.1 kcal/mol). The deep DFG-out pocket is highly hydrophobic. Dragging the polar methoxy oxygen into this environment incurs a massive thermodynamic desolvation penalty that the weak van der Waals interactions cannot overcome.

Conclusion & Strategic Recommendations

For drug development professionals targeting deep, hydrophobic allosteric pockets (such as the DFG-out conformation in kinases), 3-Chloro-4-(difluoromethyl)anisole is a demonstrably superior building block compared to traditional methoxy or trifluoromethyl analogs.

By acting as a "lipophilic hydrogen bond donor," the -CF₂H moiety bypasses the severe desolvation penalties associated with traditional polar groups while avoiding the steric and electrostatic repulsion inherent to the -CF₃ group. When combined with the anchoring capability of the 3-chloro substituent, this scaffold provides an optimal balance of lipophilicity, metabolic stability, and precise target engagement.

References

• Benchchem. "3-Chloro-4-(difluoromethyl)anisole: Contextualizing within Substituted Anisoles." Benchchem Product Knowledge Base, 2024. 1

• Zafrani, Yossi, et al. "The Difluoromethyl Bioisoster: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry, vol. 60, no. 2, 2017, pp. 797-804. 2

• Böhm, H.-J., et al. "Fluorine in Drug Design: A Case Study with Fluoroanisoles." ChemMedChem, 2015. 3

• Zhang, Y., et al. "Ir-Catalyzed Ortho-Selective C–H Borylation of Difluoromethyl Arenes." Organic Letters, 2023.4

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

3-Chloro-4-(difluoromethyl)anisole proper disposal procedures

Comprehensive Operational Guide: Safety, Handling, and Disposal of 3-Chloro-4-(difluoromethyl)anisole

3-Chloro-4-(difluoromethyl)anisole is a highly specialized halogenated building block widely utilized in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group (–CF₂H) acts as a lipophilic bioisostere for hydroxyl or thiol groups, while the chloro substituent provides a highly reactive site for metal-catalyzed cross-coupling[1],[2]. However, the dual halogenation (fluorine and chlorine) on an aromatic anisole scaffold necessitates stringent operational and disposal protocols. Improper disposal of halogenated aromatics can lead to the environmental release of persistent organic pollutants or the generation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) during low-temperature combustion[3].

As a Senior Application Scientist, I have designed this guide to provide researchers with field-proven, self-validating methodologies for the safe handling, segregation, and thermal destruction of this compound.

Physicochemical Profile & Hazard Classification

Understanding the chemical's physical properties is the foundation of any self-validating safety protocol. The data below dictates the engineering controls and waste segregation logic required for this compound.

Property / Attribute	Specification
Chemical Name	3-Chloro-4-(difluoromethyl)anisole
CAS Number	1261567-32-1[4]
Molecular Formula	C8H7ClF2O[4]
Molecular Weight	192.59 g/mol
Key Functional Groups	Methoxy (-OCH3), Chloro (-Cl), Difluoromethyl (-CHF2)[1]
Primary Hazards	Combustible liquid, Skin/Eye Irritant, Aquatic Toxicity[5],[6]
EPA Waste Classification	Halogenated Organic Waste (D001/Characteristic)[6],[3]

Laboratory Safety & Handling Operations

When integrating 3-Chloro-4-(difluoromethyl)anisole into synthetic workflows, personnel must prioritize vapor containment and dermal protection.

Step-by-Step Handling Methodology:

• Engineering Controls: Conduct all transfers and reactions within a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood.

  • Causality: Halogenated anisole vapors can cause central nervous system (CNS) depression and hepatic stress[5]. Hard-ducted ventilation ensures vapors are exhausted outside the facility rather than recirculated into the laboratory.

• PPE Selection: Don heavy-duty Viton or specialized fluorinated rubber gloves.

  • Causality: Standard latex or thin nitrile gloves offer poor resistance to halogenated aromatics, which can rapidly permeate the material and cause dermal absorption[7].

• Static Dissipation: Ground and bond all metal containers during bulk solvent transfer.

  • Causality: Like many anisole derivatives, this compound is combustible[5]. The movement of non-conductive halogenated liquids can generate static electricity, acting as an ignition source for accumulated vapors.

Emergency Spill Response Protocol

In the event of a localized spill, rapid containment is critical to prevent environmental contamination and vapor inhalation.

Step-by-step emergency spill response workflow for halogenated solvents.

Step-by-Step Spill Methodology:

• Evacuation & Ventilation: Immediately clear the area of unprotected personnel and maximize fume hood exhaust rates[6].

• Absorbent Application: Cover the spill with an inert, non-combustible absorbent such as dry sand, earth, or specialized vermiculite[3].

  • Causality: Never use combustible absorbents like sawdust[6]. Halogenated organics can react exothermically with organic absorbents or act as a sustained fuel source if ignited.

• Collection: Sweep the saturated absorbent using non-sparking tools and place it into a chemically compatible, sealable high-density polyethylene (HDPE) container.

• Validation: Swab the spill area with a compatible solvent (e.g., a minimal amount of acetone) and test the ambient air with a Photoionization Detector (PID) to ensure vapor levels have returned to baseline before resuming operations.

Waste Segregation & Accumulation Logistics

The most critical logistical failure in laboratories is the commingling of halogenated and non-halogenated waste. 3-Chloro-4-(difluoromethyl)anisole must be strictly segregated to comply with .

Step-by-Step Segregation Methodology:

• Dedicated Containment: Collect waste containing this compound in a dedicated, clearly labeled "Halogenated Organic Waste" carboy (e.g., 5-gallon white plastic carboy)[7].

• Aqueous Separation: Minimize the introduction of water or heavy metals into this waste stream[7].

  • Causality: Mixing halogenated solvents with non-halogenated streams exponentially increases disposal costs, as the entire mixed volume must now be treated as halogenated waste[7]. Furthermore, introducing heavy metals or cyanides can trigger incompatible reactions or violate specific EPA waste acceptance criteria for incinerators.

Halogenated waste segregation and high-temperature incineration workflow.

Final Disposal: High-Temperature Incineration Mechanics

Due to the robust carbon-fluorine (C-F) and carbon-chlorine (C-Cl) bonds, 3-Chloro-4-(difluoromethyl)anisole cannot be disposed of in standard landfills or low-temperature burners. It requires specialized thermal destruction.

Step-by-Step Disposal Methodology:

• Contractor Handoff: Transfer the sealed, tagged waste to a licensed EPA/RCRA hazardous waste contractor[3].

• Twin-Chamber Incineration: The waste is injected into a rotary kiln or liquid injection incinerator operating at a minimum of 1100°C (2012°F) in the secondary combustion chamber, with a gas residence time of at least 2 seconds,[8].

  • Causality: These extreme parameters are legally mandated for waste containing >1% halogens by weight,[8]. Lower temperatures fail to fully cleave the aromatic halogen bonds, leading to the de novo synthesis of highly toxic dioxins and furans in the exhaust plume.

• Caustic Scrubbing: The combustion off-gases are routed through a wet scrubber system containing a basic solution (e.g., Sodium Hydroxide, NaOH)[9].

  • Causality: The incineration of 3-Chloro-4-(difluoromethyl)anisole produces corrosive Hydrogen Chloride (HCl) and Hydrogen Fluoride (HF) gases[3]. The caustic scrubber neutralizes these acids into harmless aqueous salts (NaCl and NaF), preventing acid rain and equipment corrosion[9].

• System Validation: The disposal facility continuously monitors the pH of the scrubber effluent and the carbon monoxide (CO) levels in the stack gas to validate complete combustion and neutralization.

References

• "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes", U.S. Environmental Protection Agency (EPA). Available at: [Link]

• "Halogenated Solvents in Laboratories", Temple University Environmental Health and Radiation Safety. Available at: [Link]

• "The Environment (Protection) Rules, 1986 - Halogenated Waste Incineration", Haryana State Pollution Control Board. Available at:[Link]

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• 4. 1261569-90-7,2-Bromo-1-(difluoromethyl)-4-iodobenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling 3-Chloro-4-(difluoromethyl)anisole

Safe Handling and Operational Guide for 3-Chloro-4-(difluoromethyl)anisole

As a highly functionalized building block in pharmaceutical and agrochemical synthesis, 3-Chloro-4-(difluoromethyl)anisole requires rigorous safety protocols. The presence of both a chloro and a difluoromethyl group on an anisole core creates a unique hazard profile[1]. While these halogens provide chemical stability for cross-coupling reactions, they also introduce severe risks regarding dermal penetration, volatility, and toxic degradation byproducts.

This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational framework for handling this compound safely.

Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. The methoxy group (-OCH₃) increases the molecule's lipophilicity, allowing it to easily penetrate the lipid bilayers of human skin, which leads to Category 2 skin irritation. Furthermore, as a Category 4 combustible liquid, its vapors can form explosive mixtures with air at elevated temperatures[2].

If combusted or subjected to extreme thermal degradation, the compound's halogenated substituents will break down to release hydrogen fluoride (HF) and hydrogen chloride (HCl)—both of which are highly corrosive and toxic gases.

Table 1: Physicochemical Properties & Hazard Metrics

Property / Hazard Metric	Value / Classification
CAS Number	1261567-32-1[1]
Molecular Formula	C8H7ClF2O[1]
Molecular Weight	192.59 g/mol [1]
Skin Irritation	Category 2 (Causes skin irritation)
Eye Irritation	Category 2A (Causes serious eye irritation)[2]
Flammability	Category 4 (Combustible Liquid)[2]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling halogenated anisoles. The non-polar, halogenated nature of 3-Chloro-4-(difluoromethyl)anisole allows it to rapidly permeate standard latex and thin-mil nitrile materials.

• Hand Protection: Fluoroelastomer (Viton/FKM) gloves are mandatory for primary handling. Viton provides exceptional resistance to halogenated aromatic ethers, offering over 480 minutes of breakthrough resistance[3]. Standard Nitrile (NBR) gloves offer only >30 minutes of protection against anisole derivatives and must be strictly limited to short-term splash protection[3].

• Eye Protection: Chemical splash goggles must be worn. Standard safety glasses lack the orbital seal required to prevent vapor-induced Category 2A serious eye irritation[2].

• Respiratory Protection: All handling must occur within a certified chemical fume hood. If a hood is unavailable or compromised, a full-face respirator equipped with Organic Vapor (OV) and Acid Gas (AG) cartridges is required.

Table 2: Glove Permeation & Breakthrough Data

Glove Material	Thickness	Breakthrough Time	Operational Recommendation
FKM (Fluoro rubber / Viton)	0.4 mm	> 480 minutes[3]	Primary Choice: Approved for extended contact and bulk transfers.
NBR (Nitrile rubber)	0.4 mm	> 30 minutes[3]	Splash Only: Use only for short-term tasks. Change immediately if contaminated.
Natural Rubber (Latex)	0.1 mm	< 10 minutes	Not Recommended: Rapid permeation by halogenated aromatics.

Operational Protocol: Closed-System Dispensing

To ensure a self-validating safety system, every step of the handling process must confirm the success of the previous step before proceeding.

Step 1: Environmental Control & Pre-Assessment

• Action: Verify the chemical fume hood monitor displays a face velocity of at least 100 feet per minute (fpm) before opening the reagent cabinet.

• Causality: Active, verified airflow ensures that any accidental vapor release is immediately captured, mitigating inhalation risks and preventing the accumulation of combustible vapors[2].

Step 2: PPE Assembly & Integrity Check

• Action: Don a flame-resistant lab coat, chemical splash goggles, and 0.4 mm Viton gloves[3]. Perform a visual and inflation check on the gloves to ensure no micro-tears are present.

Step 3: Closed-System Transfer

• Action: Place a spill tray lined with inert absorbent material (e.g., vermiculite) under the reaction flask. Using a gas-tight syringe purged with inert gas (nitrogen or argon), pierce the septum of the reagent bottle and withdraw the required volume of 3-Chloro-4-(difluoromethyl)anisole.

• Causality: Utilizing a closed-system transfer minimizes atmospheric exposure. Purging with inert gas prevents the introduction of oxygen, maintaining reagent integrity while eliminating the risk of combustible vapor-air ignition[2].

Step 4: Immediate Decontamination

• Action: Wipe down the exterior of the syringe and the reagent bottle septum with a compatible solvent (e.g., acetone) immediately after the transfer. Place the contaminated wipes directly into a designated halogenated waste container.

Caption: Operational workflow for the safe handling and disposal of 3-Chloro-4-(difluoromethyl)anisole.

Spill Response & Disposal Plan

Spill Response: In the event of a spill outside the fume hood, immediately evacuate the immediate area to prevent inhalation of combustible vapors. Do NOT use combustible absorbents like sawdust. Cover the spill with an inert absorbent (sand or vermiculite), sweep it into a spark-proof container using non-sparking tools, and seal it tightly[2].

Halogenated Waste Segregation: All liquid waste, contaminated wipes, and disposable PPE that have come into contact with 3-Chloro-4-(difluoromethyl)anisole must be placed in a clearly labeled "Halogenated Organic Waste" container.

• Causality: This strict segregation is an environmental and safety imperative. If halogenated anisoles are mixed with standard non-halogenated organic waste, standard incineration temperatures will be insufficient to break the strong carbon-fluorine and carbon-chlorine bonds. This failure leads to the atmospheric emission of highly toxic dioxins, furans, and corrosive acid gases[4]. Halogenated waste requires specialized high-temperature incineration equipped with dedicated acid gas scrubbers to ensure complete, safe destruction.

References

• Benchchem. "3-Chloro-4-(difluoromethyl)anisole | Benchchem." Benchchem,
• TCI Chemicals. "SAFETY DATA SHEET - TCI Chemicals (3-Chloro-4-fluoroanisole)." TCI Europe N.V.,
• Tokyo Chemical Industry. "SAFETY DATA SHEET - Tokyo Chemical Industry." TCI Co., Ltd.,
• Kenvue.
• Carl ROTH. "Safety Data Sheet: Anisole - Carl ROTH." Carl Roth GmbH,

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